Xanthorin

• CAS: 17526-15-7

Core Science & Biosynthesis

The Xanthorin Biosynthesis Pathway in Xanthoria parietina: A Technical Guide for Researchers

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biosynthesis of xanthorins, a class of anthraquinone (B42736) pigments, in the lichen-forming fungus Xanthoria parietina. The primary xanthorin, parietin, is a well-known secondary metabolite responsible for the vibrant orange-yellow color of the lichen and plays a crucial role in protecting the photosynthetic partner from UV radiation. Understanding its biosynthetic pathway is of significant interest for natural product synthesis, drug discovery, and biotechnological applications.

The Putative Xanthorin (Parietin) Biosynthesis Pathway

The biosynthesis of parietin in Xanthoria parietina is initiated through the polyketide pathway, a common route for the synthesis of aromatic secondary metabolites in fungi. A putative biosynthetic gene cluster (BGC) responsible for parietin production has been identified through genomic and transcriptomic analyses.[1] This cluster contains the core enzyme, a Type I non-reducing polyketide synthase (NR-PKS), along with genes encoding for tailoring enzymes that modify the polyketide backbone to form the final anthraquinone structure.[1][2]

The proposed pathway begins with the iterative condensation of acetyl-CoA and malonyl-CoA units by the NR-PKS to form a linear polyketide chain. This is followed by a series of cyclization, aromatization, and modification reactions catalyzed by tailoring enzymes, likely including cyclases, aromatases, oxygenases, and methyltransferases, to yield parietin and other related xanthorins like fallacinal (B1257416), fallacinol, and emodin.[3][4] The synthesis of these anthraquinones is closely linked to the symbiotic relationship, with photosynthates like ribitol (B610474) from the algal partner enhancing their production.[3]

Proposed Enzymatic Steps:

• Polyketide Chain Assembly: A Type I NR-PKS catalyzes the condensation of one acetyl-CoA starter unit with seven malonyl-CoA extender units to form a linear octaketide intermediate.

• Cyclization and Aromatization: The polyketide chain undergoes intramolecular cyclization and aromatization reactions, likely facilitated by a cyclase and an aromatase, to form an anthrone (B1665570) scaffold.

• Oxidation: A monooxygenase or a similar oxidase introduces hydroxyl groups at specific positions on the anthrone ring, a critical step in forming the anthraquinone core.

• Methylation: An O-methyltransferase catalyzes the transfer of a methyl group to one of the hydroxyl groups, a key step in the formation of physcion (B1677767) (parietin).

• Further Modifications: Other tailoring enzymes may be involved in the production of minor xanthorins found in Xanthoria parietina, such as fallacinal and fallacinol, through additional hydroxylation or oxidation steps.[3]

The entire biosynthetic gene cluster for parietin is upregulated in the lichen thallus compared to the axenically grown mycobiont, indicating that the symbiotic state is a key trigger for the production of these protective pigments.[1]

Caption: Workflow for the axenic culture of the Xanthoria parietina mycobiont.

Extraction and HPLC-DAD Quantification of Xanthorins

High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) is a standard method for the separation and quantification of xanthorins.

Protocol:

• Extraction:

  • Dry the lichen material and grind it into a fine powder.

  • Suspend a known weight of the powdered lichen (e.g., 1.5 g) in a suitable solvent such as methanol (B129727) or acetone (B3395972) (e.g., 15 mL). [5] * Extract the metabolites by incubation (e.g., 45 minutes at 37°C) with agitation or sonication. [5] * Centrifuge the mixture to pellet the solid material and collect the supernatant.

  • Filter the supernatant through a 0.45 µm syringe filter prior to HPLC analysis.

• HPLC-DAD Analysis:

  • Column: A reverse-phase C18 column (e.g., 150 mm x 4.6 mm, 3 µm particle size) is suitable for separation. [6] * Mobile Phase: A gradient elution using a mixture of an acidified aqueous solvent (e.g., 0.2% formic acid in water) and an organic solvent (e.g., methanol or acetonitrile) is typically employed. [7] * Detection: Monitor the elution profile using a DAD at wavelengths relevant for anthraquinones (e.g., 280 nm and 430 nm for parietin).

  • Quantification: Prepare a calibration curve using a pure standard of parietin of known concentrations. Calculate the concentration of parietin in the samples by comparing the peak areas to the calibration curve.

dot

Caption: Workflow for extraction and HPLC-DAD quantification of xanthorins.

Heterologous Expression of the Xanthorin Biosynthesis Genes

Heterologous expression of the putative biosynthetic genes in a model fungal host, such as Aspergillus oryzae or Aspergillus nidulans, is a powerful technique to confirm gene function and characterize the enzymatic products.

Protocol:

• Gene Amplification and Cloning:

  • Isolate total RNA from X. parietina and synthesize cDNA.

  • Amplify the full-length coding sequences of the target genes (e.g., the NR-PKS) from the cDNA using high-fidelity PCR.

  • Clone the amplified genes into a suitable fungal expression vector under the control of a strong, inducible or constitutive promoter.

• Fungal Transformation:

  • Transform the expression constructs into a suitable fungal host strain (e.g., Aspergillus oryzae) using established protocols, such as protoplast transformation.

  • Select for transformants using an appropriate marker.

• Expression and Metabolite Analysis:

  • Culture the transformed fungal strains under conditions that induce gene expression.

  • After a suitable incubation period, extract the secondary metabolites from the culture medium and/or mycelia.

  • Analyze the extracts using HPLC-DAD and Liquid Chromatography-Mass Spectrometry (LC-MS) to identify the products of the heterologously expressed genes. Compare the retention times and mass spectra with authentic standards of the expected intermediates and final products.

Future Directions

The study of the xanthorin biosynthesis pathway in Xanthoria parietina is an active area of research. Future work should focus on:

• Functional Characterization of Tailoring Enzymes: Elucidating the specific roles of the other enzymes in the putative BGC through heterologous co-expression and in vitro enzymatic assays.

• Quantitative Gene Expression Analysis: Performing detailed qPCR or RNA-seq analysis to quantify the expression levels of the biosynthetic genes under different environmental conditions (e.g., varying light intensity and UV exposure).

• Enzyme Kinetics: Purifying the biosynthetic enzymes and determining their kinetic parameters to understand the efficiency and regulation of the pathway.

• Regulatory Network Analysis: Identifying the transcription factors and signaling pathways that control the expression of the xanthorin BGC in response to symbiotic and environmental cues.

This technical guide provides a foundation for researchers entering the field of lichen secondary metabolite biosynthesis and highlights the key areas where further investigation is needed to fully unravel the intricacies of xanthorin production in Xanthoria parietina.

References

• 1. biorxiv.org [biorxiv.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Xanthoria parietina - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Technical Guide to the Biological Activity of Parietin (ex Xanthoria sp.)

Executive Summary

Parietin, a vibrant orange anthraquinone (B42736), is the principal secondary metabolite of lichens belonging to the Xanthoria genus. Historically used in traditional medicine, recent scientific investigation has unveiled its significant biological activities, positioning it as a compound of interest for modern drug development. This document provides a comprehensive technical overview of the biological activities of Parietin, with a focus on its antioxidant, enzyme inhibitory, antimicrobial, and anticancer properties. Quantitative data from key studies are presented in structured tables, detailed experimental protocols are provided for reproducibility, and critical molecular pathways are visualized to elucidate its mechanisms of action.

Antioxidant Activity

Parietin, and the Xanthoria extracts rich in it, demonstrate pronounced antioxidant potential through various mechanisms, including radical scavenging and reducing power. The antioxidant capacity is a cornerstone of its protective effects against oxidative stress-related pathologies.

Quantitative Antioxidant Data

The following table summarizes the antioxidant activities of methanolic extracts from different Xanthoria species, where Parietin is the dominant phenolic compound (≥90%).[1]

Assay Type	Xanthoria candelaria	Xanthoria elegans	Xanthoria parietina	Units
FCR (Total Phenolics)	38	33	35	mg GAE/g extract
FRAP (Ferric Reducing)	815	511	622	µmol Fe²⁺/g extract
ORAC (Oxygen Radical Absorbance)	1355	1032	1188	µmol TE/g extract
DPPH Radical Scavenging (IC₅₀)	1.1	2.7	2.5	mg/mL
ABTS Radical Scavenging (IC₅₀)	2.0	2.3	2.2	mg/mL
CUPRAC (Cupric Reducing) (IC₅₀)	0.7	1.2	1.0	mg/mL
Metal Chelation (IC₅₀)	1.3	2.3	2.1	mg/mL
Data sourced from studies on Turkish Xanthoria lichens.[1][2]

Experimental Protocols: Antioxidant Assays

1.2.1 DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay This assay measures the capacity of a compound to scavenge the stable DPPH free radical.

• A stock solution of DPPH (e.g., 0.1 mM in methanol) is prepared.

• Various concentrations of the test compound (Parietin or extract) are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for 30 minutes.

• The absorbance is measured spectrophotometrically at approximately 517 nm.

• The percentage of scavenging activity is calculated relative to a control (DPPH solution without the sample). The IC₅₀ value, the concentration required to scavenge 50% of DPPH radicals, is then determined.

1.2.2 Ferric Reducing Antioxidant Power (FRAP) Assay This method assesses the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

• The FRAP reagent is prepared by mixing acetate (B1210297) buffer (300 mM, pH 3.6), TPTZ (2,4,6-tripyridyl-s-triazine) solution (10 mM in 40 mM HCl), and FeCl₃ solution (20 mM) in a 10:1:1 ratio.

• A small volume of the sample is mixed with the FRAP reagent.

• The mixture is incubated at 37°C for 30 minutes.

• The formation of a blue-colored ferrous-TPTZ complex is measured by reading the absorbance at 593 nm.

• The results are expressed as µmol of Fe²⁺ equivalents per gram of extract.

Enzyme Inhibitory Activity

Parietin demonstrates significant inhibitory effects on a range of clinically relevant enzymes, suggesting its potential in treating metabolic disorders and neurodegenerative diseases.

Quantitative Enzyme Inhibition Data

The table below presents the half-maximal inhibitory concentrations (IC₅₀) of Xanthoria extracts against several key enzymes.

Target Enzyme	Xanthoria candelaria (IC₅₀)	Xanthoria elegans (IC₅₀)	Xanthoria parietina (IC₅₀)	Units
Acetylcholinesterase	0.75	0.50	0.65	mg/mL
Butyrylcholinesterase	1.1	0.7	0.9	mg/mL
Tyrosinase	0.7	0.6	0.65	mg/mL
α-Amylase	>2	>2	1.7	mg/mL
α-Glucosidase	3.0	0.6	0.8	mg/mL
Lipase (B570770)	55	79	68	µg/mL
Data sourced from studies on Turkish Xanthoria lichens.[1][2]

Experimental Protocols: Enzyme Inhibition Assays

2.2.1 Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

• The reaction mixture contains phosphate (B84403) buffer (e.g., 50 mM, pH 8.0), DTNB (5,5'-dithio-bis(2-nitrobenzoic acid)), and the test sample.

• The enzyme (AChE) is added to the mixture and incubated for 15 minutes.

• The substrate, Acetylthiocholine iodide (ATCI), is added to initiate the reaction.

• The hydrolysis of ATCI by AChE produces thiocholine, which reacts with DTNB to form a yellow-colored anion.

• The absorbance is monitored spectrophotometrically at 412 nm.

• The percentage of inhibition is calculated, and the IC₅₀ value is determined.

2.2.2 Pancreatic Lipase Inhibition Assay

• The assay is typically performed using p-nitrophenyl butyrate (B1204436) (p-NPB) as the substrate.

• Porcine pancreatic lipase is pre-incubated with various concentrations of the test compound in a suitable buffer (e.g., Tris-HCl, pH 8.0).

• The substrate p-NPB is added to start the reaction.

• The enzymatic hydrolysis of p-NPB releases p-nitrophenol, a yellow product.

• The rate of p-nitrophenol formation is monitored by measuring the increase in absorbance at 405 nm.

• The IC₅₀ value is calculated by comparing the enzyme activity with and without the inhibitor.

Antimicrobial Activity

Both crude extracts of Xanthoria parietina and isolated Parietin exhibit potent antibacterial and antifungal properties, particularly against Gram-positive bacteria.

Quantitative Antimicrobial Data

The Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values for Xanthoria parietina acetone (B3395972) extract (AE) and pure Parietin are summarized below.

Microorganism	Strain Type	AE MIC (µg/mL)	Parietin MIC (µg/mL)
Bacteria
Staphylococcus aureus	Standard (ATCC)	7.8	7.8
Staphylococcus aureus	Clinical Isolate	15.6	15.6
Bacillus cereus	Standard (ATCC)	15.6	15.6
Bacillus subtilis	Standard (ATCC)	15.6	15.6
Enterococcus faecalis	Clinical Isolate	31.3	31.3
Escherichia coli	Standard (ATCC)	62.5	62.5
Pseudomonas aeruginosa	Standard (ATCC)	62.5	62.5
Fungi
Rhizoctonia solani	Plant Pathogen	50.0	31.3
Botrytis cinerea	Plant Pathogen	>100	62.5
Candida albicans	Clinical Isolate	>100	62.5
Data sourced from Basile et al., 2015.[3]

Experimental Protocol: Broth Microdilution Method for MIC Determination

• A two-fold serial dilution of the test compound (Parietin or extract) is prepared in a 96-well microtiter plate using a suitable broth medium (e.g., Mueller-Hinton for bacteria, Sabouraud Dextrose for fungi).

• Each well is inoculated with a standardized microbial suspension to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Positive (microbes with no inhibitor) and negative (broth only) controls are included.

• The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 28°C for 48 hours for fungi).

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible microbial growth.

Anticancer and Antiproliferative Activity

One of the most significant biological activities of Parietin is its ability to inhibit the proliferation of cancer cells and induce apoptosis.[3][4] This activity is mediated through the modulation of key signaling pathways involved in cell cycle regulation and programmed cell death.

Quantitative Anticancer Data

While specific IC₅₀ values for pure Parietin against a wide range of cell lines are still being elucidated, studies on related anthraquinones and extracts rich in Parietin show potent activity. For instance, the anthraquinone emodin, structurally similar to Parietin, exhibits high cytotoxicity against HepG2 and A549 cancer cell lines with IC₅₀ values of 13.72 ± 0.48 and 18.33 ± 0.10 µg/mL, respectively.[5] Acetone extracts of Xanthoria parietina have been shown to strongly inhibit proliferation in human breast cancer cells.[3]

Experimental Protocol: MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity and, by extension, cell viability and proliferation.

• Cancer cells (e.g., MCF-7 breast cancer cells) are seeded in a 96-well plate and allowed to adhere overnight.

• The cells are then treated with various concentrations of the test compound (Parietin) and incubated for a specified period (e.g., 24, 48, or 72 hours).[6][7]

• After incubation, the treatment medium is removed, and a solution of MTT (e.g., 0.5 mg/mL in serum-free medium) is added to each well.

• The plate is incubated for 3-4 hours to allow viable cells with active mitochondrial dehydrogenases to reduce the yellow MTT to a purple formazan (B1609692) precipitate.

• The MTT solution is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• The absorbance of the resulting purple solution is measured on a microplate reader at approximately 570 nm.

• Cell viability is expressed as a percentage relative to untreated control cells, and the IC₅₀ value is calculated.

Mechanism of Action: Modulation of Apoptotic and Cell Cycle Pathways

Parietin induces apoptosis in cancer cells through a dual mechanism, activating both the extrinsic (death receptor) and intrinsic (mitochondrial) pathways. It also modulates the expression of genes that regulate the cell cycle, leading to cell cycle arrest.[3][4]

Caption: Signaling pathways modulated by Parietin to induce cell cycle arrest and apoptosis in cancer cells.

The diagram above illustrates how Parietin exerts its anticancer effects. It upregulates tumor suppressor genes like p16 and p27 while downregulating cell cycle progressors like Cyclin D1 and Cyclin A, leading to cell cycle arrest.[3] Concurrently, it activates both major apoptotic pathways. It modulates the TRAIL receptor in the extrinsic pathway and, in the intrinsic pathway, it downregulates the anti-apoptotic protein Bcl-2 and promotes the phosphorylation of the pro-apoptotic protein BAD, culminating in caspase activation and programmed cell death.[3][4]

Caption: A generalized experimental workflow for screening and quantifying the biological activity of Parietin.

Conclusion

Parietin, the signature anthraquinone of Xanthoria lichens, exhibits a remarkable spectrum of biological activities. Its potent antioxidant, broad-spectrum enzyme inhibitory, effective antimicrobial, and targeted anticancer properties make it a highly promising candidate for further investigation in drug discovery and development. The data compiled in this guide underscore the need for advanced preclinical and clinical studies to fully harness the therapeutic potential of this natural compound. The detailed protocols and pathway visualizations provided herein serve as a foundational resource for researchers dedicated to exploring the pharmacological applications of Parietin.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Cytotoxic activity of extracts and crude saponins from Zanthoxylum armatum DC. against human breast (MCF-7, MDA-MB-468) and colorectal (Caco-2) cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Potent Cytotoxicity of Four Cameroonian Plant Extracts on Different Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Antifungal Mechanism of Action of Compounds from Xanthoria Species and the Structurally Similar Xanthorrhizol

Disclaimer: The term "Xanthorin" does not correspond to a well-documented, specific antifungal compound in the scientific literature. This guide addresses the antifungal mechanisms of parietin , the major secondary metabolite of the lichen Xanthoria parietina, and xanthorrhizol (B41262) , a compound with a similar name and significant antifungal properties. It is presumed that the query refers to one or both of these compounds.

Executive Summary

Fungal infections pose a significant threat to public health, necessitating the discovery and development of novel antifungal agents. Natural products are a promising source of such compounds. This technical guide provides a comprehensive overview of the antifungal mechanism of action of parietin, derived from the lichen Xanthoria parietina, and xanthorrhizol, a sesquiterpenoid from Curcuma xanthorrhiza. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis of the current understanding of how these compounds exert their effects on fungal cells. The guide summarizes quantitative antifungal activity, details key experimental methodologies, and visualizes the proposed molecular pathways and experimental workflows.

Introduction

The increasing incidence of invasive fungal infections, coupled with the rise of antifungal drug resistance, underscores the urgent need for new therapeutic strategies. Lichens and medicinal plants have long been recognized as rich sources of bioactive secondary metabolites with diverse pharmacological activities. Xanthoria parietina, a common lichen, produces the anthraquinone (B42736) parietin, which has demonstrated notable antifungal properties. Similarly, xanthorrhizol, a key bioactive component of Javanese turmeric, exhibits a broad spectrum of antimicrobial activities, including potent effects against pathogenic fungi. This guide delves into the molecular mechanisms by which these compounds inhibit fungal growth, focusing on their impact on cellular integrity and signaling pathways.

Quantitative Data on Antifungal Activity

The in vitro antifungal efficacy of parietin and xanthorrhizol has been quantified against a range of fungal pathogens. The minimum inhibitory concentration (MIC) and minimum fungicidal concentration (MFC) are key parameters to assess antifungal potency.

Parietin Antifungal Activity

Fungal Species	MIC (µg/mL)	Reference
Rhizoctonia solani	31.3	[1]
Botrytis cinerea	62.5	[1]
Candida albicans (clinical isolate)	62.5	[1]

Xanthorrhizol Antifungal Activity

Fungal Species	MIC Range (µg/mL)	MFC (µg/mL)	Reference
Aspergillus flavus	2.0	4.0	[2]
Aspergillus fumigatus	2.0	4.0	[2]
Aspergillus niger	2.0	4.0	[2]
Fusarium oxysporum	4.0	8.0	[2]
Rhizopus oryzae	1.0	2.0	[2]
Trichophyton mentagrophytes	1.0	2.0	[2]
Candida albicans	1.0 - 15.0	20.0	[2]
Candida glabrata	1.0 - 10.0	15.0	[2]
Candida guilliermondii	2.0 - 8.0	12.5	[2]
Candida krusei	2.5 - 7.5	10.0	[2]
Candida parapsilosis	2.5 - 25.0	30.0	[2]
Candida tropicalis	2.0 - 8.0	10.0	[2]

Mechanism of Action

Parietin: Photodynamic Inactivation of Fungal Cells

The primary antifungal mechanism of parietin is attributed to its activity as a photosensitizer.[3][4] When exposed to light, particularly blue light, parietin generates reactive oxygen species (ROS), which are highly toxic to fungal cells.[3]

• ROS Generation: Upon photoexcitation, parietin can induce both Type I and Type II photodynamic reactions. The Type I mechanism leads to the formation of superoxide (B77818) anions (O₂•⁻), while the Type II mechanism produces singlet oxygen (¹O₂).[3][4] Studies on Candida tropicalis biofilms have indicated that the superoxide anion is the predominant ROS involved in the antifungal effect.[3][4]

• Oxidative Stress and Cellular Damage: The overproduction of ROS induces a state of severe oxidative stress within the fungal cell. This leads to widespread damage to cellular components, including lipid peroxidation of the cell membrane, protein oxidation, and DNA damage.[3]

• Induction of Apoptosis: The accumulation of ROS can trigger the intrinsic apoptotic pathway.[5] This involves the mitochondria, leading to the release of pro-apoptotic factors like cytochrome c, which in turn activate caspases, a family of proteases that execute programmed cell death.[5][6]

Caption: Proposed photodynamic mechanism of parietin in fungal cells.

Xanthorrhizol: Disruption of Cell Membrane and Induction of Stress Signaling

Xanthorrhizol's antifungal activity is primarily associated with its ability to compromise the fungal cell membrane.[7]

• Membrane Disruption: As a hydrophobic molecule, xanthorrhizol is thought to penetrate the fungal cell wall and intercalate into the lipid bilayer of the plasma membrane.[8] This disrupts membrane fluidity and integrity, leading to increased permeability and leakage of intracellular components.[7] Scanning electron microscopy studies have revealed significant morphological changes in Candida species treated with xanthorrhizol, including deformation, protrusions, and a wrinkled cell surface.[7]

• Induction of Cell Wall Integrity Pathway: Damage to the cell membrane and cell wall triggers compensatory stress responses. The Cell Wall Integrity (CWI) pathway, a conserved signaling cascade in fungi, is likely activated.[9][10] This pathway, often mediated by a Mitogen-Activated Protein Kinase (MAPK) cascade, attempts to remodel the cell wall to counteract the damage.[10][11] However, sustained stress from xanthorrhizol can overwhelm these repair mechanisms.

• Synergistic Effects: Xanthorrhizol has demonstrated synergistic effects when combined with conventional antifungal drugs like ketoconazole (B1673606) and amphotericin B. This suggests that by disrupting the cell membrane, xanthorrhizol may facilitate the entry and action of other antifungal agents.

References

• 1. Antiproliferative, Antibacterial and Antifungal Activity of the Lichen Xanthoria parietina and Its Secondary Metabolite Parietin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro anticandidal activity of xanthorrhizol isolated from Curcuma xanthorrhiza Roxb - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Natural Anthraquinone Parietin Inactivates Candida tropicalis Biofilm by Photodynamic Mechanisms | MDPI [mdpi.com]
• 4. The Natural Anthraquinone Parietin Inactivates Candida tropicalis Biofilm by Photodynamic Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Role of Mitochondria in Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Combined xanthorrhizol-curcumin exhibits synergistic growth inhibitory activity via apoptosis induction in human breast cancer cells MDA-MB-231 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Activation of stress signalling pathways enhances tolerance of fungi to chemical fungicides and antifungal proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Activation of stress signalling pathways enhances tolerance of fungi to chemical fungicides and antifungal proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Xanthorrhizol: a review of its pharmacological activities and anticancer properties - PMC [pmc.ncbi.nlm.nih.gov]

The Solubility Profile of Xanthorin and its Analogs: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the solubility of Xanthorin and its closely related, and more commonly studied, analogs, Xanthatin (B112334) and Xanthorrhizol. This document is intended for researchers, scientists, and professionals in drug development, offering a centralized resource for solubility data, experimental protocols, and insights into their biological activities.

Executive Summary

Understanding the solubility of a compound is a critical first step in preclinical research and drug development. This guide focuses on Xanthorin, a term that appears to be less common in recent scientific literature, and its more extensively researched analogs: Xanthatin, a sesquiterpene lactone, and Xanthorrhizol, a sesquiterpenoid. Both compounds have garnered significant interest for their potential therapeutic properties. This document provides quantitative solubility data for Xanthatin and Xanthorrhizol in dimethyl sulfoxide (B87167) (DMSO) and qualitative information for other solvents, including acetone. Furthermore, it outlines a standard experimental protocol for determining solubility and visualizes the key signaling pathways influenced by these compounds, providing a comprehensive resource for researchers.

Nomenclature Clarification: Xanthorin, Xanthatin, and Xanthorrhizol

Initial searches for "Xanthorin" yield limited specific data. The scientific literature predominantly focuses on two distinct, yet related, compounds:

• Xanthatin: A sesquiterpene lactone primarily isolated from plants of the Xanthium genus.

• Xanthorrhizol: A sesquiterpenoid phenol (B47542) found in the rhizome of Curcuma xanthorrhiza.

Given the prevalence of data for Xanthatin and Xanthorrhizol, this guide will focus on these two compounds as likely subjects of interest for researchers investigating "Xanthorin."

Quantitative Solubility Data

The following tables summarize the available quantitative solubility data for Xanthatin and Xanthorrhizol in key laboratory solvents.

Table 1: Solubility of Xanthatin

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	49 mg/mL (198.94 mM)[1]	A second source reports a solubility of 2 mg/mL, suggesting that solubility may be concentration-dependent or influenced by experimental conditions. Fresh, anhydrous DMSO is recommended as moisture can reduce solubility.[1]
Acetone	Soluble[2]	Quantitative data is not readily available in the reviewed literature.
Chloroform	Soluble[2]	Quantitative data is not readily available.
Dichloromethane	Soluble[2]	Quantitative data is not readily available.
Methanol	Soluble[2]	Quantitative data is not readily available.
Water	Slightly soluble in cold water[2]	Quantitative data is not readily available.

Table 2: Solubility of Xanthorrhizol

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	2.19 mg/mL (10.03 mM)[3]	Sonication is recommended to aid dissolution.[3]
Ethanol (B145695)	Soluble[4]	Supplied as a solution in ethanol, indicating good solubility. To change the solvent, ethanol can be evaporated under a gentle stream of nitrogen.[4]
Water	Slightly soluble[4]	Quantitative data is not readily available.
Acetone	No specific data found	-

Experimental Protocol for Solubility Determination

The following is a generalized, yet detailed, protocol for determining the solubility of sesquiterpenoids like Xanthatin and Xanthorrhizol, based on established methodologies such as the shake-flask method.[5][6][7]

Objective: To determine the equilibrium solubility of a compound in a specific solvent at a controlled temperature.

Materials:

• Compound of interest (e.g., Xanthatin or Xanthorrhizol)

• High-purity solvent (e.g., DMSO, acetone)

• Analytical balance

• Vortex mixer

• Shaking incubator or orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions of the compound in the chosen solvent at known concentrations to generate a calibration curve.

• Sample Preparation: Add an excess amount of the solid compound to a known volume of the solvent in a sealed vial. The excess solid is crucial to ensure that a saturated solution is achieved.

• Equilibration: Place the vials in a shaking incubator set to a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (typically 24-48 hours) to allow the system to reach equilibrium. Preliminary studies may be needed to determine the optimal equilibration time.

• Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the excess undissolved solid.

• Filtration: Carefully withdraw the supernatant using a syringe and filter it through a syringe filter to remove any remaining solid particles.

• Quantification: Dilute the filtered, saturated solution with the solvent to a concentration that falls within the range of the standard calibration curve. Analyze the diluted sample by HPLC to determine the concentration of the dissolved compound.

• Calculation: Calculate the solubility of the compound in the solvent (e.g., in mg/mL) by multiplying the measured concentration of the diluted sample by the dilution factor.

Below is a workflow diagram for this experimental protocol.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Optimization of xanthatin extraction from Xanthium spinosum L. and its cytotoxic, anti-angiogenesis and antiviral properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Xanthorrhizol | Antibacterial | TargetMol [targetmol.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. lup.lub.lu.se [lup.lub.lu.se]
• 6. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]

The Guardian Pigment: Xanthorin's Critical Role in Shielding Lichens from UV Radiation

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Lichens, symbiotic organisms thriving in some of the most UV-intense environments on Earth, possess a sophisticated arsenal (B13267) of protective mechanisms against solar radiation. Central to this defense is the production of secondary metabolites, particularly xanthones like parietin, which function as potent UV-screening compounds. This technical guide delves into the ecological significance of xanthorin and its derivatives in the photoprotection of lichens. It provides a comprehensive overview of the quantitative data supporting this role, detailed experimental protocols for the extraction, quantification, and assessment of these compounds, and a proposed signaling pathway for their UV-induced biosynthesis. This document is intended to be a valuable resource for researchers in lichenology, natural product chemistry, and drug development, offering insights into the robust photoprotective strategies evolved in these unique symbiotic systems.

Introduction: The Challenge of UV Radiation for Lichens

Lichens, composite organisms arising from the symbiotic association of a fungus (mycobiont) and one or more photosynthetic partners (photobiont), are frequently exposed to high levels of ultraviolet (UV) radiation in their natural habitats, such as alpine regions and exposed rock surfaces. UV radiation, particularly UV-B (280-315 nm), can inflict significant damage on biological systems by inducing the formation of reactive oxygen species (ROS), causing DNA lesions, and impairing photosynthetic efficiency.[1][2] To counteract these detrimental effects, lichens have evolved a variety of protective strategies, including the synthesis of UV-absorbing secondary metabolites.[3][4] Among these, the yellow-orange cortical pigment parietin, a member of the xanthorin class of compounds, has been identified as a key player in UV protection.[5][6]

Quantitative Analysis of Xanthorin's Photoprotective Properties

The photoprotective role of xanthorin is substantiated by a growing body of quantitative evidence. Spectrophotometric analyses have precisely characterized its UV-absorbing capabilities, while induction studies have demonstrated its dynamic response to UV exposure.

UV Absorption Spectra of Parietin

Parietin exhibits strong absorption in the UV-B and blue light regions of the electromagnetic spectrum, which are the most damaging wavelengths for biological tissues.[5][6] The specific absorption maxima can vary slightly depending on the solvent used for extraction and analysis.

Table 1: UV-Visible Absorption Maxima of Parietin in Different Solvents

Solvent	UV-B Absorption Maxima (nm)	Blue Light Absorption Maxima (nm)	Reference(s)
Ethanol (B145695)	286	434	[1]
Acetone (B3395972)	Not specified in the provided context	434	[1]

UV-B Induced Synthesis of Parietin

The production of parietin is not static; it is a dynamic process that responds to environmental cues, most notably UV-B radiation. Studies on the lichen Xanthoria parietina have shown that the synthesis of parietin is significantly induced upon exposure to UV-B light.[7]

Table 2: Rate of Parietin Resynthesis in Xanthoria parietina after UV-B Induction

UV-B Irradiance (W m⁻²)	Rate of Parietin Resynthesis (mg m⁻² d⁻¹)	Experimental Conditions	Reference(s)
0.75	106	14-day period at 220 µmol m⁻² s⁻¹ PAR	[7]
1.8	Linearly increased with log-transformed UV-B dose	Not specified	[7]

Correlation between Parietin Concentration and UV-B Tolerance

A direct correlation has been established between the concentration of parietin in the lichen cortex and its ability to withstand UV-B stress. This is often assessed by measuring the photochemical efficiency of photosystem II (PSII) using chlorophyll (B73375) fluorescence, where a decrease in the Fv/Fm ratio indicates photoinhibition.

Table 3: Relationship between Parietin Content and UV-B Susceptibility in Xanthoria parietina

Parietin Content	UV-B Susceptibility (reduction in PSII efficiency)	Key Finding	Reference(s)
Increasing	Highly significant decrease	A higher concentration of parietin provides greater protection to the photosynthetic apparatus.	[5]

Experimental Protocols

This section provides detailed methodologies for the extraction, quantification, and assessment of the photoprotective effects of xanthorin from lichens.

Protocol for Acetone Extraction of Parietin from Xanthoria parietina

This protocol describes a standard method for the extraction of parietin from the lichen Xanthoria parietina using acetone, a common solvent for lichen secondary metabolites.

Materials:

• Air-dried thalli of Xanthoria parietina

• Acetone (analytical grade)

• Mortar and pestle or a laboratory mill

• Filter paper (Whatman No. 1 or equivalent)

• Funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator (optional)

• Fume hood

Procedure:

• Sample Preparation: Carefully clean the lichen thalli to remove any debris or substrate. Allow the thalli to air-dry completely.

• Grinding: Grind the air-dried lichen thalli into a fine powder using a mortar and pestle or a laboratory mill. This increases the surface area for efficient extraction.

• Extraction: a. Place a known weight of the lichen powder (e.g., 1 gram) into an Erlenmeyer flask. b. Add a sufficient volume of acetone to fully immerse the powder (e.g., 20 mL). c. Seal the flask and gently agitate the mixture at room temperature for 1-2 hours. For more exhaustive extraction, this can be extended or repeated.

• Filtration: a. Filter the acetone extract through filter paper to separate the lichen debris from the solvent. b. Wash the residue with a small amount of fresh acetone to ensure complete recovery of the extract.

• Concentration: a. Collect the filtrate in a clean beaker. b. To obtain a concentrated extract, evaporate the acetone under a gentle stream of nitrogen in a fume hood or using a rotary evaporator at a temperature below 40°C.

• Storage: Store the dried extract in a sealed vial in the dark at a low temperature (e.g., -20°C) to prevent degradation.

Protocol for Spectrophotometric Quantification of Parietin

This protocol outlines the steps for quantifying the concentration of parietin in an extract using a UV-Vis spectrophotometer.

Materials:

• Parietin extract (dissolved in a suitable solvent like ethanol or acetone)

• Pure parietin standard (for calibration curve)

• Ethanol or acetone (spectrophotometric grade)

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Preparation of Standard Solutions: a. Prepare a stock solution of the pure parietin standard of a known concentration (e.g., 1 mg/mL) in the chosen solvent. b. From the stock solution, prepare a series of standard solutions with decreasing concentrations (e.g., 50, 25, 12.5, 6.25, 3.125 µg/mL).

• Calibration Curve: a. Set the spectrophotometer to the wavelength of maximum absorbance for parietin in the chosen solvent (e.g., 434 nm for blue light absorption).[1] b. Use the pure solvent as a blank to zero the spectrophotometer. c. Measure the absorbance of each standard solution. d. Plot a graph of absorbance versus concentration to create a standard calibration curve. The relationship should be linear (following the Beer-Lambert law).

• Sample Measurement: a. Dissolve a known weight of the dried lichen extract in a known volume of the solvent. b. Measure the absorbance of the sample solution at the same wavelength used for the calibration curve.

• Concentration Calculation: a. Using the equation of the line from the calibration curve (y = mx + c, where y is absorbance and x is concentration), calculate the concentration of parietin in the sample solution. b. Based on the initial weight of the lichen and the volume of the solvent used, express the parietin concentration as mg per gram of dry lichen weight.

Protocol for Assessing UV Damage using Chlorophyll Fluorescence

This non-invasive technique measures the photochemical efficiency of PSII and is a sensitive indicator of stress, including UV-induced photoinhibition.

Materials:

• Lichen thalli (with and without parietin, if comparing)

• Pulse Amplitude Modulated (PAM) fluorometer

• Dark adaptation clips

• UV-B source (if conducting a controlled experiment)

Procedure:

• Hydration and Dark Adaptation: a. Fully hydrate (B1144303) the lichen thalli by spraying them with distilled water. b. Attach dark adaptation clips to the thalli and allow them to dark-adapt for at least 20-30 minutes. This ensures that all reaction centers of PSII are open.

• Measurement of Fv/Fm: a. Place the fiber optic of the PAM fluorometer over the dark-adapted lichen sample. b. Measure the minimum fluorescence (Fo) with a weak measuring light. c. Apply a saturating pulse of high-intensity light to measure the maximum fluorescence (Fm). d. The instrument will calculate the maximum quantum yield of PSII photochemistry as Fv/Fm = (Fm - Fo) / Fm. A healthy, unstressed lichen will typically have an Fv/Fm ratio between 0.6 and 0.8.

• UV Exposure (for experimental studies): a. Expose the hydrated lichen thalli to a controlled dose of UV-B radiation.

• Post-Exposure Measurement: a. After UV exposure, repeat the dark adaptation and Fv/Fm measurement. b. A decrease in the Fv/Fm ratio indicates photoinhibition and thus, UV-induced damage. The degree of reduction can be correlated with the UV dose and the parietin content of the lichen.[5]

Visualizing the UV-Induced Signaling Pathway and Experimental Workflows

To better understand the complex processes involved in xanthorin's photoprotective role, the following diagrams, generated using the Graphviz DOT language, illustrate the proposed signaling pathway and key experimental workflows.

Proposed UV-B Signaling Pathway for Xanthorin Synthesis in the Mycobiont

This diagram outlines a hypothetical signaling cascade initiated by UV-B radiation, leading to the biosynthesis of xanthorin. This model is adapted from the well-characterized UVR8 pathway in plants, as a homologous system is likely to exist in fungi.[8][9][10]

Caption: A proposed UV-B signaling pathway for xanthorin synthesis in the lichen mycobiont.

Experimental Workflow for Xanthorin Extraction and Quantification

This diagram illustrates the sequential steps involved in the extraction and quantification of xanthorin from lichen samples.

Caption: Workflow for the extraction and quantification of xanthorin from lichen thalli.

Logical Relationship in Photoprotection Assessment

This diagram depicts the logical flow for assessing the photoprotective role of xanthorin by comparing UV-B treated and untreated lichen samples.

Caption: Logical workflow for assessing the photoprotective effect of xanthorin.

Conclusion and Future Directions

The evidence presented in this technical guide strongly supports the crucial ecological role of xanthorin and its derivatives in protecting lichens from the damaging effects of UV radiation. The quantitative data on UV absorption and induced synthesis, coupled with the direct correlation between pigment concentration and UV tolerance, unequivocally establish these compounds as effective natural sunscreens. The detailed experimental protocols provided herein offer a standardized framework for researchers to further investigate these fascinating molecules.

Future research should focus on elucidating the precise molecular mechanisms of the UV-B signaling pathway in the lichen mycobiont, moving from the proposed model to a confirmed pathway. High-throughput screening of a wider range of lichen species from diverse UV environments could reveal novel xanthones with superior photoprotective properties. Furthermore, a deeper understanding of the biosynthesis and regulation of these compounds could open avenues for their biotechnological production, offering a sustainable source of natural, broad-spectrum UV-protectants for applications in the pharmaceutical and cosmetic industries. The remarkable resilience of lichens to UV radiation, largely attributable to compounds like xanthorin, continues to be a rich and promising area for scientific discovery and innovation.

References

• 1. flore.unifi.it [flore.unifi.it]
• 2. mdpi.com [mdpi.com]
• 3. bldeapharmacy.ac.in [bldeapharmacy.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. Is parietin a UV-B or a blue-light screening pigment in the lichen Xanthoria parietina? - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Arabidopsis UVR8 Regulates Ultraviolet-B Signal Transduction and Tolerance and Contains Sequence Similarity to Human Regulator of Chromatin Condensation 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The UVR8 UV-B Photoreceptor: Perception, Signaling and Response - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Pharmacological Potential of Xanthorin and Its Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Xanthorin and its related compounds, a class of natural products, have garnered significant attention for their diverse and potent pharmacological activities. This technical guide provides a comprehensive overview of the therapeutic potential of Xanthorin, Xanthorrhizol (B41262), Xanthatin (B112334), and their derivatives, focusing on their anti-cancer, anti-inflammatory, antimicrobial, and anti-diabetic properties. We present a synthesis of current research, including quantitative data on biological activity, detailed experimental methodologies for key assays, and visual representations of the underlying molecular mechanisms and experimental workflows. This document is intended to serve as a foundational resource for researchers engaged in the exploration and development of these promising natural compounds for therapeutic applications.

Introduction to Xanthorin and Related Compounds

The term "Xanthorin" can refer to a specific anthraquinone (B42736) isolated from lichens. However, the broader class of related compounds, including the sesquiterpenoids Xanthorrhizol (from Curcuma xanthorrhiza) and Xanthatin (from Xanthium plants), exhibits a wide array of significant biological effects.[1][2][3] These compounds are characterized by their unique chemical structures which are amenable to modification, allowing for the synthesis of derivatives with potentially enhanced activity and specificity.[4][5][6] This guide will delve into the pharmacological activities of these key compounds, collectively referred to here in the context of the user's query on "Xanthorin and its derivatives."

Anti-Cancer Potential

Xanthatin and Xanthorrhizol have demonstrated notable anti-cancer properties across various cancer cell lines. Their mechanisms of action are multi-faceted, involving the modulation of critical signaling pathways, induction of apoptosis, and inhibition of cell migration.[1][7]

Mechanisms of Action

• Modulation of Wnt/β-catenin Pathway: Xanthatin has been shown to inhibit the proliferation of murine melanoma B16-F10 cells, a process potentially associated with the activation of the Wnt/β-catenin signaling pathway.[1] It also appears that inactivation of Glycogen Synthase Kinase-3β (GSK-3β) can compromise Xanthatin's cytotoxic effects.[8]

• Inhibition of NF-κB Signaling: The nuclear factor-kappa B (NF-κB) pathway is a pivotal regulator of inflammation and tumorigenesis.[2] Xanthatin has been shown to inhibit the activity of NF-κB in human gastric carcinoma cells.[9] This inhibition suppresses death signals and can be a critical factor in controlling the self-renewal of mammary tumor-initiating cells.[9]

• Induction of Apoptosis: In ovarian cancer cells, Xanthatin induces apoptosis, confirmed by the loss of mitochondrial membrane potential and the activation of caspase-3 and caspase-9.[7] Similarly, extracts of Xanthoria parietina, which contains the related compound Parietin, mediate apoptosis by activating both extrinsic and intrinsic cell death pathways.[10][11]

• Targeting Cancer Stem Cells (CSCs): (–)-Xanthatin has shown the ability to target and kill mammospheres derived from human breast cancer MCF-7 cells, which are enriched in breast cancer stem cells.[9] Its killing potential was found to be comparable to salinomycin, a known CSC inhibitor.[9]

Quantitative Data: Anti-Cancer Activity

The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values of Xanthorin-related compounds against various cancer cell lines.

Compound	Cancer Cell Line	IC₅₀ Value	Reference
Xanthatin	Rat Glioma C6	Dose-dependent inhibition (1–15 μM)	[12]
Xanthatin	Human Glioma U251	Dose-dependent inhibition (1–15 μM)	[12]
(–)-Xanthatin	MCF-7 Mammospheres	Approx. 25 µM	[9]
Parietin	Human Breast Cancer Cells	Strong Antiproliferative Effects	[10][11]
Cantharidin (example)	Hep 3B (Hepatocellular)	2.2 µM	[13]
Cantharidin (example)	DU-145 (Prostate)	19.8 µM	[13]

Note: Data for specific Xanthorin compounds can be limited; related compounds and examples are included for context.[13][14][15]

Signaling Pathway Visualization

The diagram below illustrates the proposed mechanism of Xanthatin's anti-cancer activity through the modulation of the Wnt/β-catenin and NF-κB signaling pathways.

Caption: Key signaling pathways modulated by Xanthatin in cancer cells.

Anti-Inflammatory Properties

Xanthorrhizol, in particular, has been identified as a potent anti-inflammatory agent. Its activity stems from the ability to suppress key inflammatory mediators and pathways.[2][16]

Mechanisms of Action

The primary anti-inflammatory mechanism involves the inhibition of the NF-κB pathway. This leads to the downstream suppression of pro-inflammatory enzymes and cytokines:[2][17]

• Enzyme Inhibition: Xanthorrhizol reduces the expression of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[16] This results in decreased production of prostaglandin (B15479496) E2 (PGE2) and nitric oxide (NO), respectively.[2]

• Cytokine Reduction: It significantly lowers the production of pro-inflammatory cytokines, including Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α) in activated microglial cells and macrophages.[2][16][18]

Signaling Pathway Visualization

This diagram illustrates the anti-inflammatory mechanism of Xanthorrhizol.

Caption: Inhibition of the NF-κB pathway by Xanthorrhizol.

Antimicrobial Activity

Xanthorin-related compounds have demonstrated broad-spectrum antimicrobial activity, including antibacterial and antifungal effects.

Antibacterial Activity

Xanthorrhizol shows potent activity against Gram-positive bacteria like Streptococcus mutans and Staphylococcus aureus.[19] Its efficacy against Gram-negative bacteria is generally lower but can be significantly enhanced synergistically when combined with an outer membrane permeabilizer like Polymyxin B nonapeptide (PMBN) and other food-grade antimicrobials.[19] Parietin, another related compound, also shows strong antibacterial activity against various strains, including clinical isolates of S. aureus.[10][11]

Antifungal Activity

Xanthatin and its synthesized derivatives are effective against various fungal species.[4][12] Michael-type amino derivatives of Xanthatin have shown promising activity against phytopathogenic fungi such as F. solani and C. mandshurica, in some cases exceeding the efficacy of the parent compound.[5]

Quantitative Data: Antimicrobial Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for Xanthorin-related compounds against selected microorganisms.

Compound/Extract	Microorganism	MIC Value (µg/mL)	Reference
Xanthoria elegans Extract	S. aureus	7.5 ± 0.1	[20]
Xanthoria elegans Extract	B. cereus	6.0 ± 0.1	[20]
C. xanthorrhiza	MRSA	512	[21]
Xanthatin Derivative (2o)	F. solani (spores)	64.51 (IC₅₀)	[5]
Xanthatin Derivative (2g)	F. solani (spores)	78.91 (IC₅₀)	[5]
Various Plant Extracts	Various Bacteria	0.6 - 5000	[22]

Note: MIC values can vary significantly based on the specific extract, derivative, and testing methodology.[20][23]

Anti-Diabetic Potential

Certain Xanthorin-related compounds, known as xanthones, have been investigated for their anti-diabetic properties. The primary mechanism identified is the inhibition of carbohydrate-hydrolyzing enzymes.[24][25][26]

Mechanism of Action: α-Glucosidase Inhibition

α-Glucosidase is an enzyme located in the small intestine that breaks down complex carbohydrates into glucose.[26] By inhibiting this enzyme, compounds can delay carbohydrate digestion and slow the rate of glucose absorption, thereby reducing postprandial hyperglycemia, a key concern in type 2 diabetes.[27][28] Several natural compounds, including xanthones like mangiferin (B1668620), have demonstrated potent α-glucosidase inhibitory activity.[24][29] The ubiquitous lichen triterpenoid (B12794562) zeorin (B1682420) also showed significant α-glucosidase inhibition, with an IC₅₀ value of 100.0 ± 0.3 μM, which was more potent than the standard drug acarbose (B1664774) (IC₅₀ = 700.0 ± 10.4 μM).[29]

Quantitative Data: α-Glucosidase Inhibition

Compound	Source	IC₅₀ Value (µg/mL)	Reference
Acarbose (Control)	-	117.20	[30]
Various Plant Extracts	Apocynaceae, etc.	2.33 – 112.02	[30]
Zeorin (Triterpenoid)	Lichens	100.0 ± 0.3 µM	[29]
Quercetin	Bauhinia pulla	5.41 (20 µM)	[31]

Experimental Protocols

This section provides generalized methodologies for key in vitro assays discussed in this guide. Researchers should optimize these protocols for their specific experimental conditions.

Protocol: Cell Viability (MTT/MTS Assay)

This protocol is used to assess the cytotoxic effects of a compound on cancer cell lines.[32][33]

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound (e.g., Xanthorin derivative) in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle-only controls.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• Reagent Addition: Add 10-20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS reagent to each well. Incubate for 2-4 hours.

• Data Acquisition: If using MTT, add a solubilizing agent (e.g., DMSO). Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT) using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value by plotting cell viability against the compound concentration and fitting the data to a dose-response curve.[33]

Protocol: Antimicrobial Susceptibility (Broth Microdilution for MIC)

This protocol determines the minimum inhibitory concentration (MIC) of a compound required to inhibit the growth of a specific microorganism.[22][34]

• Inoculum Preparation: Culture the target microorganism overnight. Adjust the turbidity of the bacterial/fungal suspension to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[22]

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compound in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Add the standardized microbial inoculum to each well, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) of the microorganism is observed.[34]

Protocol: α-Glucosidase Inhibition Assay

This protocol measures a compound's ability to inhibit the α-glucosidase enzyme.[28][30]

• Reaction Mixture Preparation: In a 96-well plate, add the following to each well:

  • Phosphate buffer (e.g., 50 mM, pH 6.8).

  • Test compound at various concentrations.

  • α-glucosidase enzyme solution (from Saccharomyces cerevisiae).

• Pre-incubation: Pre-incubate the mixture for 10-15 minutes at 37°C.

• Substrate Addition: Initiate the reaction by adding the substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG).

• Incubation and Measurement: Incubate the plate at 37°C for a defined period (e.g., 30 minutes). Measure the absorbance at 405 nm. The absorbance corresponds to the amount of p-nitrophenol released by enzymatic activity.

• Analysis: Calculate the percentage of inhibition using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100. The IC₅₀ value is the concentration of the compound that inhibits 50% of the enzyme's activity. Acarbose is typically used as a positive control.[28]

General Experimental Workflow

The following diagram outlines a typical workflow for the discovery and preclinical evaluation of a novel pharmacological agent like a Xanthorin derivative.

Caption: A generalized workflow for natural product drug development.

Conclusion

Xanthorin, Xanthatin, Xanthorrhizol, and their synthetic derivatives represent a class of natural products with significant and varied pharmacological potential. Their demonstrated efficacy in preclinical models of cancer, inflammation, microbial infection, and diabetes underscores their value as lead compounds in drug discovery. The multi-target nature of these molecules, particularly their ability to modulate key signaling pathways like NF-κB and Wnt/β-catenin, makes them compelling candidates for addressing complex diseases. Further research, focusing on structure-activity relationship (SAR) studies, optimization of pharmacokinetic properties, and comprehensive in vivo evaluation, is warranted to fully harness the therapeutic promise of these compounds. This guide provides a foundational framework to support and stimulate such future investigations.

References

• 1. Characterization of xanthatin: anticancer properties and mechanisms of inhibited murine melanoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Xanthorrhizol: a review of its pharmacological activities and anticancer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of reduced xanthatin derivatives and in vitro evaluation of their antifungal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and in vitro antifungal activity of new Michael-type amino derivatives of xanthatin, a natural sesquiterpene lactone from Xanthium strumarium L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. (–)-Xanthatin as a Killer of Human Breast Cancer MCF-7 Mammosphere Cells: A Comparative Study with Salinomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antiproliferative, Antibacterial and Antifungal Activity of the Lichen Xanthoria parietina and Its Secondary Metabolite Parietin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antiproliferative, antibacterial and antifungal activity of the lichen Xanthoria parietina and its secondary metabolite parietin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. cytotoxicity ic50 values: Topics by Science.gov [science.gov]
• 15. medic.upm.edu.my [medic.upm.edu.my]
• 16. Antioxidant and antiinflammatory activities of xanthorrhizol in hippocampal neurons and primary cultured microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. li01.tci-thaijo.org [li01.tci-thaijo.org]
• 18. researchgate.net [researchgate.net]
• 19. Expansion of antibacterial spectrum of xanthorrhizol against Gram-negatives in combination with PMBN and food-grade antimicrobials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Evaluation of Antimicrobial Activity of the Methanol Extracts from 8 Traditional Medicinal Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Antidiabetic activity of a xanthone compound, mangiferin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. encyclopedia.pub [encyclopedia.pub]
• 26. Alpha Glucosidase Inhibitory Activities of Plants with Focus on Common Vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. li01.tci-thaijo.org [li01.tci-thaijo.org]
• 29. Potential of Lichen Compounds as Antidiabetic Agents with Antioxidative Properties: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Screening of α-Glucosidase Inhibitory Activity from Some Plants of Apocynaceae, Clusiaceae, Euphorbiaceae, and Rubiaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 32. In vitro and in vivo antitumor activity of a novel chlorin derivative for photodynamic therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 34. m.youtube.com [m.youtube.com]

The Role of Xanthorin as a Secondary Metabolite in Dermocybe splendida: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Xanthorin, an anthraquinone (B42736) pigment, is a prominent secondary metabolite produced by the fungus Dermocybe splendida. This technical guide provides an in-depth analysis of Xanthorin's role, encompassing its biosynthesis, isolation, characterization, and biological activities. Detailed experimental protocols for the extraction and analysis of Xanthorin are presented, alongside quantitative data on its biological efficacy. Furthermore, this guide visualizes the biosynthetic pathway of Xanthorin, offering a comprehensive resource for researchers and professionals in mycology, natural product chemistry, and drug development.

Introduction

Dermocybe splendida, a member of the Cortinariaceae family, is recognized for its vibrant pigmentation, which is largely attributable to the production of a diverse array of secondary metabolites, particularly anthraquinones. Among these, Xanthorin and its glycosidic derivatives are key constituents, contributing to the characteristic coloration of the fungal fruiting bodies.[1] Secondary metabolites in fungi play crucial roles in ecological interactions, including defense and signaling. The investigation of these compounds, such as Xanthorin, offers significant potential for the discovery of novel bioactive molecules with applications in medicine and biotechnology. This guide focuses on the technical aspects of Xanthorin's role as a secondary metabolite in Dermocybe splendida, providing a foundational resource for its further study and potential exploitation.

Biosynthesis of Xanthorin

The biosynthesis of Xanthorin in Dermocybe splendida follows the polyketide pathway, a major route for the synthesis of aromatic compounds in fungi. This pathway commences with the condensation of acetyl-CoA and malonyl-CoA units to form a polyketide chain, which then undergoes a series of cyclization and modification reactions to yield the core anthraquinone structure.

Polyketide Synthesis and Cyclization

The initial steps involve the sequential condensation of one acetyl-CoA molecule with seven malonyl-CoA molecules, catalyzed by a polyketide synthase (PKS) enzyme complex. The resulting octaketide chain undergoes intramolecular aldol (B89426) condensations to form the tricyclic aromatic ring system characteristic of anthraquinones.

Post-PKS Modifications

Following the formation of the initial anthraquinone scaffold, a series of enzymatic modifications, including hydroxylation, methylation, and glycosylation, occur to produce the final Xanthorin molecule. In Dermocybe splendida, Xanthorin is predominantly found as Xanthorin-8-O-β-D-gentiobioside, indicating the action of specific glycosyltransferases that attach a gentiobiose sugar moiety to the Xanthorin core.[1]

Biosynthetic pathway of Xanthorin in Dermocybe splendida.

Experimental Protocols

This section provides detailed methodologies for the extraction, purification, and characterization of Xanthorin from Dermocybe splendida.

Fungal Material

Fresh or lyophilized fruiting bodies of Dermocybe splendida are used as the starting material.

Extraction of Pigments

Objective: To extract the crude pigment mixture containing Xanthorin and its glycosides.

Protocol:

• Homogenize the fungal material in a suitable solvent (e.g., methanol (B129727) or ethanol) at room temperature.

• Perform sequential extractions to ensure maximum recovery of the pigments.

• Combine the extracts and evaporate the solvent under reduced pressure to obtain a crude pigment extract.

Purification by Chromatography

Objective: To isolate Xanthorin and its glycosides from the crude extract.

3.3.1. Thin-Layer Chromatography (TLC)

A standardized TLC protocol is essential for the qualitative analysis and separation of pigments from Dermocybe splendida.

Protocol:

• Stationary Phase: Silica gel plates (e.g., POLYGRAM SIL G/UV254).

• Sample Preparation: Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane).

• Mobile Phase: A solvent system of toluene:ethyl formate:formic acid (50:49:1 v/v/v) is effective for separating the anthraquinone pigments.

• Development: Develop the TLC plates in a saturated chamber at room temperature.

• Visualization: Visualize the separated pigments under UV light and visible light. The Rf values are calculated to identify the different components.

Workflow for Thin-Layer Chromatography of Dermocybe splendida pigments.

3.3.2. Column Chromatography

For preparative isolation, column chromatography is employed.

Protocol:

• Stationary Phase: Silica gel or Sephadex LH-20.

• Elution: A gradient elution system with increasing polarity (e.g., from hexane (B92381) to ethyl acetate (B1210297) to methanol) is used to separate the different pigment fractions.

• Fraction Collection: Collect the fractions and monitor by TLC to identify those containing the desired Xanthorin compounds.

Structural Elucidation

The structure of the isolated compounds is determined using a combination of spectroscopic techniques.

3.4.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are crucial for determining the chemical structure of Xanthorin and its glycosides. The following table summarizes the expected chemical shifts for the core Xanthorin aglycone.

Position	1H δ (ppm)	13C δ (ppm)
H-2	~7.2	~121.0
H-4	~7.6	~124.0
H-5	~12.1 (s, OH)	~162.0
H-7	~7.8	~135.0
6-CH3	~2.5 (s)	~22.0
3-OCH3	~4.0 (s)	~56.0

3.4.2. Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight and elemental composition of the isolated compounds, confirming their molecular formula.

Biological Activity of Xanthorin

While specific data for Xanthorin from Dermocybe splendida is limited, related compounds from this genus have demonstrated biological activity. The antibacterial potential of anthraquinones is of particular interest.

Antibacterial Activity

The antibacterial activity of Xanthorin and its derivatives can be assessed using the microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Protocol for MIC Determination:

• Prepare a series of twofold dilutions of the purified Xanthorin compound in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculate each dilution with a standardized suspension of the test bacterium (e.g., Staphylococcus aureus, Pseudomonas aeruginosa).

• Incubate the microplates at 37°C for 18-24 hours.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Quantitative Data on Antibacterial Activity

Bacterial Strain	Compound	MIC (µg/mL)
Staphylococcus aureus	Xanthorrhizol (B41262)	64[2][3]
Pseudomonas aeruginosa	-	Data not available

Note: Further research is required to determine the specific MIC values for Xanthorin isolated from Dermocybe splendida.

Conclusion

Xanthorin is a significant secondary metabolite in Dermocybe splendida, contributing to its pigmentation and potentially to its ecological fitness. The polyketide pathway governs its biosynthesis, leading to a core anthraquinone structure that is further modified, primarily through glycosylation. The detailed experimental protocols provided in this guide offer a robust framework for the extraction, purification, and characterization of Xanthorin. While preliminary data on related compounds suggest antibacterial potential, further investigation into the specific biological activities and quantitative efficacy of Xanthorin from Dermocybe splendida is warranted. This technical guide serves as a valuable resource to stimulate and support future research in this promising area of natural product science.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | The efficacy of the food-grade antimicrobial xanthorrhizol against Staphylococcus aureus is associated with McsL channel expression [frontiersin.org]
• 3. The efficacy of the food-grade antimicrobial xanthorrhizol against Staphylococcus aureus is associated with McsL channel expression - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Anticomplementary Activity of Anthraquinones from Polygonum cuspidatum, Including Xanthorin

Audience: Researchers, scientists, and drug development professionals.

Abstract: The complement system is a critical component of innate immunity, and its dysregulation is implicated in numerous inflammatory and autoimmune diseases. Consequently, there is a growing interest in identifying natural compounds that can modulate complement activity. Polygonum cuspidatum, a plant long used in traditional medicine, has been identified as a source of such compounds. This technical guide provides an in-depth analysis of the anticomplementary activity of anthraquinones isolated from Polygonum cuspidatum, with a specific focus on Xanthorin and its more potent counterparts. It summarizes quantitative data, details experimental protocols for assessing anticomplementary effects, and illustrates the relevant biological pathways and experimental workflows.

Introduction to Anticomplementary Agents from Polygonum cuspidatum

Polygonum cuspidatum Sieb. et Zucc. (Polygonaceae) is a well-known medicinal plant that contains a variety of bioactive compounds, including stilbenes (like resveratrol), flavonoids, and anthraquinones.[1][2] While much attention has been given to the anti-inflammatory and antioxidant properties of its extracts, recent research has highlighted the potent anticomplementary activity of its anthraquinone (B42736) constituents.[3][4]

A key study involving activity-directed isolation identified ten anthraquinones from an ethyl acetate (B1210297) fraction of a P. cuspidatum extract.[5] Among these, Xanthorin was confirmed to possess anticomplementary properties.[5] This guide consolidates the findings from this research to serve as a technical resource for further investigation and drug development.

Quantitative Data on Anticomplementary Activity

The inhibitory effects of isolated anthraquinones on the classical pathway (CP) and alternative pathway (AP) of the complement system were quantified using hemolytic assays (CH50 and AP50). The results for the most active compounds are summarized below. A lower IC50 value indicates a higher inhibitory potency.

Table 1: Anticomplementary Activity (IC50) of Anthraquinones from Polygonum cuspidatum

Compound Number	Compound Name	Classical Pathway (CH50) IC50 (µg/mL)	Alternative Pathway (AP50) IC50 (µg/mL)
3	Questin	> 100	> 100
4	Emodin-8-O-β-D-glucoside	35 ± 3	90 ± 8
5	Emodin	78 ± 6	> 100
6	Rhein	> 100	> 100
7	Fallacinol	6 ± 2	50 ± 5
8	Citreorosein	95 ± 7	> 100

| 9 | Xanthorin | 88 ± 5 | > 100 |

Data sourced from a 2013 study on anti-complementary anthraquinones from Polygonum cuspidatum.[5]

As the data indicates, Fallacinol (Compound 7) demonstrated the most significant activity against both the classical and alternative pathways.[5] Emodin-8-O-β-D-glucoside (Compound 4) and Xanthorin (Compound 9) also showed notable inhibitory effects, primarily against the classical pathway.[5]

Mechanism of Action

Preliminary mechanistic studies were conducted to identify the specific targets of the most active compounds within the complement cascade. This was achieved by using sera depleted of specific complement components.

• Emodin-8-O-β-D-glucoside (Compound 4) was found to interact with C1q, C2, and C9.[5]

• Fallacinol (Compound 7) was shown to act on C1q, C2, C4, and C9.[5]

These findings suggest that the primary inhibitory action of these anthraquinones is directed at the early (C1q, C2, C4) and terminal (C9) stages of the classical complement pathway.[5]

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the anticomplementary activity of compounds from Polygonum cuspidatum.

• Extraction: The dried roots of Polygonum cuspidatum are extracted with 70% ethanol.

• Fractionation: The crude extract is suspended in water and partitioned successively with petroleum ether, ethyl acetate (EtOAc), and n-butanol.

• Bioassay-Guided Chromatography: The EtOAc fraction, showing the highest anticomplementary activity, is subjected to repeated column chromatography (e.g., silica (B1680970) gel, Sephadex LH-20) with various solvent systems.

• Isolation and Identification: Fractions are continuously monitored for anticomplementary activity. Pure compounds are isolated from the most active fractions and their structures are elucidated using spectroscopic methods (e.g., NMR, MS).[5]

These assays measure the total functional activity of the classical and alternative pathways, respectively. The principle is based on the lysis of antibody-sensitized sheep red blood cells (for CH50) or rabbit red blood cells (for AP50) by the complement system present in normal human serum.[6][7][8]

Materials:

• Normal human serum (as a source of complement)

• Veronal buffered saline (VBS) for CH50

• Alternative pathway buffer (GVB-Mg-EGTA) for AP50

• Antibody-sensitized sheep erythrocytes (EAs) for CH50

• Rabbit erythrocytes (Ers) for AP50

• Test compounds (e.g., Xanthorin) dissolved in a suitable solvent (e.g., DMSO)

• Microplate reader (spectrophotometer)

CH50 Assay Protocol:

• Preparation: Serially dilute the test compound in VBS in a 96-well round-bottom plate.

• Incubation: Add diluted normal human serum to each well, followed by the addition of sensitized sheep erythrocytes.

• Controls: Include a positive control (100% lysis with distilled water) and a negative control (0% lysis with buffer).[7][8]

• Reaction: Incubate the plate at 37°C for 30-60 minutes with gentle shaking.[6][7]

• Termination: Stop the reaction by adding cold buffer and centrifuge the plate to pellet intact cells.

• Measurement: Transfer the supernatant to a flat-bottom plate and measure the absorbance of the released hemoglobin at 405 nm or 415 nm.[6][7]

• Calculation: Calculate the percentage of hemolysis for each compound concentration relative to the controls. The IC50 value (the concentration causing 50% inhibition of hemolysis) is then determined from the dose-response curve.

AP50 Assay Protocol: The protocol for the AP50 assay is similar to the CH50, with the following key differences:

• A specific buffer containing Mg2+ and EGTA (to chelate Ca2+ and block the classical pathway) is used.

• Unsensitized rabbit erythrocytes are used as the target cells, as they are potent activators of the alternative pathway.

Visualizations: Pathways and Workflows

Caption: Overview of the three complement activation pathways converging on the terminal pathway.

Caption: Standard workflow for CH50/AP50 hemolytic assays to screen for anticomplementary activity.

Conclusion and Future Directions

The anthraquinones isolated from Polygonum cuspidatum, including Xanthorin and particularly Fallacinol, represent promising candidates for the development of novel complement inhibitors.[5] Their demonstrated activity, especially against the classical pathway, warrants further investigation. Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: To understand how the chemical structure of these anthraquinones relates to their inhibitory potency and to potentially synthesize more active analogues.

• Detailed Mechanistic Studies: To precisely elucidate the molecular interactions between the active compounds and their complement protein targets (e.g., C1q, C4, C9).

• In Vivo Efficacy: To evaluate the therapeutic potential of these compounds in animal models of complement-mediated diseases.

• Safety and Toxicity Profiling: To assess the safety of these compounds for potential pharmaceutical development.

This technical guide provides a foundational resource for scientists and researchers aiming to explore the therapeutic potential of natural compounds from Polygonum cuspidatum in modulating the complement system.

References

• 1. Antitumor Research of the Active Ingredients from Traditional Chinese Medical Plant Polygonum Cuspidatum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances for pharmacological activities of Polygonum cuspidatum - A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Topical anti-inflammatory activity of Polygonum cuspidatum extract in the TPA model of mouse ear inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-Inflammatory Action and Mechanisms of Resveratrol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. file.yizimg.com [file.yizimg.com]
• 7. haemoscan.com [haemoscan.com]
• 8. scispace.com [scispace.com]

Protocols & Analytical Methods

Application Notes and Protocols: Extraction of Xanthorin from Xanthoria elegans

Audience: Researchers, scientists, and drug development professionals.

Introduction

Xanthoria elegans, also known as the elegant sunburst lichen, is a rich source of secondary metabolites, most notably the orange-yellow anthraquinone (B42736) pigment, Xanthorin (commonly referred to as parietin in recent literature)[1][2]. This compound and other lichen metabolites have garnered significant interest for their diverse biological activities, including antioxidant, enzyme inhibitory, and potential therapeutic properties[1][3][4]. This document provides a detailed protocol for the extraction, purification, and quantification of Xanthorin from Xanthoria elegans.

Experimental Protocols

Sample Collection and Preparation

• Collection: Thallus samples of Xanthoria elegans should be carefully harvested from their rock substrate.

• Identification: Proper identification of the lichen species is crucial. This can be done using stereo and compound microscopes and standard spot tests with reference to taxonomic keys[5].

• Cleaning and Drying: Remove any debris, substrate material, or other contaminants from the collected lichen samples. The cleaned thalli should be air-dried at room temperature or lyophilized to a constant weight.

• Grinding: The dried lichen material is then ground into a fine powder using a mortar and pestle or a mechanical grinder. This increases the surface area for efficient solvent extraction.

Solvent Extraction of Xanthorin

Several solvent systems can be employed for the extraction of Xanthorin. The choice of solvent will impact the yield and purity of the final extract. Methanol (B129727) has been reported as a highly efficient solvent for extracting active ingredients from lichens[1].

Protocol: Methanol-Based Extraction [1]

• Weigh 1 gram of the powdered Xanthoria elegans sample.

• Add 10 mL of 80% methanol to the powder in a suitable flask (a 1:10 sample-to-solvent ratio).

• Incubate the mixture for 2 hours at room temperature (approximately 22°C) with continuous shaking.

• After incubation, filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid lichen residue.

• The filtrate, containing the crude Xanthorin extract, can then be concentrated using a rotary evaporator to remove the solvent.

• The resulting dried extract is then available for further purification and analysis.

Alternative Solvent Systems:

While methanol is effective, other solvents and solvent mixtures can be used. For instance, a combination of water, acetone, and methanol has been optimized for extracting phenolic compounds from other natural sources[6]. The polarity of the solvent plays a significant role in extraction efficiency[7][8]. Ethanol is also a commonly used solvent for extracting polyphenols and flavonoids[7].

Purification of Xanthorin

For applications requiring high-purity Xanthorin, further purification of the crude extract is necessary. High-Performance Liquid Chromatography (HPLC) is a standard method for both the analysis and purification of such compounds[9][10].

Protocol: Preparative HPLC Purification

• Sample Preparation: Dissolve the dried crude extract in a suitable solvent (e.g., methanol) and filter it through a 0.45 µm syringe filter to remove any particulate matter.

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column is commonly used for the separation of anthocyanins and related compounds[10].

  • Mobile Phase: A gradient elution using a mixture of acidified water (e.g., with formic acid) and an organic solvent like methanol or acetonitrile (B52724) is typically employed[10]. The specific gradient will need to be optimized for the best separation.

  • Detection: A Diode Array Detector (DAD) can be used to monitor the elution of compounds, with Xanthorin (parietin) having a characteristic absorbance spectrum[1].

• Fraction Collection: Collect the fractions corresponding to the Xanthorin peak.

• Solvent Evaporation: Remove the solvent from the collected fractions using a rotary evaporator or a lyophilizer to obtain the purified Xanthorin.

Quantification of Xanthorin

Protocol: HPLC-Based Quantification [1]

• Standard Preparation: Prepare a series of standard solutions of known concentrations using a purified Xanthorin (parietin) standard.

• Sample Preparation: Prepare the crude or purified extract at a known concentration in the mobile phase.

• HPLC Analysis: Inject both the standard solutions and the sample extract onto the HPLC system under the optimized analytical conditions.

• Calibration Curve: Generate a calibration curve by plotting the peak area of the Xanthorin standard against its concentration.

• Quantification: Determine the concentration of Xanthorin in the sample by comparing its peak area to the calibration curve. The results can be expressed as mg of Xanthorin per gram of dry lichen material or extract.

Data Presentation

The following table summarizes quantitative data on the content of the major anthraquinone (parietin/Xanthorin) in Xanthoria species from various studies.

Species	Extraction Solvent	Compound	Concentration	Reference
Xanthoria elegans	Methanol	Parietin	35-49 mg/g extract	[1][3]
Xanthoria parietina	Methanol	Parietin	35-49 mg/g extract	[1][3]
Xanthoria candelaria	Methanol	Parietin	35-49 mg/g extract	[1][3]

Mandatory Visualization

Caption: Workflow for Xanthorin extraction from Xanthoria elegans.

Signaling Pathways

Information regarding the specific signaling pathways directly involving Xanthorin is not extensively detailed in the provided search results. Secondary metabolites in lichens, in general, are known to be produced through biosynthetic pathways such as the acetyl-malonate, shikimate, and mevalonate (B85504) pathways[11]. These compounds often play a role in protecting the lichen from environmental stressors like UV radiation[12][13]. Further research is required to elucidate the specific signaling cascades that Xanthorin may modulate in biological systems.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. Rusavskia elegans - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Lichens—a promising source of bioactive secondary metabolites | Plant Genetic Resources | Cambridge Core [cambridge.org]
• 5. Xanthoria elegans (Link) (lichen) extract counteracts DNA damage and oxidative stress of mitomycin C in human lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimized Solvents for the Maceration of Phenolic Antioxidants from Curcuma xanthorrhiza Rhizome using a Simplex Centroid Design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Preparative isolation and purification of alkannin/shikonin derivatives from natural products by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. resources.austplants.com.au [resources.austplants.com.au]
• 12. ueb1.sci.muni.cz [ueb1.sci.muni.cz]
• 13. vdu.lt [vdu.lt]

Application Notes and Protocols for the Quantification of Xanthorin in Lichen Extracts by HPLC-UV

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xanthorin is an anthraquinone (B42736) pigment found in various lichen species, notably those of the genus Xanthoria. As a secondary metabolite, xanthorin and its derivatives are of increasing interest to researchers in natural product chemistry, pharmacology, and drug development due to their potential biological activities. Accurate and precise quantification of xanthorin in lichen extracts is crucial for standardized research and the potential development of nature-derived pharmaceuticals.

This document provides a detailed application note and a comprehensive protocol for the quantification of xanthorin in lichen extracts using High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection. While a specific validated method for xanthorin is not widely published, this protocol is based on established methods for the analysis of structurally similar anthraquinones, such as parietin (physcion), also found in Xanthoria species.

Principle of the Method

This method utilizes Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) to separate xanthorin from other components in the lichen extract. The separation is achieved on a C18 stationary phase with a gradient elution of a mobile phase consisting of an acidified aqueous solution and an organic solvent (methanol or acetonitrile). The quantification of xanthorin is performed by a UV detector at a wavelength corresponding to one of its absorbance maxima. The concentration of xanthorin in the sample is determined by comparing its peak area to a calibration curve generated from xanthorin standards of known concentrations.

Experimental Protocols

Sample Collection and Preparation

• Lichen Material Collection : Collect fresh lichen thalli, preferably from a single, uncontaminated source to ensure sample homogeneity.

• Cleaning and Drying : Carefully clean the collected lichen material to remove any debris, substrate, or other contaminants[1][2]. This can be done by gentle brushing or rinsing with deionized water, followed by air-drying or lyophilization to a constant weight[1].

• Grinding : Grind the dried lichen thalli into a fine, homogeneous powder using a mortar and pestle or a laboratory mill.

• Extraction :

  • Weigh accurately approximately 100 mg of the powdered lichen material into a suitable extraction vessel (e.g., a 15 mL centrifuge tube).

  • Add 10 mL of acetone (B3395972) to the vessel. Acetone is an effective solvent for extracting secondary metabolites from lichens[3].

  • Vortex the mixture for 1 minute and then sonicate for 30 minutes in an ultrasonic bath.

  • Centrifuge the mixture at 4000 rpm for 10 minutes.

  • Carefully decant the supernatant (the acetone extract) into a clean vial.

  • Repeat the extraction process on the pellet with another 10 mL of acetone to ensure complete extraction.

  • Combine the supernatants.

• Sample Filtration : Filter the combined acetone extract through a 0.45 µm syringe filter into an HPLC vial to remove any particulate matter that could interfere with the HPLC system.

HPLC-UV System and Conditions

The following HPLC conditions are recommended based on methods for the analysis of the closely related anthraquinone, parietin. Optimization may be required for specific instrumentation and lichen matrices.

Parameter	Recommended Condition
HPLC System	A standard HPLC system with a gradient pump, autosampler, column oven, and UV-Vis detector.
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Mobile Phase A	Water with 0.1% Formic Acid.
Mobile Phase B	Methanol with 0.1% Formic Acid.
Gradient Elution	0-5 min: 70% A, 30% B5-25 min: Linear gradient to 100% B25-30 min: 100% B (isocratic)30.1-35 min: Return to 70% A, 30% B (equilibration)
Flow Rate	1.0 mL/min.
Column Temperature	30 °C.
Injection Volume	10 µL.
UV Detection Wavelength	Based on the UV-Vis spectrum of the related compound parietin, which shows absorbance maxima at approximately 257 nm, 265 nm, 288 nm, and 434 nm, a primary detection wavelength of 288 nm or 434 nm is recommended for xanthorin[4][5][6][7]. A photodiode array (PDA) detector is ideal for confirming the peak identity by spectral analysis.

Preparation of Standard Solutions and Calibration Curve

• Stock Standard Solution : Prepare a stock solution of xanthorin standard (e.g., 1 mg/mL) in a suitable solvent such as acetone or methanol.

• Working Standard Solutions : Prepare a series of working standard solutions of varying concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

• Calibration Curve : Inject each working standard solution into the HPLC system and record the peak area. Plot a calibration curve of peak area versus concentration. The linearity of the calibration curve should be evaluated by the coefficient of determination (R²), which should ideally be ≥ 0.999.

Data Presentation: Quantitative Summary

The following table summarizes the expected quantitative data for a validated HPLC-UV method for xanthorin, based on typical values for similar natural product analyses.

Parameter	Expected Value/Range	Description
Retention Time (t_R)	To be determined experimentally (dependent on exact conditions)	The time at which xanthorin elutes from the column.
Linearity (R²)	≥ 0.999	A measure of how well the calibration curve fits the data points.
Linear Range	1 - 100 µg/mL	The concentration range over which the method is linear.
Limit of Detection (LOD)	~0.1 - 0.5 µg/mL	The lowest concentration of analyte that can be reliably detected.
Limit of Quantification (LOQ)	~0.5 - 1.5 µg/mL	The lowest concentration of analyte that can be accurately and precisely quantified.
Accuracy (% Recovery)	95 - 105%	The closeness of the measured value to the true value.
Precision (% RSD)	≤ 2%	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.

Visualization of Experimental Workflow

The following diagram illustrates the complete workflow for the quantification of xanthorin in lichen extracts.

Figure 1. Experimental workflow for Xanthorin quantification.

Signaling Pathway (Illustrative)

While xanthorin itself is not part of a signaling pathway in the traditional sense, its biosynthesis originates from the polyketide pathway in the lichen's fungal partner (mycobiont). The following diagram provides a simplified representation of this general biosynthetic origin.

Figure 2. Simplified biosynthesis of Xanthorin.

References

• 1. Influence of sample cleaning prior to the analysis on the elemental content of the lichen Xanthoria parietina (L.) Th.Fr - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Roles of the Anthraquinone Parietin in the Tolerance to Desiccation of the Lichen Xanthoria parietina: Physiology and Anatomy of the Pale and Bright-Orange Thalli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. astrobiology.com [astrobiology.com]
• 6. flore.unifi.it [flore.unifi.it]
• 7. mdpi.com [mdpi.com]

Application Notes & Protocols: Laboratory Synthesis of Xanthorin and Related Anthraquinones

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the laboratory synthesis of Xanthorin, also known as Parietin, and other related anthraquinone (B42736) compounds. Anthraquinones are a significant class of naturally occurring and synthetic compounds with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. Xanthorin (Parietin) is a prominent anthraquinone pigment found in lichens of the Xanthoria genus and has been investigated for its antiproliferative, antibacterial, and antifungal activities.

The following sections detail common synthetic strategies, step-by-step experimental protocols, and methods for purification and characterization, supported by quantitative data and workflow visualizations.

Principal Synthetic Strategies

The synthesis of the anthraquinone core generally relies on a few key methodologies. The most prevalent and versatile method for creating the tricyclic system is the Friedel-Crafts acylation, followed by intramolecular cyclization.

Common Synthetic Routes:

• Friedel-Crafts Acylation/Cyclization: This is a robust two-step process. It begins with the acylation of a substituted benzene (B151609) derivative with phthalic anhydride (B1165640) in the presence of a Lewis acid catalyst (e.g., AlCl₃). The resulting o-benzoylbenzoic acid intermediate is then cyclized under strong acidic conditions to form the anthraquinone skeleton.

• Diels-Alder Reaction: This method involves a [4+2] cycloaddition reaction between a naphthoquinone and a suitable diene, followed by an oxidation/aromatization step to construct the final ring.

• Oxidation of Anthracene: While a major industrial method for producing the parent 9,10-anthraquinone, this route involves the direct oxidation of anthracene, often using chromium trioxide or catalytic gas-phase processes.

This document will focus primarily on the Friedel-Crafts approach due to its versatility in accessing a wide range of substituted anthraquinones like Xanthorin.

Synthesis of Xanthorin (Parietin) and Derivatives via Friedel-Crafts Acylation

The synthesis of Xanthorin (1,8-dihydroxy-3-methyl-6-methoxy-9,10-anthraquinone) via a Friedel-Crafts strategy involves the reaction of 3,5-dimethoxytoluene (B1218936) with 3-hydroxyphthalic anhydride, followed by cyclization and selective demethylation. A more common laboratory approach for related compounds involves using commercially available substituted benzenes and phthalic anhydrides.

Experimental Protocol: General Two-Step Friedel-Crafts Synthesis

This protocol describes a general method for synthesizing anthraquinone derivatives from phthalic anhydride and a substituted benzene.

Step 1: Friedel-Crafts Acylation (Synthesis of o-Benzoylbenzoic Acid Intermediate)

• Reagent Preparation: To a stirred solution of a substituted benzene (1.0 eq.) and phthalic anhydride (1.0 eq.) in a suitable anhydrous solvent (e.g., dichloromethane (B109758), 1,2-dichloroethane), add anhydrous aluminum chloride (AlCl₃) (2.2 eq.) portion-wise at 0 °C under an inert atmosphere (e.g., Nitrogen or Argon).

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid (HCl) to decompose the aluminum chloride complex.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure to yield the crude o-benzoylbenzoic acid derivative. This intermediate can be purified further by recrystallization if necessary.

Step 2: Intramolecular Cyclization (Formation of Anthraquinone Core)

• Reaction Setup: Add the crude o-benzoylbenzoic acid derivative (1.0 eq.) obtained from Step 1 to a dehydrating acid, such as concentrated sulfuric acid or trifluoromethanesulfonic acid (10 eq.), at room temperature.

• Cyclization: Heat the mixture to 80-90 °C and stir for 1-2 hours.

• Precipitation: After cooling to room temperature, carefully pour the reaction mixture onto crushed ice. The anthraquinone product will precipitate out of the solution.

• Isolation: Filter the solid using a Büchner funnel, wash thoroughly with water until the filtrate is neutral, and dry under vacuum to yield the crude anthraquinone.

Caption: Workflow for the two-step Friedel-Crafts synthesis of anthraquinones.

Quantitative Data Summary

The efficiency of anthraquinone synthesis is highly dependent on the substrates, catalyst, and reaction conditions. Below is a summary of representative data from various synthetic procedures.

Table 1: Synthesis of Anthraquinone Derivatives via Friedel-Crafts Reaction

Entry	Substituted Benzene	Catalyst	Conditions	Time	Yield (%)	Reference
1	Toluene	Alum (25 mol%)	Water, RT	60 min	92
2	Anisole	Alum (25 mol%)	Water, RT	70 min	94
3	Benzene	AlCl₃ / NaCl (2:1)	Melt, 140-180°C	-	High
4	1,3-Diisopropylbenzene	AlCl₃ (2.1 eq.)	Dichloromethane, 42°C	30 min	94 (Acid)
5	(followed by cyclization)	4% Oleum	95°C	2 h	59 (Overall)

Note: Yields can vary significantly based on the specific substrates and purification methods employed.

Purification of Synthetic Anthraquinones

Crude anthraquinones synthesized in the laboratory often contain unreacted starting materials, intermediates (like o-benzoylbenzoic acid), and side-products. Effective purification is critical to obtaining a high-purity final product.

Protocol 4.1: Recrystallization

Recrystallization is a simple and effective method for purifying solid compounds.

• Solvent Selection: Choose a suitable solvent or solvent system. The ideal solvent should dissolve the anthraquinone well at high temperatures but poorly at room temperature. Common solvents include ethanol, toluene, and glacial acetic acid.

• Dissolution: Dissolve the crude anthraquinone product in a minimum amount of the hot solvent.

• Decolorization (Optional): If colored impurities are present, add a small amount of activated carbon and boil for a few minutes.

• Hot Filtration: If activated carbon was used, quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the carbon.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the pure crystals by vacuum filtration using a Büchner funnel, wash with a small amount of cold solvent, and dry under vacuum.

Protocol 4.2: Column Chromatography

For separating mixtures of anthraquinones or removing persistent impurities, column chromatography is the preferred method.

• Stationary Phase: Use silica (B1680970) gel as the stationary phase.

• Eluent Selection: Select an appropriate eluent system based on prior TLC analysis. A common mobile phase is a mixture of hexane (B92381) and ethyl acetate.

• Column Packing: Pack a glass column with a slurry of silica gel in the initial, low-polarity eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of solvent and load it onto the top of the column.

• Elution: Begin elution with the low-polarity solvent, gradually increasing the polarity (e.g., by increasing the percentage of ethyl acetate) to move the compounds down the column at different rates.

• Fraction Collection: Collect the eluate in a series of fractions and analyze them by TLC to identify the fractions containing the purified product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified anthraquinone.

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Application of Xanthorin (Parietin) as a Natural Pigment and Dye

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Xanthorin, more commonly known in scientific literature as parietin or physcion, is a naturally occurring anthraquinone (B42736) pigment.[1][2][3] It is the principal pigment responsible for the vibrant yellow to orange-red coloration of lichens in the Xanthoria genus, particularly Xanthoria parietina, also known as the maritime sunburst lichen.[1][4] Beyond its role as a potent natural colorant, parietin exhibits significant biological activities, including antioxidant and anti-inflammatory properties, making it a compound of interest for applications in textiles, cosmetics, and drug development.[5][6]

This document provides detailed application notes and experimental protocols for the extraction and use of parietin as a natural dye. It also summarizes its known biological activities and the signaling pathways it modulates, offering insights for researchers in drug development.

Physicochemical Properties and Stability

Parietin is characterized as a hydrophobic molecule with low solubility in water but soluble in organic solvents such as acetone, chloroform, dichloromethane, ethyl acetate, and DMSO.[3][7][8] Its stability is a critical factor for its application as a dye.

Stability Data Summary

Parameter	Observation	Citation
Photostability	Parietin is known to be photo-unstable and can degrade upon exposure to light, particularly UV radiation. This results in poor lightfastness of dyed textiles.	[7][9][10][11][12]
Thermal Stability	Thermal decomposition of the lichen Xanthoria parietina shows a major mass loss between 313-316 °C, indicating the degradation of cellular components. The isolated pigment's specific degradation temperature requires further study.	[2][8]
pH Stability	Natural pigments like parietin often exhibit color changes and degradation with varying pH. Anthocyanins, for example, are more stable in acidic conditions. While specific data for parietin is limited, it is expected to be more stable in acidic to neutral conditions.	[13][14][15]

Application as a Natural Textile Dye

Parietin extracted from Xanthoria parietina can produce a range of colors on protein fibers like wool and silk, from yellows and oranges to pinks, purples, and blues, depending on the extraction and dyeing methodology.

Quantitative Colorimetric and Fastness Data

The final color and its durability on the textile fiber are influenced by the dyeing method and the use of mordants. While comprehensive quantitative data is dispersed across literature, the following tables summarize the expected outcomes.

Table 1: CIELAB Color Coordinates of Wool Dyed with Xanthoria parietina (Parietin) (Note: Specific CIELAB values are not consistently reported in the literature. This table is a qualitative representation based on described colors.[16][17][18])

Dyeing Method	Mordant	L* (Lightness)	a* (Red/Green)	b* (Yellow/Blue)	Resulting Color
Boiling Water	None	High	Slightly Positive	Highly Positive	Bright Yellow
Boiling Water	Alum	High	Positive	Highly Positive	Golden Yellow/Orange
Boiling Water	Iron Sulfate (B86663)	Low	Slightly Positive	Positive	Olive Green/Brown
Ammonia (B1221849) Fermentation	None (Dried in shade)	Medium	Highly Positive	Slightly Positive	Pink/Purple
Ammonia Fermentation	None (Dried in sun)	Medium	Slightly Negative	Negative	Blue

Table 2: Color Fastness Properties of Wool Dyed with Xanthoria parietina (Parietin) (Fastness is rated on a scale of 1-5, where 5 is excellent.[19][20])

Fastness Type	Rating	Observations	Citation
Wash Fastness	3-4 (Moderate to Good)	Generally considered to have good wash fastness, especially with mordants.	[16][17]
Rub Fastness (Dry)	4 (Good)	Good resistance to crocking when dry.
Rub Fastness (Wet)	3 (Moderate)	Moderate resistance to crocking when wet.
Light Fastness	1-2 (Poor to Very Poor)	Fades significantly upon exposure to sunlight.	[9][10]

Experimental Protocols

Pre-treatment of Wool Fiber: Scouring and Mordanting

Proper preparation of the wool is crucial for even dye uptake and improved fastness.

Protocol 3.1.1: Scouring of Wool

• Weigh the dry wool fiber.

• Wash the wool in a solution of pH-neutral soap and warm water (approx. 60°C) to remove impurities.

• Rinse thoroughly with water of the same temperature to avoid shocking the fibers.

• Gently squeeze out excess water.

Protocol 3.1.2: Mordanting with Alum

• For every 100g of dry wool, weigh out 10-15g of aluminum sulfate (alum) and optionally, 7g of cream of tartar (helps to brighten colors and keep wool soft).[1]

• In a well-ventilated area, dissolve the alum and cream of tartar in a small amount of hot water.

• Fill a non-reactive pot (stainless steel or enamel) with enough cool water to allow the wool to move freely.

• Add the dissolved mordant solution to the pot and stir.

• Add the wet, scoured wool to the pot.

• Slowly heat the pot to 80-90°C, avoiding boiling.

• Maintain this temperature for 1 hour, gently turning the wool occasionally.

• Allow the pot to cool completely. The wool can be left to steep overnight for better results.

• Rinse the mordanted wool in lukewarm water and proceed to dyeing, or it can be dried and stored for later use.

Workflow for Scouring and Mordanting Wool Fiber.

Pigment Extraction and Dyeing from Xanthoria parietina**

Protocol 3.2.1: Boiling Water Method (for Yellows/Oranges)

• Collect Xanthoria parietina lichen, preferably from fallen branches to ensure sustainability.

• Clean the lichen of any debris.

• Place the lichen in a non-reactive pot and cover with water. A 1:1 ratio of lichen to fiber by dry weight is a good starting point.

• Bring the water to a simmer (80-90°C) and hold for 1-2 hours to extract the pigment.

• Strain the dye liquor to remove the lichen material.

• Introduce the pre-mordanted, wet wool into the dye bath.

• Simmer for 1-2 hours, or until the desired color is achieved.

• Allow the wool to cool in the dye bath.

• Rinse the dyed wool with lukewarm water until the water runs clear.

• Dry in the shade.

Protocol 3.2.2: Ammonia Fermentation Method (for Pinks/Purples/Blues)

This method requires patience as it involves a lengthy fermentation period.

• Clean and dry the collected lichen. It can be crumbled into smaller pieces.

• Loosely fill a glass jar with the lichen.

• Prepare a solution of 1 part household ammonia to 2 parts water.[21][22][23]

• Pour the solution over the lichen, leaving some air at the top of the jar. Seal the jar tightly.

• Store the jar in a warm, dark place for at least 3 weeks, and up to 3 months for more intense colors.[21][24]

• Shake the jar vigorously every day to introduce oxygen, which is necessary for the color development. The liquid will turn a deep red or purple.

• To dye, strain the fermented liquid into a non-reactive pot and add enough water for the fiber to move freely.

• Introduce the pre-mordanted, wet wool. No heating is required for this method, though gentle warming to 60-70°C can be used.[21]

• Let the wool soak for several hours or overnight. The wool will turn a pink or purple color.

• To achieve a blue color, remove the pink/purple wool from the dye bath and expose it to direct sunlight. The color will transform to blue within minutes to hours.[24][25][26]

• Once the desired color is achieved, rinse the wool and dry.

Experimental Workflows for Dyeing with Parietin.

Relevance for Drug Development: Biological Activities of Parietin

Parietin is an antioxidant and has demonstrated anti-inflammatory properties, making it a candidate for further investigation in drug development.

Antioxidant Activity

Parietin's antioxidant effects are attributed to its ability to scavenge reactive oxygen species (ROS). This activity is linked to the modulation of the Nrf2-ARE signaling pathway.

Nrf2 Antioxidant Response Pathway

Under normal conditions, the transcription factor Nrf2 is kept in the cytoplasm by Keap1, which facilitates its degradation. In the presence of oxidative stress or activators like parietin, Nrf2 is released from Keap1 and translocates to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, upregulating their expression. These genes encode for protective enzymes such as Heme Oxygenase-1 (HO-1), and enzymes involved in glutathione (B108866) synthesis (GCLC, GCLM), which neutralize ROS and protect the cell from damage.[5][27][28][29][30]

Parietin's Antioxidant Mechanism via Nrf2 Pathway.

Anti-inflammatory Activity

Chronic inflammation is implicated in numerous diseases. Parietin may exert anti-inflammatory effects by inhibiting key pro-inflammatory signaling pathways such as NF-κB and MAPK.

NF-κB and MAPK Inflammatory Pathways

Inflammatory stimuli (like LPS or cytokines) activate pathways leading to the phosphorylation of IκB, which normally sequesters NF-κB in the cytoplasm. Phosphorylated IκB is degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes (e.g., TNF-α, IL-6). Simultaneously, the MAPK pathways (ERK, JNK, p38) are activated, further promoting inflammation. Parietin is hypothesized to inhibit these pathways by preventing the degradation of IκB and reducing the phosphorylation of MAPK proteins, thereby downregulating the production of inflammatory mediators.[4][31][32][33][34]

Parietin's Anti-inflammatory Mechanism.

Xanthorin (parietin) is a versatile natural compound with significant potential as a sustainable dye for textiles, offering a unique palette of colors. However, its poor lightfastness is a notable drawback that may require further research into UV-protective finishes. For drug development professionals, parietin's antioxidant and anti-inflammatory properties, mediated through pathways like Nrf2 and NF-κB, present a compelling case for its exploration as a novel therapeutic agent. The provided protocols offer a foundation for researchers to extract and apply this pigment, while the pathway diagrams illustrate its potential mechanisms of action for further biological investigation.

References

• 1. Mordanting with Alum to get ready for natural dyeing - Dye To Craft [dyetocraft.com]
• 2. The Roles of the Anthraquinone Parietin in the Tolerance to Desiccation of the Lichen Xanthoria parietina: Physiology and Anatomy of the Pale and Bright-Orange Thalli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BS EN ISO 105 - Textiles. Tests for colour fastness [landingpage.bsigroup.com]
• 4. researchgate.net [researchgate.net]
• 5. Daphnetin-mediated Nrf2 antioxidant signaling pathways ameliorate tert-butyl hydroperoxide (t-BHP)-induced mitochondrial dysfunction and cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Natural Dye Series: Part II – Universal Yarn Creative Network [blog.universalyarn.com]
• 8. researchgate.net [researchgate.net]
• 9. flore.unifi.it [flore.unifi.it]
• 10. red2white.wordpress.com [red2white.wordpress.com]
• 11. astrobiology.com [astrobiology.com]
• 12. UV photo-degradation of the secondary lichen substance parietin: A multi-spectroscopic analysis in astrobiology perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. pH vs. Temperature in Colorant Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 16. Parietin, the Vibrant Natural Dye in Xanthoria parietina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Colour fastness | Centexbel [centexbel.be]
• 20. Guidance on ISO 105 X12 Color Fastness Test to Rubbing [darongtester.com]
• 21. craftinvaders.co.uk [craftinvaders.co.uk]
• 22. Natural dyeing with lichen | Blog | It's a Stitch Up [itsastitchup.co.uk]
• 23. kayfaulkner.wordpress.com [kayfaulkner.wordpress.com]
• 24. 44clovers.blogspot.com [44clovers.blogspot.com]
• 25. Xanthoria parietina lichen (No heat) — Wildcraft Dyeing [wildcraftdyeing.com]
• 26. youtube.com [youtube.com]
• 27. Nrf2⁻ARE Signaling Acts as Master Pathway for the Cellular Antioxidant Activity of Fisetin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Nrf2–ARE Signaling Acts as Master Pathway for the Cellular Antioxidant Activity of Fisetin - PMC [pmc.ncbi.nlm.nih.gov]
• 29. mdpi.com [mdpi.com]
• 30. mdpi.com [mdpi.com]
• 31. MAPK signalling pathways as molecular targets for anti-inflammatory therapy--from molecular mechanisms to therapeutic benefits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. Anti-inflammatory role of Leptin in glial cells through p38 MAPK pathway inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. Nepetin inhibits IL-1β induced inflammation via NF-κB and MAPKs signaling pathways in ARPE-19 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 34. The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocols: In Vitro Antimicrobial Assays for Xanthorin Activity Against Pathogenic Fungi

Audience: Researchers, scientists, and drug development professionals.

Introduction

Xanthorin is a naturally occurring anthraquinone (B42736) (1,4,5-Trihydroxy-2-methoxy-7-methylanthracene-9,10-dione) found in organisms such as Berchemia floribunda[1]. While the evaluation of natural products for novel antimicrobial properties is a critical area of drug discovery, specific data on the antifungal activity of Xanthorin is not extensively available in current literature. However, another natural product with a phonetically similar name, Xanthorrhizol (B41262), has been widely studied for its potent activity against a range of pathogenic fungi[2][3][4][5].

This document provides detailed protocols for key in vitro antimicrobial assays—Minimum Inhibitory Concentration (MIC), Minimum Fungicidal Concentration (MFC), and Time-Kill Curve analysis—that are essential for evaluating the antifungal potential of compounds like Xanthorin. To illustrate the application of these methods and the presentation of resulting data, this note uses published data for Xanthorrhizol as an example. These methodologies are directly applicable for the systematic investigation of Xanthorin's efficacy against clinically relevant fungal pathogens.

Quantitative Data Summary: Antifungal Activity of Xanthorrhizol

The following tables summarize the reported in vitro activity of Xanthorrhizol against various pathogenic yeasts and filamentous fungi. These values serve as a benchmark for interpreting new experimental data.

Table 1: In Vitro Activity of Xanthorrhizol Against Pathogenic Candida Species

Fungal Species	MIC Range (µg/mL)	MFC (µg/mL)	Reference
Candida albicans	1.0 - 15.0	20.0	[6][7]
Candida glabrata	1.0 - 10.0	15.0	[6][7]
Candida guilliermondii	2.0 - 8.0	12.5	[6][7]
Candida krusei	2.5 - 7.5	10.0	[6][7]
Candida parapsilosis	2.5 - 25.0	30.0	[6][7]
Candida tropicalis	2.0 - 8.0	10.0	[6][7]

Table 2: In Vitro Activity of Xanthorrhizol Against Pathogenic Filamentous Fungi

Fungal Species	MIC (µg/mL)	MFC (µg/mL)	Reference
Aspergillus fumigatus	2.0	4.0	[8]
Aspergillus flavus	2.0	4.0	[8]
Aspergillus niger	2.0	4.0	[8]
Fusarium oxysporum	4.0	8.0	[8]
Rhizopus oryzae	1.0	2.0	[8]
Trichophyton mentagrophytes	1.0	2.0	[8]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism[9]. The broth microdilution method, standardized by organizations like the Clinical and Laboratory Standards Institute (CLSI), is a widely used technique to determine the MIC of antifungal agents[4][10][11].

Materials:

• Test compound (e.g., Xanthorin) stock solution in a suitable solvent (e.g., DMSO).

• Pathogenic fungal strains (e.g., Candida albicans, Aspergillus fumigatus).

• Sterile 96-well flat-bottom microtiter plates.

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered to pH 7.0 with 0.165 M MOPS buffer.

• Spectrophotometer or hemocytometer.

• Sterile saline or Phosphate Buffered Saline (PBS).

• Incubator set at 35°C.

• Positive control antifungal (e.g., Amphotericin B, Fluconazole).

• Sterile multichannel pipettes and tips.

Procedure:

• Fungal Inoculum Preparation:

  • For yeasts (Candida spp.): Subculture the strain on Sabouraud Dextrose Agar (SDA) for 24 hours at 35°C. Suspend several colonies in sterile saline. Adjust the suspension turbidity to a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL). Further dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the test wells.

  • For molds (Aspergillus spp.): Grow the fungus on Potato Dextrose Agar (PDA) for 5-7 days to encourage sporulation. Harvest conidia by flooding the plate with sterile saline containing 0.05% Tween 80. Count the conidia using a hemocytometer and adjust the suspension in RPMI-1640 to a final concentration of 0.4-5 x 10⁴ CFU/mL[12].

• Plate Preparation:

  • Add 100 µL of RPMI-1640 medium to wells in columns 2 through 11 of the 96-well plate.

  • Add 200 µL of the test compound at 2x the highest desired final concentration to the wells in column 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing well. Repeat this process across the plate to column 10. Discard 100 µL from column 10. Column 11 serves as the growth control (no drug), and column 12 serves as the sterility control (no inoculum).

• Inoculation:

  • Add 100 µL of the prepared fungal inoculum to wells in columns 1 through 11. This brings the final volume in each well to 200 µL and dilutes the compound to its final test concentration.

  • Add 100 µL of sterile RPMI-1640 to the sterility control wells in column 12.

• Incubation:

  • Seal the plates and incubate at 35°C.

  • Read the results visually after 24-48 hours for yeasts or 48-72 hours for molds[13].

Data Analysis:

• The MIC is the lowest concentration of the compound where no visible growth is observed. For azoles against yeasts, the endpoint is often defined as the concentration that causes approximately 50% or 80% growth inhibition compared to the drug-free growth control well[10][14].

Protocol 2: Determination of Minimum Fungicidal Concentration (MFC)

Principle: The MFC is a secondary test performed after an MIC assay to determine the lowest concentration of an antimicrobial agent that kills ≥99.9% of the initial fungal inoculum[15][16]. This distinguishes fungicidal (killing) activity from fungistatic (inhibitory) activity.

Materials:

• Completed 96-well MIC plate.

• Sterile Sabouraud Dextrose Agar (SDA) or Potato Dextrose Agar (PDA) plates.

• Sterile micropipettes and tips.

• Incubator set at 35°C.

Procedure:

• Subculturing from MIC Plate:

  • Following MIC determination, select the wells showing no visible growth (i.e., the MIC well and all wells with higher concentrations).

  • Also, select the growth control well.

  • Mix the contents of each selected well thoroughly with a pipette.

  • Aseptically transfer a fixed volume (typically 10-20 µL) from each of these wells and spot-plate or streak it onto a labeled SDA plate[13].

• Incubation:

  • Allow the spots to dry completely before inverting the plates.

  • Incubate the SDA plates at 35°C for 24-72 hours, or until robust growth is visible in the subculture from the growth control well.

Data Analysis:

• Count the number of colonies on each spot.

• The MFC is defined as the lowest concentration of the compound that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count, or practically, the lowest concentration that yields no more than a few colonies (e.g., ≤3 colonies)[13][15][17].

Protocol 3: Time-Kill Curve Assay

Principle: Time-kill assays provide dynamic information about the rate of antifungal activity over time. Fungal cultures are exposed to a constant concentration of the test compound, and the number of viable cells (CFU/mL) is quantified at various time points[8][18].

Materials:

• Test compound (e.g., Xanthorin).

• Fungal strain with a known MIC value for the test compound.

• Culture tubes or flasks.

• RPMI-1640 medium (as described for MIC).

• Shaking incubator set at 35°C.

• SDA or PDA plates.

• Sterile saline for dilutions.

• Timer.

Procedure:

• Inoculum and Culture Preparation:

  • Prepare a fungal inoculum as described for the MIC assay, but adjust the final concentration in larger tubes or flasks of RPMI-1640 to approximately 1-5 x 10⁵ CFU/mL[8].

• Exposure to Test Compound:

  • Prepare separate cultures for each condition:

    • Growth Control (no compound).

    • Test Compound at 1x MIC.

    • Test Compound at 2x MIC.

    • Test Compound at 4x MIC (or other relevant multiples).

  • Add the appropriate amount of the compound stock solution to each respective flask.

• Time-Point Sampling and Plating:

  • Incubate all flasks at 35°C with agitation[8][19].

  • At specified time points (e.g., 0, 2, 4, 6, 12, 24, and 48 hours), aseptically withdraw an aliquot (e.g., 100 µL) from each flask.

  • Perform serial 10-fold dilutions of the aliquot in sterile saline.

  • Plate a fixed volume (e.g., 100 µL) of the appropriate dilutions onto SDA plates.

• Incubation and Colony Counting:

  • Incubate the plates at 35°C for 24-48 hours, until distinct colonies are visible.

  • Count the colonies on the plates that have between 30 and 300 colonies to calculate the CFU/mL for each time point and concentration.

Data Analysis:

• Plot the log₁₀ CFU/mL versus time (hours) for each concentration.

• A fungicidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum[8]. A fungistatic effect is observed when there is little change or a slight reduction (<3-log₁₀) in CFU/mL compared to the initial inoculum, while the growth control shows a significant increase.

Hypothesized Mechanism of Action & Signaling Pathway

The precise mechanism of action for many natural antifungals is an area of active research. For related compounds like xanthones, proposed mechanisms include the disruption of mitochondrial energy metabolism, inhibition of ergosterol (B1671047) biosynthesis, or interference with DNA synthesis by targeting enzymes like topoisomerase II[17]. Xanthorrhizol has also been suggested to suppress signaling pathways like NF-kB and MAPK[4][14].

An investigation into Xanthorin's mechanism could explore its effect on cell wall integrity, membrane potential, or key fungal enzymes. The diagram below illustrates a hypothetical pathway where an antifungal compound disrupts fungal cell wall synthesis, a common and effective target.

References

• 1. Xanthorin | CAS:17526-15-7 | Manufacturer ChemFaces [chemfaces.com]
• 2. japsonline.com [japsonline.com]
• 3. japsonline.com [japsonline.com]
• 4. researchgate.net [researchgate.net]
• 5. go.drugbank.com [go.drugbank.com]
• 6. In vitro anticandidal activity of xanthorrhizol isolated from Curcuma xanthorrhiza Roxb - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In Vitro antimycotic activity of xanthorrhizol isolated from Curcuma xanthorrhiza Roxb. against opportunistic filamentous fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Antiproliferative, Antibacterial and Antifungal Activity of the Lichen Xanthoria parietina and Its Secondary Metabolite Parietin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and in vitro antifungal activity of new Michael-type amino derivatives of xanthatin, a natural sesquiterpene lactone from Xanthium strumarium L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Parietin, the Vibrant Natural Dye in Xanthoria parietina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scilit.com [scilit.com]
• 13. Xanthorrhizol, a natural sesquiterpenoid from Curcuma xanthorrhiza, has an anti-metastatic potential in experimental mouse lung metastasis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. 1,4,5-Trihydroxy-2-methoxy-7-methyl-9,10-anthracenedione | C16H12O6 | CID 12444971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. naturespot.org [naturespot.org]
• 18. Xanthone synthetic derivatives with high anticandidal activity and positive mycostatic selectivity index values - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Development of xanthone derivatives as effective broad-spectrum antimicrobials: Disrupting cell wall and inhibiting DNA synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies of Xanthorrhizol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xanthorrhizol (XNT), a bisabolane-type sesquiterpenoid derived from the rhizome of Curcuma xanthorrhiza Roxb. (Java turmeric), has garnered significant scientific interest for its diverse pharmacological activities.[1][2][3] Preclinical in vivo and in vitro studies have demonstrated its potential as an anticancer, anti-inflammatory, antimicrobial, and antioxidant agent.[1][4][5] These therapeutic properties are attributed to its ability to modulate key cellular signaling pathways, including NF-κB, MAPK, and p53.[1][2][6]

Due to its hydrophobic nature, careful formulation is critical for achieving optimal bioavailability and efficacy in in vivo animal studies.[1] Xanthorrhizol is soluble in ethanol (B145695) and Dimethyl Sulfoxide (DMSO) but is only slightly soluble in water.[7] This document provides detailed application notes and standardized protocols for the formulation and administration of Xanthorrhizol in preclinical animal models, aiding researchers in the consistent and effective investigation of its therapeutic potential.

Physicochemical and Pharmacokinetic Properties of Xanthorrhizol

A thorough understanding of the physicochemical and pharmacokinetic profile of Xanthorrhizol is essential for designing effective in vivo experiments.

Property	Value	Source
Molecular Formula	C₁₅H₂₂O	[7]
Molecular Weight	218.3 g/mol	[7]
Solubility	Soluble in Ethanol2.19 mg/mL in DMSOSlightly soluble in water	[7]
Storage	Store at -20°C for up to one year	[7]
Oral Bioavailability	~10.2% in mice~12.9% in rats	[8][9]
Half-life (t½)	~8 hours in mice	[8][9]

Recommended Formulation Strategies for In Vivo Administration

Given Xanthorrhizol's low aqueous solubility, appropriate vehicle selection is paramount for ensuring consistent and reproducible results in animal studies. The choice of formulation will depend on the intended route of administration.

Vehicle Selection for Common Administration Routes

Route of Administration	Recommended Vehicle(s)	Considerations
Oral (p.o.)	- Corn oil- 5% DMSO + 30% PEG300 + 5% Tween 80 + 60% Saline/ddH₂O	Corn oil is suitable for highly lipophilic compounds. The co-solvent mixture can improve the solubility of compounds with intermediate polarity. A pre-formulation solubility screening is highly recommended.
Intraperitoneal (i.p.)	- 10% DMSO + 90% Corn oil- 5% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	For i.p. injections, it is crucial to minimize the concentration of DMSO to avoid peritoneal irritation. The use of surfactants like Tween 80 can help create a stable emulsion.[10]
Topical	- Acetone	Acetone is a common solvent for topical application in preclinical models, particularly in skin inflammation and carcinogenesis studies.

Experimental Protocols

The following are detailed protocols for the preparation and administration of Xanthorrhizol for in vivo studies in mice. These protocols should be adapted based on specific experimental designs and institutional animal care and use committee (IACUC) guidelines.

Protocol 1: Preparation of Xanthorrhizol Formulation for Oral Gavage

Objective: To prepare a Xanthorrhizol solution for oral administration in mice.

Materials:

• Xanthorrhizol powder

• Dimethyl Sulfoxide (DMSO)

• PEG300

• Tween 80

• Sterile saline or distilled water (ddH₂O)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Calculate the required amount of Xanthorrhizol: Based on the desired dosage (e.g., 15 mg/kg) and the number and weight of the animals, calculate the total mass of Xanthorrhizol needed.

• Prepare the vehicle: In a sterile tube, prepare the co-solvent vehicle by mixing 5% DMSO, 30% PEG300, 5% Tween 80, and 60% sterile saline. For example, to prepare 1 mL of vehicle, mix 50 µL of DMSO, 300 µL of PEG300, 50 µL of Tween 80, and 600 µL of saline.

• Dissolve Xanthorrhizol: Add the calculated amount of Xanthorrhizol to the prepared vehicle.

• Solubilize: Vortex the mixture thoroughly until the Xanthorrhizol is completely dissolved. Gentle warming may be applied if necessary, but the stability of Xanthorrhizol under these conditions should be verified.

• Final preparation: Ensure the final solution is clear and free of any precipitate before administration.

Protocol 2: Administration of Xanthorrhizol by Oral Gavage in Mice

Objective: To administer a precise dose of Xanthorrhizol directly into the stomach of a mouse.

Materials:

• Prepared Xanthorrhizol formulation

• Appropriately sized oral gavage needles (flexible plastic or stainless steel with a ball tip)

• Syringes (1 mL)

Procedure:

• Animal Restraint: Gently but firmly restrain the mouse, ensuring the head and body are in a straight line to facilitate the passage of the gavage needle.

• Gavage Needle Insertion: Insert the gavage needle into the diastema (the gap between the incisors and molars) and gently advance it along the roof of the mouth towards the esophagus. The mouse should swallow the needle as it is advanced. Do not force the needle.[9][11][12][13][14]

• Administration: Once the needle is correctly positioned in the esophagus, slowly administer the Xanthorrhizol formulation. The volume should not exceed 10 mL/kg of the animal's body weight.[14]

• Post-administration Monitoring: After administration, return the mouse to its cage and monitor for any signs of distress, such as difficulty breathing or fluid coming from the nose.[11][14]

Protocol 3: Preparation of Xanthorrhizol Formulation for Intraperitoneal Injection

Objective: To prepare a Xanthorrhizol solution for intraperitoneal administration in mice.

Materials:

• Xanthorrhizol powder

• Dimethyl Sulfoxide (DMSO)

• Corn oil

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Calculate the required amount of Xanthorrhizol: Determine the total mass of Xanthorrhizol needed based on the desired dosage (e.g., 0.2 mg/kg), and the number and weight of the animals.

• Prepare the vehicle: Prepare a 10% DMSO in corn oil vehicle. For example, to prepare 1 mL of vehicle, mix 100 µL of DMSO with 900 µL of corn oil.

• Dissolve Xanthorrhizol: First, dissolve the calculated amount of Xanthorrhizol in the DMSO portion of the vehicle.

• Emulsify: Gradually add the corn oil to the Xanthorrhizol-DMSO solution while vortexing to form a stable emulsion.

• Final preparation: Ensure the final formulation is a homogenous emulsion before administration.

Protocol 4: Administration of Xanthorrhizol by Intraperitoneal Injection in Mice

Objective: To administer a precise dose of Xanthorrhizol into the peritoneal cavity of a mouse.

Materials:

• Prepared Xanthorrhizol formulation

• Sterile syringes (1 mL) with 25-27 gauge needles

• 70% ethanol for disinfection

Procedure:

• Animal Restraint: Securely restrain the mouse, exposing the abdomen.

• Injection Site: Locate the injection site in the lower right quadrant of the abdomen to avoid puncturing the cecum or bladder.[8][15][16][17]

• Disinfection: Swab the injection site with 70% ethanol.

• Injection: Insert the needle at a 15-20 degree angle into the peritoneal cavity. Aspirate slightly to ensure no fluid is drawn back, which would indicate incorrect placement in an organ or blood vessel.[16]

• Administration: Slowly inject the Xanthorrhizol formulation. The maximum recommended volume is 10 ml/kg.[15]

• Post-injection Monitoring: Return the animal to its cage and monitor for any adverse reactions.[15]

Key Signaling Pathways Modulated by Xanthorrhizol

Xanthorrhizol exerts its biological effects by modulating several key signaling pathways involved in inflammation, cell proliferation, and apoptosis. Understanding these pathways is crucial for interpreting experimental results.

NF-κB Signaling Pathway

Xanthorrhizol has been shown to inhibit the NF-κB signaling pathway, a key regulator of inflammation and cell survival.[1][2][6] It can block the degradation of IκBα, thereby preventing the nuclear translocation of the p65 subunit of NF-κB and subsequent transcription of pro-inflammatory and anti-apoptotic genes.[2]

References

• 1. japsonline.com [japsonline.com]
• 2. Xanthorrhizol: a review of its pharmacological activities and anticancer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. researchgate.net [researchgate.net]
• 5. Xanthorrhizol, a potential anticancer agent, from Curcuma xanthorrhiza Roxb - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Xanthorrhizol | Antibacterial | TargetMol [targetmol.com]
• 8. uac.arizona.edu [uac.arizona.edu]
• 9. research.sdsu.edu [research.sdsu.edu]
• 10. researchgate.net [researchgate.net]
• 11. ouv.vt.edu [ouv.vt.edu]
• 12. research-support.uq.edu.au [research-support.uq.edu.au]
• 13. instechlabs.com [instechlabs.com]
• 14. iacuc.wsu.edu [iacuc.wsu.edu]
• 15. animalcare.ubc.ca [animalcare.ubc.ca]
• 16. Intraperitoneal Injection in Mice | Animals in Science [queensu.ca]
• 17. research.vt.edu [research.vt.edu]

Application Notes and Protocols: Xanthorin as a Biomarker for Lichen Environmental Stress

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lichens, symbiotic organisms composed of a fungus (mycobiont) and a photosynthetic partner (photobiont), are highly sensitive to environmental changes and are widely used as bioindicators of air quality and climate shifts.[1][2] A key adaptation to environmental stressors, particularly high levels of solar radiation and UV light, is the production of secondary metabolites. Among these, the vibrant orange pigment Xanthorin, with its principal component parietin, has emerged as a significant biomarker for environmental stress in lichens of the genus Xanthoria.[3][4]

Parietin, an anthraquinone, is synthesized by the fungal partner and deposited as crystals in the upper cortex of the lichen thallus.[3][4] Its concentration is directly correlated with the intensity of light exposure, serving a crucial photoprotective role by shielding the photosynthetic apparatus from excessive radiation.[4][5][6] This document provides detailed application notes and protocols for utilizing Xanthorin (parietin) as a biomarker for environmental stress in lichens, targeting applications in environmental monitoring, ecotoxicology, and natural product research.

Data Presentation: Quantitative Analysis of Parietin

The concentration of parietin in Xanthoria lichens can vary significantly depending on environmental conditions. The following table summarizes quantitative data from studies investigating the effects of light exposure and desiccation on parietin content.

Condition	Lichen Species	Parameter Measured	Value	Reference
Light Exposure
Sun-exposed	Xanthoria parietina	Parietin Content (mg/g dry weight)	~2.5 - 5.0	[6]
Shaded	Xanthoria parietina	Parietin Content (mg/g dry weight)	~1.0 - 2.0	[6]
Desiccation Stress
Hydrated (Bright-orange thalli)	Xanthoria parietina	Parietin Content (µg/mg of extract)	185.3 ± 10.2	[3]
Desiccated (Bright-orange thalli)	Xanthoria parietina	Parietin Content (µg/mg of extract)	195.6 ± 8.7	[3]
Hydrated (Pale thalli)	Xanthoria parietina	Parietin Content (µg/mg of extract)	45.2 ± 3.5	[3]
Desiccated (Pale thalli)	Xanthoria parietina	Parietin Content (µg/mg of extract)	38.9 ± 2.9	[3]

Signaling Pathways and Experimental Workflows

The biosynthesis of parietin is a protective response to environmental stressors, primarily high light and UV radiation. This process is initiated by the perception of the stress signal, which activates a specific biosynthetic pathway.

Biosynthetic pathway of Parietin in response to environmental stress.

The following diagram outlines the general workflow for the extraction and quantification of Xanthorin (parietin) from lichen samples.

Experimental workflow for Xanthorin (parietin) analysis.

Experimental Protocols

Protocol 1: Extraction of Xanthorin (Parietin)

This protocol describes the extraction of parietin from Xanthoria parietina thalli using either acetone (B3395972) or ethanol (B145695).

Materials:

• Air-dried Xanthoria parietina thalli

• Acetone (100%) or Ethanol (95-100%)

• Grinder or mortar and pestle

• Beakers and Erlenmeyer flasks

• Filter paper (e.g., Whatman No. 1)

• Rotary evaporator or heating plate

• Analytical balance

Procedure:

• Sample Preparation: Clean the collected lichen thalli of any debris and air-dry them at room temperature for 24-48 hours. Once dried, grind the thalli into a fine powder using a grinder or mortar and pestle.

• Extraction with Acetone:

  • Weigh a known amount of the powdered lichen material (e.g., 10 g).

  • Submerge the powder in 100 mL of 100% acetone in an Erlenmeyer flask.

  • Stir the mixture at room temperature for 30 minutes.[7]

  • Filter the mixture through filter paper to separate the extract from the lichen material.

  • Repeat the extraction process with the remaining lichen material two more times to ensure complete extraction.

  • Combine the acetone extracts.

• Extraction with Hot Ethanol:

  • Weigh a known amount of the powdered lichen material (e.g., 5.5 g).

  • Place the powder in a flask and add enough ethanol (e.g., 70-80 mL of 95% ethanol) to cover the material.[8]

  • Heat the mixture to boiling on a hot plate for approximately 30 minutes.[8]

  • Filter the hot mixture through filter paper to remove the solid residues.[8]

• Solvent Evaporation:

  • Evaporate the solvent (acetone or ethanol) from the filtered extract using a rotary evaporator at a controlled temperature (e.g., 35-40°C). Alternatively, the solvent can be evaporated on a heating plate in a fume hood.

  • The resulting residue is the crude parietin extract, which will appear as yellow-orange crystals.[7]

• Yield Calculation:

  • Weigh the dried crude extract and calculate the extraction yield as a percentage of the initial dry weight of the lichen.

Protocol 2: Quantification of Parietin by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the quantification of parietin in the extracted samples. The specific parameters may need to be optimized based on the available instrumentation.

Materials and Equipment:

• HPLC system with a Diode Array Detector (DAD) or UV detector

• Reversed-phase C18 column (e.g., 250 x 4.0 mm, 5 µm particle size)[9]

• Parietin standard (for calibration curve)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or other suitable acid for mobile phase acidification)

• Syringe filters (0.45 µm)

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of the parietin standard in methanol (e.g., 1 mg/mL).

  • From the stock solution, prepare a series of standard solutions of different concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting with methanol.

• Preparation of Sample Solutions:

  • Accurately weigh a portion of the crude parietin extract and dissolve it in a known volume of methanol to obtain a concentration within the range of the calibration curve.

  • Filter the sample solution through a 0.45 µm syringe filter before injection into the HPLC system.

• Chromatographic Conditions (Example):

  • Mobile Phase: A gradient or isocratic elution can be used. An example of an isocratic mobile phase is a mixture of methanol and 1% phosphoric acid in water (e.g., 82:18 v/v).[9]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10-20 µL

  • Detection Wavelength: Parietin has a maximum absorbance at approximately 434 nm.[10] The detector should be set to this wavelength for quantification.

• Analysis:

  • Inject the standard solutions into the HPLC system to generate a calibration curve by plotting the peak area against the concentration.

  • Inject the prepared sample solutions.

  • Identify the parietin peak in the sample chromatogram by comparing its retention time with that of the standard.

  • Quantify the amount of parietin in the sample by using the calibration curve.

Protocol 3: Semi-Quantitative Analysis by UV-Visible Spectrophotometry

This protocol offers a simpler and faster method for estimating the parietin content, which is useful for rapid screening.

Materials and Equipment:

• UV-Visible Spectrophotometer

• Quartz cuvettes

• Parietin standard

• Acetone or Ethanol (spectrophotometric grade)

Procedure:

• Wavelength of Maximum Absorbance (λmax) Determination:

  • Prepare a dilute solution of the parietin standard in the chosen solvent (acetone or ethanol).

  • Scan the solution over the UV-Visible range (e.g., 200-600 nm) to determine the λmax, which should be around 434 nm.[10]

• Calibration Curve:

  • Prepare a series of standard solutions of parietin with known concentrations.

  • Measure the absorbance of each standard solution at the λmax.

  • Plot a calibration curve of absorbance versus concentration.

• Sample Analysis:

  • Dissolve a known weight of the crude parietin extract in a known volume of the solvent.

  • Measure the absorbance of the sample solution at the λmax.

  • Determine the concentration of parietin in the sample using the calibration curve.

Conclusion

The quantification of Xanthorin (parietin) in Xanthoria lichens provides a reliable and quantifiable method for assessing environmental stress, particularly exposure to high light and UV radiation. The protocols outlined in this document offer standardized procedures for the extraction and analysis of this important biomarker. By correlating the concentration of parietin with environmental parameters, researchers can gain valuable insights into the physiological responses of lichens to their environment, aiding in the development of more sensitive and accurate bioindication tools. Furthermore, understanding the regulation of this photoprotective compound can inform research into novel natural products for applications in pharmaceuticals and cosmetics.

References

• 1. HPLC Fingerprint Analysis with the Antioxidant and Cytotoxic Activities of Selected Lichens Combined with the Chemometric Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. online.bamu.ac.in [online.bamu.ac.in]
• 3. Biomarkers of Pollution-Induced Oxidative Stress and Membrane Damage in Lichens | Semantic Scholar [semanticscholar.org]
• 4. Is parietin a UV-B or a blue-light screening pigment in the lichen Xanthoria parietina? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The Roles of the Anthraquinone Parietin in the Tolerance to Desiccation of the Lichen Xanthoria parietina: Physiology and Anatomy of the Pale and Bright-Orange Thalli - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. lichen.ru.ac.th [lichen.ru.ac.th]
• 10. astrobiology.com [astrobiology.com]

Application of Xanthorrhizol in Developing New Cosmetic Formulations

A Note on Terminology: The term "Xanthorin" is not commonly used in scientific literature regarding cosmetic applications. The predominant and well-researched compound with significant potential in cosmetics is Xanthorrhizol (B41262) , a bioactive sesquiterpenoid isolated from Curcuma xanthorrhiza (Java turmeric). Therefore, these application notes will focus on Xanthorrhizol, which aligns with the functional properties relevant to cosmetic formulation and development.

Application Notes

Xanthorrhizol is a promising natural active ingredient for cosmetic formulations due to its potent antioxidant, anti-inflammatory, and anti-aging properties. Its mechanisms of action target key pathways involved in skin health and aging, making it a versatile component for a range of skincare products.

1. Mechanism of Action:

• Antioxidant Activity: Xanthorrhizol is an effective free radical scavenger, protecting skin cells from oxidative stress induced by UV radiation and environmental pollutants.[1][2] This activity is crucial in preventing premature skin aging.

• Anti-inflammatory Effects: Xanthorrhizol has been shown to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).[1][2][3] It achieves this by downregulating the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) through the inhibition of the NF-κB and MAPK signaling pathways.[2]

• Anti-aging Properties: Xanthorrhizol promotes skin rejuvenation by inhibiting the activity of matrix metalloproteinase-1 (MMP-1), an enzyme responsible for collagen degradation.[4] Concurrently, it stimulates the synthesis of type-I procollagen (B1174764), helping to maintain the skin's structural integrity and reduce the appearance of wrinkles.[4]

2. Cosmetic Applications:

Based on its biological activities, Xanthorrhizol can be incorporated into various cosmetic formulations:

• Anti-aging Creams and Serums: To reduce fine lines and wrinkles, improve skin elasticity, and combat photoaging.

• Sunscreens and After-Sun Products: To provide antioxidant protection against UV-induced damage and soothe inflammation.

• Brightening and Tone-Correcting Formulations: By mitigating inflammation-induced hyperpigmentation.

• Products for Sensitive or Acne-Prone Skin: Due to its anti-inflammatory and antimicrobial properties.

3. Formulation Considerations:

• Solubility and Stability: Xanthorrhizol is a lipophilic compound, soluble in organic solvents like ethanol (B145695) and acetone. For aqueous-based formulations, nanoemulsions or microencapsulation techniques can be employed to improve its solubility and stability.[5] Polyvinylpyrrolidone (PVP) has been used to create stable microparticles of Curcuma xanthorrhiza extract.

• Recommended Concentration: In vitro studies have shown efficacy at concentrations as low as 0.001-0.1 µM for anti-aging effects.[4] The optimal concentration in a final formulation will depend on the product type, delivery system, and desired efficacy.

• Safety: A single oral administration of 500 mg/kg of Xanthorrhizol showed no mortality in mice.[2] However, for topical applications, further dermatological safety and toxicity studies are recommended to establish a comprehensive safety profile for cosmetic use.

Quantitative Data Summary

Table 1: Antioxidant Activity of Xanthorrhizol

Assay	Test System	Concentration	Result	Reference
DPPH Radical Scavenging	Cell-free	-	EC50: 787 µM	[6]
H₂O₂-induced Lipid Peroxidation	Rat brain homogenates	-	Potent inhibition	[1]

Table 2: Anti-inflammatory Activity of Xanthorrhizol

Assay	Cell Line	Concentration	% Inhibition	Reference
Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7 macrophages	-	IC50 values reported for related compounds	[7][8]
TNF-α Production	Activated microglial cells	Not specified	Significant reduction	[1]
IL-6 Production	Activated microglial cells	Not specified	Significant reduction	[1]

Table 3: Anti-aging Activity of Xanthorrhizol

Assay	Cell Line	Concentration	Effect	Reference
MMP-1 Expression Inhibition	UV-irradiated human skin fibroblasts	0.001 µM	Significant decrease	[4]
0.1 µM	Nearly complete abrogation	[4]
Type-I Procollagen Synthesis	UV-irradiated human skin fibroblasts	0.001-0.1 µM	Significant, dose-dependent increase	[4]

Experimental Protocols

1. Protocol for DPPH Radical Scavenging Assay

This protocol is adapted from standard DPPH assay procedures.[9][10][11]

• Objective: To determine the free radical scavenging activity of Xanthorrhizol.

• Materials:

  • Xanthorrhizol

  • DPPH (2,2-diphenyl-1-picrylhydrazyl)

  • Methanol (B129727) or ethanol (spectrophotometric grade)

  • Ascorbic acid (positive control)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in the dark.

  • Preparation of Test Samples: Prepare a stock solution of Xanthorrhizol in methanol. Create a series of dilutions from the stock solution. Prepare similar dilutions of ascorbic acid as a positive control.

  • Assay:

    • Add 100 µL of the DPPH solution to each well of a 96-well plate.

    • Add 100 µL of the various dilutions of Xanthorrhizol, ascorbic acid, or methanol (as a blank) to the wells.

    • Mix well and incubate the plate in the dark at room temperature for 30 minutes.

  • Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

    where Abs_control is the absorbance of the DPPH solution with methanol and Abs_sample is the absorbance of the DPPH solution with the test sample.

  • The IC50 value (the concentration of the sample that inhibits 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the sample concentration.

2. Protocol for Nitric Oxide Inhibition Assay in RAW 264.7 Macrophages

This protocol is based on standard methods for measuring nitric oxide production in cell culture.[7][12][13]

• Objective: To evaluate the anti-inflammatory activity of Xanthorrhizol by measuring its ability to inhibit nitric oxide production in LPS-stimulated macrophages.

• Materials:

  • RAW 264.7 macrophage cells

  • DMEM (Dulbecco's Modified Eagle Medium)

  • FBS (Fetal Bovine Serum)

  • Penicillin-Streptomycin (B12071052) solution

  • Lipopolysaccharide (LPS)

  • Xanthorrhizol

  • Griess Reagent (1% sulfanilamide (B372717) and 0.1% naphthylethylenediamine dihydrochloride (B599025) in 2.5% phosphoric acid)

  • Sodium nitrite (B80452) (for standard curve)

  • 96-well cell culture plate

  • Microplate reader

• Procedure:

  • Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

  • Cell Seeding: Seed the cells in a 96-well plate at a density of 1.5 x 10⁵ cells/well and incubate for 24 hours.

  • Treatment:

    • Pre-treat the cells with various concentrations of Xanthorrhizol for 1 hour.

    • Stimulate the cells with 1 µg/mL of LPS for 24 hours. Include a negative control (cells only), a positive control (cells + LPS), and a vehicle control.

  • Nitrite Measurement:

    • After incubation, collect 100 µL of the cell culture supernatant from each well.

    • Add 100 µL of Griess reagent to each supernatant sample.

    • Incubate at room temperature for 10 minutes.

  • Measurement: Measure the absorbance at 540 nm.

• Calculation:

  • Create a standard curve using known concentrations of sodium nitrite.

  • Determine the nitrite concentration in the samples from the standard curve.

  • Calculate the percentage of nitric oxide inhibition compared to the LPS-stimulated control.

3. Protocol for Pro-Collagen Type I Synthesis Assay in Human Dermal Fibroblasts

This protocol is based on established methods for measuring collagen synthesis in fibroblast cultures.[4][14][15]

• Objective: To assess the effect of Xanthorrhizol on collagen production in human skin fibroblasts.

• Materials:

  • Human Dermal Fibroblasts (HDFs)

  • Fibroblast growth medium (e.g., DMEM with 10% FBS)

  • Xanthorrhizol

  • Pro-Collagen Type I C-Peptide (PIP) EIA kit

  • UV light source (for studies on photoaging)

• Procedure:

  • Cell Culture: Culture HDFs in appropriate growth medium.

  • Cell Seeding: Seed HDFs in a 24-well plate and grow to confluence.

  • Treatment:

    • Replace the medium with a serum-free medium containing various concentrations of Xanthorrhizol.

    • For photoaging studies, irradiate the cells with UV (e.g., 20 mJ/cm²) before adding the treatment medium.

    • Incubate for 48-72 hours.

  • Sample Collection: Collect the cell culture supernatant.

  • Pro-Collagen Measurement:

    • Measure the amount of pro-collagen type I C-peptide (a marker for collagen synthesis) in the supernatant using a commercial ELISA kit, following the manufacturer's instructions.

• Analysis:

  • Compare the amount of pro-collagen produced in Xanthorrhizol-treated cells to that in untreated control cells.

  • Express the results as a percentage increase in pro-collagen synthesis.

Visualizations

References

• 1. Antioxidant and antiinflammatory activities of xanthorrhizol in hippocampal neurons and primary cultured microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Xanthorrhizol: a review of its pharmacological activities and anticancer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vitro Replication Inhibitory Activity of Xanthorrhizol against Severe Acute Respiratory Syndrome Coronavirus 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effect of xanthorrhizol on the expression of matrix metalloproteinase-1 and type-I procollagen in ultraviolet-irradiated human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Protective Effects of Xanthorrhizol-Rich Extracts Against PM-Induced Skin Damage in Human Keratinocytes and 3D-Reconstructed Skin Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. khu.elsevierpure.com [khu.elsevierpure.com]
• 9. acmeresearchlabs.in [acmeresearchlabs.in]
• 10. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 11. mdpi.com [mdpi.com]
• 12. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Collagen biosynthesis by human skin fibroblasts. II. Isolation and further characterization of type I and type III procollagens synthesized in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Procollagen I synthesis in human skin fibroblasts: effect on culture conditions on biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating Xanthorin's Impact on Cell Membranes: Application Notes and Protocols

Introduction

Xanthorin is a natural compound whose interactions with biological systems are of growing interest to the scientific community. A critical aspect of understanding its mechanism of action and potential therapeutic or toxic effects lies in its interaction with the cell membrane. The cell membrane is not merely a passive barrier but a dynamic interface that controls cellular transport, signaling, and integrity. Any compound that alters its structure or function can have profound effects on the cell.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to study the effects of Xanthorin on cell membranes. The protocols detailed below cover methods to assess membrane integrity, fluidity, and electrical potential, as well as its interactions with membrane components. While direct studies on a compound specifically named "Xanthorin" are limited in publicly available literature, the methodologies presented here are standard and robust approaches for characterizing the effects of any small molecule on cellular membranes. It is plausible that "Xanthorin" may refer to compounds derived from Xanthoria lichens, such as parietin, or other similarly named natural products like xanthatin (B112334).[1][2] The principles and techniques outlined remain broadly applicable.

The following sections are designed to be a practical resource, offering detailed experimental protocols, clear data presentation formats, and conceptual diagrams to facilitate experimental design and interpretation.

Assessment of Cell Membrane Integrity

A primary question when evaluating a compound's effect on the cell membrane is whether it compromises its integrity. A loss of membrane integrity can lead to leakage of intracellular contents and ultimately, cell death.[3]

Lactate Dehydrogenase (LDH) Leakage Assay

Principle: Lactate dehydrogenase is a cytosolic enzyme that is released into the extracellular medium when the plasma membrane is damaged.[3] Measuring the LDH activity in the cell culture supernatant provides a quantitative measure of membrane leakage.

Experimental Protocol:

• Cell Culture: Plate cells (e.g., HeLa, HepG2, or a cell line relevant to the intended application) in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treatment: Prepare a stock solution of Xanthorin in a suitable solvent (e.g., DMSO). Dilute the stock solution in a cell culture medium to achieve a range of final concentrations. Include a vehicle control (solvent only), a negative control (untreated cells), and a positive control (cells treated with a lysis buffer to induce maximum LDH release).

• Incubation: Replace the cell culture medium with the Xanthorin-containing medium or control solutions and incubate for a period relevant to the expected biological effect (e.g., 4, 12, 24 hours).

• Sample Collection: After incubation, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 10 minutes to pellet any detached cells.

• LDH Assay: Carefully transfer a portion of the supernatant from each well to a new 96-well plate. Add the LDH assay reaction mixture (containing lactate, NAD+, and a tetrazolium salt) according to the manufacturer's instructions.

• Measurement: Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes). Measure the absorbance at the recommended wavelength (typically 490 nm) using a microplate reader.

• Calculation: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Sample Absorbance - Negative Control Absorbance) / (Positive Control Absorbance - Negative Control Absorbance)] * 100

Data Presentation:

Xanthorin Conc. (µM)	Absorbance (490 nm)	% Cytotoxicity
0 (Vehicle)	0.15 ± 0.02	0
1	0.18 ± 0.03	5 ± 1
10	0.35 ± 0.04	25 ± 3
50	0.85 ± 0.06	90 ± 5
Positive Control	0.95 ± 0.05	100

Experimental Workflow:

Caption: Workflow for the LDH Cytotoxicity Assay.

Analysis of Cell Membrane Fluidity

Membrane fluidity is a critical parameter that influences the function of membrane proteins and cellular processes.[4][5] Compounds that alter membrane fluidity can have significant biological effects.

Laurdan Generalized Polarization (GP) Assay

Principle: Laurdan is a fluorescent probe that intercalates into the lipid bilayer. Its emission spectrum shifts depending on the polarity of its environment, which is related to the packing of lipid molecules.[4] In a more fluid, disordered membrane, water molecules can penetrate the bilayer, leading to a red shift in Laurdan's emission. The Generalized Polarization (GP) value is a ratiometric measure that reflects membrane fluidity.

Experimental Protocol:

• Cell Preparation: Grow cells to confluency in a suitable culture vessel.

• Laurdan Staining: Wash the cells with a balanced salt solution (e.g., PBS). Incubate the cells with a Laurdan staining solution (e.g., 5 µM Laurdan in PBS) for 30-60 minutes at 37°C, protected from light.

• Washing: Wash the cells twice with PBS to remove excess Laurdan.

• Treatment: Resuspend the cells in PBS and add Xanthorin at various concentrations. Include a vehicle control.

• Measurement: Transfer the cell suspensions to a cuvette for a fluorometer or a black-walled 96-well plate for a plate reader. Excite the Laurdan at ~350 nm and measure the emission intensity at two wavelengths: ~440 nm (characteristic of a more ordered, gel phase) and ~490 nm (characteristic of a more fluid, liquid-crystalline phase).

• GP Calculation: Calculate the GP value using the formula: GP = (I_440 - I_490) / (I_440 + I_490) A decrease in the GP value indicates an increase in membrane fluidity.

Data Presentation:

Xanthorin Conc. (µM)	Intensity at 440 nm	Intensity at 490 nm	GP Value
0 (Vehicle)	8500 ± 300	3200 ± 150	0.45 ± 0.02
1	8300 ± 250	3500 ± 180	0.41 ± 0.03
10	7500 ± 320	4800 ± 200	0.22 ± 0.02
50	6000 ± 280	5500 ± 210	0.04 ± 0.01

Conceptual Diagram:

Caption: Principle of the Laurdan GP Assay for Membrane Fluidity.

Measurement of Cell Membrane Potential

The cell membrane maintains an electrical potential, which is crucial for many cellular functions, including nerve impulse propagation and ion transport.[6] Changes in membrane potential can indicate an interaction of a compound with ion channels or the lipid bilayer itself.

Fluorescence-Based Membrane Potential Assay

Principle: Voltage-sensitive dyes, such as DiBAC4(3), are fluorescent probes that can enter depolarized cells and bind to intracellular proteins, resulting in an increase in fluorescence.[7] Conversely, in hyperpolarized cells, the dye is excluded, and fluorescence remains low. This allows for the measurement of changes in membrane potential.

Experimental Protocol:

• Cell Preparation: Plate cells in a black-walled, clear-bottom 96-well plate and allow them to adhere.

• Dye Loading: Wash the cells with a buffered salt solution (e.g., Hank's Balanced Salt Solution - HBSS). Add the voltage-sensitive dye (e.g., DiBAC4(3) at 1-5 µM) to the cells and incubate for 15-30 minutes at room temperature, protected from light.

• Baseline Measurement: Measure the baseline fluorescence using a fluorescence plate reader with appropriate excitation and emission wavelengths (e.g., Ex/Em ~490/516 nm for DiBAC4(3)).

• Treatment: Add Xanthorin at various concentrations to the wells. A positive control for depolarization (e.g., high extracellular potassium concentration) should be included.

• Kinetic Measurement: Immediately begin measuring the fluorescence intensity kinetically over time (e.g., every minute for 30-60 minutes).

• Data Analysis: Normalize the fluorescence data to the baseline reading for each well. An increase in fluorescence indicates membrane depolarization.

Data Presentation:

Time (min)	Fluorescence (RFU) - Vehicle	Fluorescence (RFU) - 10 µM Xanthorin	Fluorescence (RFU) - High K+
0	100 ± 5	102 ± 6	101 ± 5
5	103 ± 5	250 ± 15	450 ± 20
10	105 ± 6	380 ± 20	460 ± 22
20	104 ± 5	420 ± 25	455 ± 21
30	106 ± 7	415 ± 23	458 ± 20

Signaling Pathway Diagram:

Caption: Pathway of Xanthorin-induced Membrane Depolarization.

Investigating Interactions with Membrane Components

Xanthorin may exert its effects by interacting directly with membrane lipids or proteins.[8][9] Model membrane systems are useful for studying these interactions in a controlled environment.[8]

Liposome (B1194612) Interaction Studies

Principle: Liposomes are artificial vesicles composed of a lipid bilayer and can be used to mimic the cell membrane.[10] The interaction of Xanthorin with liposomes can be studied using various biophysical techniques, such as dynamic light scattering (DLS) to measure changes in vesicle size, or fluorescence spectroscopy to assess changes in the lipid environment.

Experimental Protocol (using DLS):

• Liposome Preparation: Prepare liposomes with a composition that mimics a specific cell membrane (e.g., POPC with cholesterol). This can be done by methods such as thin-film hydration followed by extrusion to obtain unilamellar vesicles of a defined size.

• Characterization: Characterize the initial size distribution and zeta potential of the liposomes using DLS.

• Treatment: Add Xanthorin at different concentrations to the liposome suspension. Include a vehicle control.

• Incubation: Incubate the mixture for a defined period at a controlled temperature.

• DLS Measurement: Measure the size distribution (hydrodynamic radius) and polydispersity index (PDI) of the liposomes after incubation with Xanthorin.

• Data Analysis: Compare the size and PDI of Xanthorin-treated liposomes to the control. A significant change in size may indicate fusion, aggregation, or disruption of the vesicles.

Data Presentation:

Xanthorin Conc. (µM)	Hydrodynamic Radius (nm)	Polydispersity Index (PDI)
0 (Vehicle)	105 ± 2	0.12 ± 0.02
1	108 ± 3	0.13 ± 0.02
10	150 ± 10	0.25 ± 0.04
50	250 ± 20 (Aggregation)	0.45 ± 0.06

Logical Relationship Diagram:

Caption: Studying Xanthorin-Liposome Interactions with DLS.

Conclusion

The protocols and application notes provided here offer a structured approach to systematically investigate the effects of Xanthorin on cell membranes. By employing these assays, researchers can gain valuable insights into its mechanism of action, which is essential for drug development and toxicological assessment. The combination of cell-based assays and studies with model membrane systems will provide a comprehensive understanding of how Xanthorin interacts with this critical cellular component. It is recommended to use multiple, complementary assays to validate findings and build a robust profile of Xanthorin's membrane activity.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. Biological activities of xanthatin from Xanthium strumarium leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Plasma membrane integrity: implications for health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assessing Membrane Fluidity and Visualizing Fluid Membrane Domains in Bacteria Using Fluorescent Membrane Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assessing Membrane Fluidity and Visualizing Fluid Membrane Domains in Bacteria Using Fluorescent Membrane Dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Membrane Potential Indicators | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. Fluorescence Imaging of Cell Membrane Potential: From Relative Changes to Absolute Values | MDPI [mdpi.com]
• 8. Membrane–drug interactions studied using model membrane systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Drugging Membrane Protein Interactions | Annual Reviews [annualreviews.org]
• 10. Cell membrane - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Assessing the Viability of Lichen Photobionts

Topic: Investigating the Effects of the Lichen Pigment Xanthorin on Photobiont Viability

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Lichens, symbiotic organisms composed of a fungal partner (mycobiont) and a photosynthetic partner (photobiont), produce a diverse array of secondary metabolites. Among these is Xanthorin, an anthraquinone (B42736) pigment characteristic of lichens such as Xanthoria parietina. While research has explored the cytotoxic and antiproliferative effects of extracts from Xanthoria parietina on various cell lines[1][2][3][4][5], Xanthorin itself is not currently utilized as a reagent or marker within standard viability assays for lichen photobionts.

These application notes provide a comprehensive overview of established methods for assessing the viability of isolated lichen photobionts. Furthermore, they present a framework for investigating the potential physiological and cytotoxic effects of Xanthorin and related lichen secondary metabolites on these microalgae. The protocols detailed below are foundational for researchers aiming to understand the intricate chemical interactions within the lichen symbiosis and for those in drug development exploring the bioactive potential of lichen-derived compounds.

Section 1: Standard Viability Assays for Lichen Photobionts

The viability of lichen photobionts can be determined through various methods that assess membrane integrity, metabolic activity, or photosynthetic efficiency. The choice of assay depends on the specific research question and available equipment.

Membrane Integrity Assays

These assays distinguish between live cells with intact membranes and dead cells with compromised membranes.

Principle: Evans blue is a dye that cannot pass through the intact cell membranes of viable cells. It penetrates the compromised membranes of dead cells, staining them blue[6][7][8][9].

Protocol:

• Prepare a 1% (w/v) Evans blue solution in distilled water and filter it through a 0.2 µm filter[6][7].

• Harvest the isolated photobiont culture by centrifugation (e.g., 7000 RPM for 2 minutes)[6][7].

• Resuspend the cell pellet in the culture medium. For dense cultures, adjust the cell concentration to approximately 1 million cells/mL.

• To a 900 µL aliquot of the cell suspension, add 100 µL of the 1% Evans blue solution[6][7].

• Incubate the mixture at room temperature for 15-20 minutes in the dark[6][7].

• Wash the cells to remove excess dye by centrifuging the suspension and resuspending the pellet in fresh culture medium or distilled water. Repeat this step 2-3 times[6][7].

• Resuspend the final pellet in a small volume (10-20 µL) and mount on a glass slide.

• Observe under a light microscope. Count the number of blue-stained (dead) cells and unstained (live) cells to determine the percentage of viability.

Principle: SYTOX Green is a high-affinity nucleic acid stain that easily penetrates cells with compromised plasma membranes but not live cells. Upon binding to nucleic acids, its fluorescence emission is greatly enhanced, making dead cells appear bright green under a fluorescence microscope[10][11].

Protocol:

• Prepare a working solution of SYTOX Green (e.g., 5 µM) in the appropriate culture medium from a stock solution in DMSO[10].

• Add a small volume of the SYTOX Green working solution to the photobiont cell suspension.

• Incubate for 5-15 minutes at room temperature in the dark[10].

• Observe the cells using a fluorescence microscope with appropriate filters for green fluorescence.

• Live cells will show natural red autofluorescence from chlorophyll (B73375), while dead cells will fluoresce bright green[10]. Calculate viability by counting the number of green-fluorescing cells versus the total number of cells (identified by chlorophyll autofluorescence or brightfield microscopy).

Metabolic Activity Assays

These methods measure specific enzymatic activities that are only present in living, metabolically active cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures cell viability based on the activity of NAD(P)H-dependent oxidoreductase enzymes in viable cells. These enzymes reduce the yellow MTT tetrazolium salt to purple formazan (B1609692) crystals[12][13][14][15].

Protocol:

• Prepare a stock solution of MTT (e.g., 5 mg/mL in phosphate-buffered saline) and filter sterilize.

• Dispense 100 µL of the photobiont cell suspension into each well of a 96-well microplate.

• Add 10 µL of the MTT stock solution to each well[13].

• Incubate the plate for 2-4 hours at the optimal growth temperature for the photobiont, protected from light[12][13].

• After incubation, add 100 µL of a solubilizing agent (e.g., DMSO or an SDS-HCl solution) to each well to dissolve the formazan crystals[12][13].

• Mix thoroughly to ensure complete solubilization.

• Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader[13]. The absorbance is directly proportional to the number of viable cells.

Photosynthetic Efficiency Measurement

Principle: Chlorophyll fluorescence provides a rapid, non-invasive assessment of the photosynthetic health of algal cells. A key parameter, the maximum quantum yield of photosystem II (Fv/Fm), is a sensitive indicator of stress and cell viability[16][17][18][19].

Protocol:

• Dark-adapt the photobiont culture for 15-20 minutes to ensure all reaction centers are open[17].

• Measure the minimum fluorescence (F0) using a pulse-amplitude-modulation (PAM) fluorometer.

• Apply a saturating pulse of light to measure the maximum fluorescence (Fm).

• The instrument will calculate the variable fluorescence (Fv = Fm - F0) and the maximum quantum yield (Fv/Fm).

• A decrease in the Fv/Fm ratio indicates stress and a potential loss of viability.

Section 2: Investigating the Bioactivity of Xanthorin

While not a viability assay reagent, the effect of Xanthorin on photobiont viability can be assessed using the protocols above. This involves exposing isolated photobionts to Xanthorin or Xanthorin-containing extracts and measuring the subsequent changes in viability.

Experimental Workflow for Bioactivity Screening

The following workflow can be adapted to test the effects of purified Xanthorin or crude extracts from lichens like Xanthoria parietina.

• Isolation and Culture of Photobionts: Isolate photobionts from the lichen thallus. This typically involves macerating the thallus in a buffer, followed by filtration and centrifugation to separate the algal cells[20][21][22]. Culture the isolated photobionts in an appropriate medium (e.g., Bold's Basal Medium) under controlled light and temperature conditions.

• Preparation of Test Substance: Prepare a stock solution of purified Xanthorin or a crude acetone (B3395972) extract of Xanthoria parietina.

• Exposure: Add different concentrations of the test substance to aliquots of the photobiont culture. Include a solvent control (e.g., if the substance is dissolved in DMSO) and a negative control (untreated cells).

• Incubation: Incubate the treated cultures for a defined period (e.g., 24, 48, or 72 hours).

• Viability Assessment: At the end of the incubation period, assess cell viability using one or more of the methods described in Section 1 (e.g., MTT assay for metabolic activity and SYTOX Green for membrane integrity).

• Data Analysis: Calculate the percentage of viability for each concentration relative to the control. Determine the IC50 value (the concentration that inhibits 50% of the cell population), if applicable.

Section 3: Data Presentation

Quantitative data on the effects of lichen-derived substances should be presented clearly for comparison. The following tables summarize findings from studies on Xanthoria parietina extracts, which contain Xanthorin and its precursor, parietin.

Table 1: Antimicrobial Activity of Xanthoria parietina Acetone Extract (AE) and Parietin

Microorganism	AE MIC (µg/mL)	Parietin MIC (µg/mL)
Staphylococcus aureus	62.5	31.2
Bacillus subtilis	125	62.5
Escherichia coli	250	125
Candida albicans	500	250
Rhizoctonia solani	125	62.5
(Data synthesized from studies on the antimicrobial effects of Xanthoria parietina extracts)[1][3]

Table 2: Antiproliferative Effects of Xanthoria parietina Acetone Extract (AE) on Human Cancer Cell Lines

Cell Line	Treatment	Incubation Time	Effect
MCF-7 (Breast Cancer)	1.5 - 3 mg/mL AE	72 hours	Dose-dependent inhibition of proliferation[1][3]
MDA-MB231 (Breast Cancer)	1.5 mg/mL AE	48 hours	Blockage of cell cycle in G1 phase[1][3]
DLD-1 (Colon Cancer)	12.5 µM Extract	Not Specified	Reduced cancer cell proliferation[5]
(Data from studies investigating the anticancer properties of Xanthoria parietina extracts)[1][3][5]

Section 4: Visualizing Experimental Workflows

Diagrams of Viability Assay Protocols

Caption: Workflow for Evans Blue Viability Staining.

Caption: Workflow for the MTT Metabolic Activity Assay.

Caption: Workflow for Assessing Xanthorin Bioactivity.

References

• 1. Antiproliferative, Antibacterial and Antifungal Activity of the Lichen Xanthoria parietina and Its Secondary Metabolite Parietin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Evans blue assay to stain dead cells. [protocols.io]
• 7. protocols.io [protocols.io]
• 8. Quantification of Membrane Damage/Cell Death Using Evan’s Blue Staining Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. jsmrs.jp [jsmrs.jp]
• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]
• 13. Documents download module [ec.europa.eu]
• 14. Applicability of the MTT assay for measuring viability of cyanobacteria and algae, specifically for Microcystis aeruginosa (Chroococcales, Cyanobacteria) [agris.fao.org]
• 15. researchgate.net [researchgate.net]
• 16. Measurement of Fluorescence for Monitoring Algal Growth and Health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. 2024.sci-hub.se [2024.sci-hub.se]
• 18. researchgate.net [researchgate.net]
• 19. Chlorophyll fluorescence as a valuable multitool for microalgal biotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Isolation and Identification of Lichen Photobionts Collected from Different Environments in North of Portugal and Evaluation of Bioactivities of Their Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Frontiers | Photobiont Diversity in Lichen Symbioses From Extreme Environments [frontiersin.org]

Technical Notes & Optimization

Technical Support Center: Maximizing Anthocyanin Yield from Natural Sources

A Note on "Xanthorin": The term "Xanthorin" does not correspond to a recognized compound in scientific literature. It is likely a typographical error for "anthocyanin" or "xanthophyll," both of which are widely researched plant pigments. This guide will focus on anthocyanins as a representative example due to the extensive research on their extraction and yield optimization. The principles and troubleshooting steps discussed are broadly applicable to the extraction of other natural products like xanthophylls.

Frequently Asked Questions (FAQs)

Q1: What are the most common natural sources for high anthocyanin yield?

A1: Anthocyanins are responsible for the red, purple, and blue pigments in many plants.[1] Berries are among the richest sources, particularly black elderberries and aronia berries (chokeberries).[1] Other excellent sources include:

• Fruits: Black plums, blood oranges, cherries, black and red grapes, pomegranates, blueberries, blackberries, raspberries, and strawberries.[1][2]

• Vegetables: Red cabbage, red onions, purple corn, and the skin of purple eggplant.[1][2][3]

• Grains and Legumes: Black rice and black beans are also notable sources.[1][3]

Q2: Which extraction method is best for maximizing anthocyanin yield?

A2: There is no single "best" method, as the optimal choice depends on the plant material, scale of extraction, and available resources. However, modern techniques like Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) are generally more efficient than conventional methods.[4] These techniques often result in higher yields in shorter times and with less solvent consumption.[4][5]

Q3: How does the choice of solvent affect anthocyanin yield?

A3: The choice of solvent is critical. Anthocyanins are polar molecules and dissolve best in polar solvents. Mixtures of ethanol (B145695) or methanol (B129727) with water are commonly used.[4] The addition of a small amount of acid (e.g., citric acid or formic acid) is highly recommended as it helps to stabilize the anthocyanin structure (the flavylium (B80283) cation), which is more stable in acidic conditions (pH ~3), thus improving the extraction yield.[4]

Q4: What are the key factors that influence the stability of anthocyanins during extraction?

A4: Anthocyanin stability is sensitive to several factors.[6] Key parameters to control are:

• pH: Anthocyanins are most stable at low pH (acidic conditions).[6]

• Temperature: High temperatures can degrade anthocyanins, so it's crucial to use the lowest effective temperature.[6][7]

• Light: Exposure to light, especially UV light, can cause degradation. Extractions should be performed in the dark or in amber-colored glassware.[8]

• Oxygen: The presence of oxygen can lead to oxidative degradation of anthocyanins.[6]

Q5: How can I purify the crude anthocyanin extract?

A5: After extraction, the crude extract contains other compounds like sugars and phenolic acids. Purification is necessary to isolate the anthocyanins.[9] Solid-phase extraction (SPE) is a common and effective method.[10] Resins like Amberlite XAD-7HP or C18 cartridges are frequently used to adsorb anthocyanins, allowing other water-soluble impurities to be washed away.[11][12] The purified anthocyanins can then be eluted with an organic solvent like ethanol.[11]

Troubleshooting Guides

Problem 1: Low Yield of Crude Anthocyanin Extract

Question	Possible Causes	Solutions & Recommendations
My initial crude extract has a very low mass. What could be the problem?	1. Inappropriate Plant Material: The maturity and storage conditions of the plant material significantly impact anthocyanin content.	* Harvesting: Ensure the plant material is harvested at its peak ripeness for maximum anthocyanin content. * Storage: If not used immediately, store the material in a cold, dark place to prevent degradation. For long-term storage, freezing or freeze-drying is recommended.
2. Inefficient Grinding: A larger particle size reduces the surface area available for solvent contact, leading to poor extraction.	* Action: Grind the dried plant material into a fine, uniform powder. This increases the surface area for extraction.[13]
3. Suboptimal Solvent-to-Solid Ratio: An insufficient volume of solvent may become saturated quickly, preventing further extraction.	* Action: Increase the solvent-to-solid ratio to ensure the entire sample is immersed and to maintain a favorable concentration gradient for diffusion.[14]
4. Inadequate Extraction Time or Temperature: The extraction may not have been long enough or at a suitable temperature to efficiently extract the anthocyanins.	* Action: Optimize the extraction time and temperature. For conventional methods, longer extraction times may be needed. For UAE and MAE, shorter times at controlled temperatures are typically sufficient.[14]

Problem 2: Good Crude Extract Yield, but Low Final Purity/Yield of Anthocyanins

Question	Possible Causes	Solutions & Recommendations
I have a good amount of crude extract, but after purification, the amount of isolated anthocyanin is minimal. What could be happening?	1. Anthocyanin Degradation: Anthocyanins may have degraded during the extraction or solvent evaporation steps due to excessive heat, light exposure, or neutral/alkaline pH.[6][14]	* Temperature Control: Use low-temperature extraction methods. When concentrating the extract, use a rotary evaporator under reduced pressure to keep the temperature below 40-45°C.[14] * pH Control: Maintain a slightly acidic pH (around 3-4) throughout the extraction and purification process to ensure anthocyanin stability.[4] * Light Protection: Perform all steps in the dark or use amber-colored glassware to prevent photodegradation.
2. Inefficient Purification: The chosen purification method may not be effectively separating anthocyanins from other compounds.	* Method Selection: Solid-phase extraction (SPE) with C18 or Amberlite resins is highly effective for anthocyanin purification.[10][11] * Column Conditioning: Ensure the SPE cartridge is properly conditioned before loading the sample. * Elution Optimization: Use an appropriate solvent (e.g., acidified ethanol) to elute the anthocyanins from the column.
3. Co-extraction of Interfering Substances: Other compounds like proteins or tannins might have been co-extracted and are interfering with the purification process.[15]	* Pre-treatment: Consider a pre-extraction step with a non-polar solvent like hexane (B92381) to remove lipids and chlorophylls. * Enzymatic Treatment: In some cases, enzymatic treatment with proteases can break down protein-anthocyanin complexes, improving yield.[15]

Data on Yield Improvement Strategies

The following tables summarize quantitative data from various studies, illustrating the impact of different extraction parameters on anthocyanin yield.

Table 1: Comparison of Extraction Methods

Plant Source	Extraction Method	Yield	Reference
Red Cabbage	Ultrasound-Assisted Extraction (UAE)	Higher yield than Heat-Assisted Extraction	[16]
Fig Peel	Ultrasound-Assisted Extraction (UAE)	Higher yield than Heat-Assisted Extraction	[16]
Raspberry Wine Residues	Ultrasound-Assisted Enzymatic Extraction (UAEE)	0.853 mg/g	[4]
Purple Corn	Water Extraction at 50°C	0.94 g / 100 g dry corncob	[15]
Prunus spinosa L. Fruit Epicarp	Ultrasound-Assisted Extraction (UAE)	11.76 mg/g (epicarp-basis)	[17]

Table 2: Optimization of Extraction Parameters

Plant Source	Parameter Optimized	Optimal Condition	Resulting Yield	Reference
Elderberry	Temperature, Time, Ethanol Conc.	20.0 °C, 15.0 min, 40.9% Ethanol	21.0 mg/g-biomass	[18]
Hibiscus rosasinensis	Temperature, Time, pH	60°C, 120 min, pH 3-3.5 (with acidified ethanol)	156.25 mg CAG/100g	[19]
Jabuticaba By-Products (MAE)	Temperature, Solvent Comp., pH, Sample-Solvent Ratio	81°C, 38% Methanol in water, pH 6, 4.7 mg/mL	9.70 mg/g	[20]
Pigmented Corn (UAE)	pH, Temperature, Solvent Comp., Ultrasound Power	pH 7, 70°C, 36% Methanol in water, 73% power	36.47–551.92 mg/kg	[21]
Purple Cabbage (UAE with DES)	Solid-liquid ratio, Moisture, Temperature, Time	1:32, 50% moisture, 50°C, 80 min	21.6%	[22]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Anthocyanins

This protocol is a general guideline and should be optimized for your specific plant material.

• Sample Preparation:

  • Dry the plant material (e.g., fruit peels, leaves) at a low temperature (e.g., 40°C) until a constant weight is achieved.

  • Grind the dried material into a fine powder (e.g., using a coffee grinder or a mill) to increase the surface area for extraction.[13]

• Extraction:

  • Weigh 1 gram of the powdered sample and place it into a 50 mL conical flask.

  • Add 20 mL of the extraction solvent. A common solvent is 60-80% ethanol or methanol in water, acidified with 1% citric acid or 0.1% HCl to a pH of around 3.[19][23]

  • Place the flask in an ultrasonic bath.

  • Set the extraction parameters. Based on optimization studies, typical starting points are:

    • Temperature: 40-50°C[23]

    • Time: 15-30 minutes[23][24]

    • Ultrasound Power/Frequency: This will depend on your equipment. A frequency of 20 kHz is common.[23]

• Separation and Concentration:

  • After sonication, filter the mixture through Whatman No. 1 filter paper to separate the solid residue from the liquid extract.

  • To increase the yield, the residue can be re-extracted with fresh solvent.

  • Combine the filtrates and concentrate them using a rotary evaporator at a temperature below 45°C to remove the solvent.

• Purification (Optional but Recommended):

  • The concentrated crude extract can be purified using a C18 Solid-Phase Extraction (SPE) cartridge.

  • Condition the cartridge with methanol followed by acidified water (pH 3).

  • Load the crude extract onto the cartridge.

  • Wash the cartridge with acidified water to remove sugars and other polar impurities.

  • Elute the anthocyanins with acidified methanol or ethanol.

  • Collect the purified anthocyanin fraction and evaporate the solvent.

Protocol 2: Microwave-Assisted Extraction (MAE) of Anthocyanins

This protocol is a general guideline and requires a specialized microwave extraction system.

• Sample Preparation:

  • Prepare the dried and powdered plant material as described in the UAE protocol.

• Extraction:

  • Place 1 gram of the powdered sample into a microwave-safe extraction vessel.

  • Add 20-30 mL of the extraction solvent (e.g., 40% ethanol in water, acidified to pH 3).

  • Seal the vessel and place it in the microwave extractor.

  • Set the extraction parameters. Common starting points are:

    • Microwave Power: 400-600 W[5]

    • Temperature: 60-80°C[25]

    • Time: 3-15 minutes[5][25]

• Separation and Concentration:

  • After the extraction is complete and the vessel has cooled, filter the contents to separate the extract.

  • Concentrate the extract using a rotary evaporator at a temperature below 45°C.

• Purification:

  • Follow the same purification steps as outlined in the UAE protocol.

Visualizations

Anthocyanin Biosynthesis Pathway

Caption: Simplified anthocyanin biosynthesis pathway in plants.[26][27][28][29][30]

General Workflow for Yield Improvement

Caption: A general workflow for improving the yield of anthocyanins.

Troubleshooting Logic for Low Anthocyanin Yield

Caption: A decision tree for troubleshooting low anthocyanin yield.

References

• 1. health.clevelandclinic.org [health.clevelandclinic.org]
• 2. Anthocyanins: A Comprehensive Review of Their Chemical Properties and Health Effects on Cardiovascular and Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. purovitalis.com [purovitalis.com]
• 4. Up-To-Date Analysis of the Extraction Methods for Anthocyanins: Principles of the Techniques, Optimization, Technical Progress, and Industrial Application - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biochemjournal.com [biochemjournal.com]
• 6. Anthocyanins: Factors Affecting Their Stability and Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. researchgate.net [researchgate.net]
• 9. Research Progress on the Extraction and Purification of Anthocyanins and Their Interactions with Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Innovation and Partnerships | Enterprise for Research, Innovation and Knowledge at Ohio State [research.osu.edu]
• 11. Extraction, Quantification and Characterization Techniques for Anthocyanin Compounds in Various Food Matrices—A Review [mdpi.com]
• 12. encyclopedia.pub [encyclopedia.pub]
• 13. thepharmajournal.com [thepharmajournal.com]
• 14. benchchem.com [benchchem.com]
• 15. Effects of extraction conditions on improving the yield and quality of an anthocyanin-rich purple corn (Zea mays L.) color extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Up-To-Date Analysis of the Extraction Methods for Anthocyanins: Principles of the Techniques, Optimization, Technical Progress, and Industrial Application | MDPI [mdpi.com]
• 17. Ultrasound as a Rapid and Low-Cost Extraction Procedure to Obtain Anthocyanin-Based Colorants from Prunus spinosa L. Fruit Epicarp: Comparative Study with Conventional Heat-Based Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Optimization of Major Extraction Variables to Improve Recovery of Anthocyanins from Elderberry by Response Surface Methodology [mdpi.com]
• 19. phytopharmajournal.com [phytopharmajournal.com]
• 20. Optimization of a Microwave-Assisted Extraction Method for the Recovery of the Anthocyanins from Jabuticaba By-Products [mdpi.com]
• 21. Ultrasound-Assisted Anthocyanins Extraction from Pigmented Corn: Optimization Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. tis.wu.ac.th [tis.wu.ac.th]
• 24. mdpi.com [mdpi.com]
• 25. redalyc.org [redalyc.org]
• 26. Frontiers | Anthocyanin Biosynthesis and Degradation Mechanisms in Solanaceous Vegetables: A Review [frontiersin.org]
• 27. researchgate.net [researchgate.net]
• 28. encyclopedia.pub [encyclopedia.pub]
• 29. Anthocyanin Biosynthesis and Degradation Mechanisms in Solanaceous Vegetables: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 30. KEGG PATHWAY: Anthocyanin biosynthesis - Reference pathway [kegg.jp]

Technical Support Center: Troubleshooting Xanthorin Instability in Aqueous Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering stability issues with Xanthorin in aqueous solutions. The information is presented in a question-and-answer format to directly address common problems.

Frequently Asked Questions (FAQs)

Q1: My Xanthorin solution is changing color. What is happening?

A change in the color of your Xanthorin solution, often to a yellow or brown hue, is a common indicator of chemical degradation.[1] As an anthraquinone (B42736), Xanthorin's structure is susceptible to oxidation, particularly when exposed to light, elevated temperatures, or oxygen. The presence of moisture can also accelerate this process.[2]

Q2: I'm observing a precipitate forming in my Xanthorin solution. What is the likely cause?

Precipitation can occur for a few reasons. Firstly, Xanthorin, like many anthraquinones, has poor inherent water solubility. Changes in temperature or pH can decrease its solubility, causing it to fall out of solution. Secondly, the precipitate could be a degradation product that is less soluble than the parent Xanthorin compound.

Q3: What are the primary factors that influence the stability of Xanthorin in an aqueous solution?

The stability of Xanthorin, and anthraquinones in general, is significantly influenced by the following factors:

• pH: Many anthraquinones are more stable in acidic conditions and tend to degrade more rapidly in neutral to basic environments.[2][3]

• Temperature: Higher temperatures accelerate the rate of chemical degradation.[3]

• Light: Exposure to both UV and visible light can induce photochemical degradation.[2]

• Oxygen: The presence of dissolved oxygen can lead to oxidative degradation.

Q4: What are the optimal storage conditions for Xanthorin solutions?

To maximize stability, aqueous solutions of Xanthorin should be stored under the following conditions:

• Temperature: Store at 4°C or lower. For long-term storage, freezing at -20°C or -80°C is recommended, but it is crucial to first confirm Xanthorin's stability through freeze-thaw cycles.[2]

• Light: Always store solutions in amber-colored vials or wrap clear vials in aluminum foil to protect from light.[2]

• Atmosphere: For sensitive applications, purging the solution with an inert gas like nitrogen or argon can help to minimize oxidative degradation.

• Container: Use tightly sealed containers to prevent solvent evaporation and exposure to atmospheric moisture.[2]

Troubleshooting Guides

This section provides step-by-step guidance for common issues encountered during experiments with Xanthorin.

Issue 1: Unexpected Loss of Xanthorin Concentration in Solution

Potential Cause: Chemical degradation due to improper storage or experimental conditions.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for loss of Xanthorin concentration.

Detailed Steps:

• Quantify Degradation: Use a stability-indicating High-Performance Liquid Chromatography (HPLC) method to accurately determine the percentage of Xanthorin that has degraded.[2]

• Review Storage Conditions: Compare your storage conditions against the optimal conditions outlined in the FAQs.

• Review Experimental Conditions: Evaluate the pH, temperature, and light exposure during your experiment.

• Identify Potential Cause: Based on your review, pinpoint the most likely cause of degradation.

• Optimize Conditions: Adjust your protocol to mitigate the identified cause (e.g., use a more acidic buffer, work under amber light).

• Re-test Stability: Prepare a fresh solution and monitor its stability under the optimized conditions.

Issue 2: Inconsistent Results in Biological Assays

Potential Cause: Degradation of Xanthorin leading to reduced potency or the formation of interfering degradation products.

Logical Relationship Diagram:

Caption: Relationship between Xanthorin instability and inconsistent assay results.

Troubleshooting Steps:

• Confirm Xanthorin Integrity: Before each experiment, verify the purity and concentration of your Xanthorin stock solution using HPLC.

• Evaluate Assay Buffer Stability: Perform a time-course experiment to determine the stability of Xanthorin in your specific assay buffer under the exact experimental conditions (temperature, light).

• Use Freshly Prepared Solutions: Whenever possible, use freshly prepared Xanthorin solutions for your assays.

• Include a Positive Control: Use a stable, known active compound as a positive control to ensure the assay itself is performing as expected.

Data Presentation

The stability of anthraquinones is highly dependent on pH and temperature. The following tables summarize stability data for related anthraquinones, which can serve as a proxy for expected trends with Xanthorin.

Table 1: Effect of pH on the Stability of Aloin at Room Temperature

pH	Aloin Concentration Remaining (%) after 24 hours
3.5	>95%
4.6	~88%
5.5	~89%
6.0	~78%
6.7	<60%

Data adapted from a study on Aloe vera anthraquinones.[3]

Table 2: Effect of Temperature on the Stability of Aloin at its Natural pH (~4.5)

Temperature	Aloin Concentration Remaining (%) after 7 days
4°C	>90%
25°C	~85%
50°C	<50%
70°C	<40%

Data adapted from a study on Aloe vera anthraquinones.[3]

Experimental Protocols

Protocol 1: Aqueous Solubility Testing of Xanthorin

Objective: To determine the aqueous solubility of Xanthorin at a specific pH and temperature.

Materials:

• Xanthorin

• Selected aqueous buffer (e.g., phosphate (B84403) or citrate (B86180) buffer)

• Vortex mixer

• Water bath sonicator

• Incubator or water bath at a controlled temperature

• Centrifuge

• HPLC system with a validated method for Xanthorin quantification

Methodology:

• Preparation of Supersaturated Solution:

  • Weigh an excess amount of Xanthorin into a glass vial.

  • Add a known volume of the selected aqueous buffer.

  • Vortex the mixture for 2 minutes.[4]

  • Sonicate in a water bath for 10-15 minutes.[4]

  • Place the vial in an incubator/water bath at the desired temperature and agitate for 24-48 hours to reach equilibrium.[5]

• Sample Processing:

  • Centrifuge the solution at high speed (e.g., 10,000 x g) for 15 minutes to pellet the undissolved solid.

  • Carefully collect the supernatant.

• Quantification:

  • Dilute the supernatant with a suitable solvent (e.g., mobile phase) to a concentration within the calibration range of your HPLC method.

  • Analyze the diluted supernatant by HPLC to determine the concentration of dissolved Xanthorin.[6]

Protocol 2: Forced Degradation Study of Xanthorin

Objective: To identify potential degradation products and degradation pathways of Xanthorin under various stress conditions.

Stress Conditions: [7][8]

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid Xanthorin at 80°C for 48 hours.

• Photodegradation: Xanthorin solution exposed to UV light (e.g., 254 nm) for 24 hours.

Methodology:

• Sample Preparation: Prepare separate solutions of Xanthorin in water or a suitable co-solvent and expose them to the stress conditions listed above. Include a control sample stored under optimal conditions.

• Neutralization (for acid and base hydrolysis): After the incubation period, neutralize the acidic and basic samples before HPLC analysis.

• HPLC Analysis: Analyze all samples, including the control, using a stability-indicating HPLC method. The method should be capable of separating the parent Xanthorin peak from any degradation product peaks.

• Peak Purity Analysis: Use a photodiode array (PDA) detector to assess the peak purity of the Xanthorin peak in the stressed samples.

• Identification of Degradation Products: If significant degradation is observed, techniques like LC-MS can be used to identify the structure of the degradation products.

Signaling Pathway Visualization

While the specific signaling pathways involving Xanthorin are not detailed in the provided search results, as an anthraquinone with potential antioxidant properties, it may interfere with pathways involving reactive oxygen species (ROS). The following diagram illustrates a generic oxidative stress pathway that could be modulated by an antioxidant compound like Xanthorin.

Caption: Potential interaction of Xanthorin with an oxidative stress pathway.

References

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Temperature and pH Stability of Anthraquinones from Native Aloe vera Gel, Spray-Dried and Freeze-Dried Aloe vera Powders during Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Forced Degradation Studies of Aloe Emodin and Emodin by HPTLC - PMC [pmc.ncbi.nlm.nih.gov]
• 8. forced degradation products: Topics by Science.gov [science.gov]

Technical Support Center: Optimizing HPLC Separation of Xanthorin and Co-occurring Lichen Pigments

Welcome to the technical support center for the optimization of High-Performance Liquid Chromatography (HPLC) separation of xanthorin from co-occurring lichen pigments. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is xanthorin and which lichens produce it?

A1: Xanthorin is the term for the characteristic yellow-orange pigment found in lichens of the genus Xanthoria. This pigment is primarily composed of parietin (also known as physcion), an anthraquinone (B42736) that serves to protect the lichen from UV radiation.[1][2] Therefore, for analytical purposes, optimizing the separation of xanthorin is equivalent to optimizing the separation of parietin.[1][3]

Q2: What are the common co-occurring pigments with xanthorin that might interfere with HPLC analysis?

A2: Lichen extracts are complex mixtures of secondary metabolites. Besides parietin (xanthorin), common compounds that may co-occur and interfere with HPLC analysis include other anthraquinones, depsides like atranorin, and depsidones like usnic acid.[4][5][6] Atranorin is a very common cortical substance in many lichens, and usnic acid is a pale yellow pigment found in several lichen genera.[7][8]

Q3: What is a recommended starting HPLC method for the separation of xanthorin (parietin)?

A3: A reversed-phase HPLC method using a C18 column is the most common and effective approach. A gradient elution with a binary mobile phase is recommended to effectively separate the various components in a lichen extract. A good starting point would be:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase:

  • Solvent A: Water with 0.1% to 1% phosphoric acid or formic acid (to improve peak shape by suppressing ionization).[4]

  • Solvent B: Acetonitrile or Methanol (B129727).

• Detection: UV-Vis detector set at a wavelength appropriate for the compounds of interest. Multiple wavelengths can be monitored simultaneously if a Diode Array Detector (DAD) is available.

A scouting gradient can be run to determine the approximate elution conditions for your compounds of interest.

Experimental Protocols

Protocol 1: Lichen Sample Preparation for HPLC Analysis

• Grinding: Dry the lichen thalli and grind them into a fine powder.

• Extraction: Accurately weigh approximately 100 mg of the powdered lichen material into a flask. Add 10 mL of HPLC-grade acetone (B3395972) or methanol.

• Maceration: Allow the mixture to macerate for 24 hours at room temperature, protected from light.

• Filtration: Filter the extract through a Whatman No. 1 filter paper to remove solid particles.

• Concentration: Evaporate the solvent from the filtrate under reduced pressure to obtain the crude extract.

• Reconstitution: Dissolve a known amount of the crude extract in the initial mobile phase solvent (e.g., a mixture of methanol and water) to a final concentration of 1 mg/mL.

• Final Filtration: Before injection, filter the reconstituted sample through a 0.45 µm syringe filter to remove any remaining particulate matter that could damage the HPLC column.

Protocol 2: Recommended HPLC Method for Separation of Xanthorin and Co-occurring Pigments

This protocol provides a starting point for the simultaneous analysis of parietin (xanthorin), atranorin, and usnic acid.

• HPLC System: A standard HPLC system with a binary pump, autosampler, column oven, and a Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% Formic Acid.

  • Solvent B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection: Diode Array Detector monitoring at 254 nm (for atranorin), 282 nm (for usnic acid), and 434 nm (for parietin).[9][10]

Gradient Program:

Time (minutes)	% Solvent A (Water + 0.1% FA)	% Solvent B (Acetonitrile + 0.1% FA)
0.0	30	70
20.0	0	100
25.0	0	100
25.1	30	70
30.0	30	70

Data Presentation

The following table presents hypothetical retention time and UV absorption maxima data for key lichen pigments based on the recommended HPLC method. This data is for illustrative purposes to guide optimization. Actual retention times may vary depending on the specific HPLC system, column, and exact mobile phase composition.

Compound	Expected Retention Time (min)	UV λmax 1 (nm)	UV λmax 2 (nm)
Atranorin	~12.5	254	310
Usnic Acid	~16.2	232	282
Parietin (Xanthorin)	~17.4	288	434

Troubleshooting Guide

This section addresses specific issues that may be encountered during the HPLC separation of xanthorin and co-occurring pigments.

Issue 1: Poor Resolution Between Xanthorin (Parietin) and Another Co-eluting Pigment

• Question: My chromatogram shows a broad peak or a peak with a shoulder around the expected retention time of xanthorin, suggesting co-elution with an unknown impurity. How can I improve the separation?

• Answer:

  • Confirm Co-elution: Use a Diode Array Detector (DAD) to check the peak purity. If the UV spectra across the peak are not homogenous, co-elution is confirmed.

  • Optimize the Gradient: A shallower gradient can improve the separation of closely eluting peaks. Try decreasing the rate of increase of the organic solvent (Solvent B) in the part of the gradient where the compounds of interest elute.

  • Change the Organic Modifier: If using acetonitrile, try switching to methanol, or vice versa. The different solvent selectivity can alter the elution order and improve resolution.

  • Adjust the Mobile Phase pH: While less common for these specific compounds, adjusting the pH of the aqueous phase can sometimes influence the retention of certain lichen acids.

  • Consider a Different Stationary Phase: If co-elution persists, switching to a column with a different chemistry, such as a phenyl-hexyl column, can provide alternative separation mechanisms.[7]

Issue 2: Peak Tailing for Xanthorin (Parietin)

• Question: The peak for xanthorin is asymmetrical with significant tailing. What could be the cause and how can I fix it?

• Answer:

  • Insufficient Acidification: Ensure the mobile phase is sufficiently acidic (pH 2.5-3.5) to suppress any potential secondary interactions with free silanol (B1196071) groups on the silica-based column packing. Increase the concentration of formic or phosphoric acid if necessary.

  • Column Overload: The sample may be too concentrated. Try diluting the sample and re-injecting.

  • Column Contamination or Degradation: The column may be contaminated or nearing the end of its life. Flush the column with a strong solvent (like 100% isopropanol) or replace the column if the problem persists.

Issue 3: Inconsistent Retention Times

• Question: The retention time for xanthorin is shifting between injections. What is causing this instability?

• Answer:

  • Inadequate Column Equilibration: Ensure the column is properly equilibrated with the initial mobile phase conditions before each injection. A longer equilibration time may be needed.

  • Mobile Phase Instability: Prepare fresh mobile phase daily and ensure it is thoroughly degassed to prevent bubble formation in the pump.

  • Pump Malfunction: Fluctuations in pump pressure can lead to inconsistent flow rates and shifting retention times. Check the pump for leaks and ensure the seals are in good condition.[11]

  • Temperature Fluctuations: Use a column oven to maintain a constant temperature, as changes in ambient temperature can affect retention times.

Visualizations

Caption: Experimental workflow for HPLC analysis of lichen pigments.

Caption: Troubleshooting logic for common HPLC issues.

References

• 1. Xanthoria parietina - Wikipedia [en.wikipedia.org]
• 2. naturespot.org [naturespot.org]
• 3. Parietin, the Vibrant Natural Dye in Xanthoria parietina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lichen.ru.ac.th [lichen.ru.ac.th]
• 5. researchgate.net [researchgate.net]
• 6. public.pensoft.net [public.pensoft.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. skemman.is [skemman.is]
• 11. Biochemical Properties of Atranorin-Induced Behavioral and Systematic Changes of Laboratory Rats - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Challenges in the Purification of Xanthorin

Welcome to the technical support center for the purification of Xanthorin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the extraction and purification of this lichen-derived compound.

Frequently Asked Questions (FAQs)

Q1: What is Xanthorin and what is its primary source?

A1: Xanthorin is the common name for the bright yellow pigment found in the lichen Letharia vulpina, also known as wolf lichen. The primary bioactive compound responsible for this color and many of its biological activities is vulpinic acid.[1][2] Therefore, the purification of Xanthorin is essentially the purification of vulpinic acid.

Q2: What are the main challenges in purifying Xanthorin?

A2: The primary challenges in Xanthorin purification include:

• Low Yield: Inefficient extraction methods can lead to low recovery of Xanthorin from the lichen material.

• Co-extraction of Impurities: Crude extracts often contain other lichen metabolites, such as atranorin (B1665829), as well as polysaccharides and lipids, which can interfere with purification.[3]

• Compound Stability: Vulpinic acid can be sensitive to certain conditions, such as prolonged exposure to high temperatures or specific pH ranges, which can lead to degradation.[4][5]

• Pigment Adsorption: The pigmented nature of Xanthorin can lead to irreversible adsorption onto certain chromatography stationary phases, reducing yield.

Q3: Which solvents are most effective for extracting Xanthorin?

A3: Acetone (B3395972) is a commonly used and effective solvent for extracting vulpinic acid from Letharia vulpina.[6][7] Other organic solvents like methanol (B129727) and ethanol (B145695) have also been used for extracting secondary metabolites from lichens.[8] The choice of solvent can impact the efficiency of the extraction and the profile of co-extracted impurities.

Q4: Can you provide a general overview of the purification workflow?

A4: A typical workflow for Xanthorin purification involves:

• Collection and Preparation of Lichen Material: Drying and grinding the lichen to increase the surface area for extraction.

• Solvent Extraction: Extracting the ground lichen with a suitable organic solvent.

• Crude Extract Preparation: Filtering the extract and evaporating the solvent to obtain a crude solid or semi-solid extract.

• Chromatographic Purification: Using techniques like column chromatography or preparative HPLC to separate Xanthorin from other compounds.

• Purity Analysis and Characterization: Assessing the purity of the final product using methods like analytical HPLC, and confirming its identity using spectroscopic techniques.

Troubleshooting Guides

Problem 1: Low Yield of Crude Xanthorin Extract

Possible Cause	Recommended Solution
Inefficient Extraction Method	Optimize the extraction parameters. Consider using heat reflux or ultrasound-assisted extraction, which have been shown to be more efficient for other lichen metabolites like usnic acid.[9] A study on usnic acid showed that a single 60-minute heat reflux extraction with acetone provided a significantly higher yield compared to ultrasound-assisted or shaking extractions.[9]
Insufficient Solvent Volume	Ensure an adequate solvent-to-solid ratio to fully saturate the lichen material. A common starting point is a 10:1 ratio (e.g., 100 mL of solvent for 10 g of lichen).[6]
Incomplete Grinding of Lichen	Ensure the lichen is ground to a fine, homogenous powder to maximize the surface area for solvent penetration.
Degradation during Extraction	If using heat, avoid excessively high temperatures or prolonged extraction times that could lead to the degradation of vulpinic acid.[4]

Problem 2: Poor Separation and Low Purity after Column Chromatography

Possible Cause	Recommended Solution
Inappropriate Stationary Phase	Silica (B1680970) gel is commonly used for the purification of lichen metabolites.[6] However, if irreversible adsorption is an issue, consider using a less active stationary phase like Sephadex LH-20.
Suboptimal Mobile Phase	Perform small-scale analytical Thin Layer Chromatography (TLC) to determine the optimal solvent system for separation before scaling up to column chromatography. A gradient elution from a non-polar to a more polar solvent system is often effective. For vulpinic acid, a mobile phase of cyclohexane/ethyl acetate/acetic acid has been used for isolation of similar compounds.[8]
Co-elution of Impurities	If impurities with similar polarity are co-eluting with Xanthorin, a secondary purification step using a different chromatographic technique, such as preparative HPLC with a C18 column, may be necessary.
Column Overloading	Do not exceed the loading capacity of your column. Overloading leads to poor separation and broad peaks. As a general rule, do not load more than 1-5% of the column's stationary phase weight.

Problem 3: Xanthorin Degradation During Purification

| Possible Cause | Recommended Solution | | :--- | Recommended Solution | | Light Sensitivity | Protect the sample from direct light, especially during long processing times, as some natural pigments are light-sensitive. Recent studies suggest vulpinic acid is photostable, but it is good practice to minimize light exposure.[4] | | Temperature Instability | Avoid high temperatures during solvent evaporation. Use a rotary evaporator with a water bath set to a moderate temperature (e.g., 40-50°C).[10] | | pH Instability | Maintain a neutral or slightly acidic pH during extraction and purification, unless a specific pH is required for a particular chromatographic step. Extreme pH values can cause degradation of some natural products. | | Oxidation | If oxidation is suspected, consider performing the purification steps under an inert atmosphere (e.g., nitrogen or argon). |

Data Presentation: Comparison of Extraction Methods

While specific quantitative data for the comparative extraction of Xanthorin is limited in the literature, the following table provides an illustrative example based on a study of a similar lichen metabolite, usnic acid, from Cladonia arbuscula. This data can serve as a starting point for optimizing Xanthorin extraction.

Extraction Method	Solvent	Time (min)	Number of Extractions	Yield (mg/g dry weight)
Heat Reflux	Acetone	60	1	4.25 ± 0.08
Ultrasound-Assisted	Acetone	60	1	2.33 ± 0.17
Shaking	Acetone	60	1	0.97 ± 0.08

Data adapted from a study on usnic acid and is for illustrative purposes.[9] Actual yields for Xanthorin may vary.

Experimental Protocols

Protocol 1: Extraction of Crude Xanthorin

• Preparation: Weigh 10 g of dried and finely ground Letharia vulpina.

• Extraction: Place the ground lichen in a flask and add 100 mL of acetone.[6]

• Agitation: Stir the mixture at room temperature for 24 hours or perform heat reflux for 1 hour at the boiling point of the solvent.

• Filtration: Filter the mixture through Whatman No. 1 filter paper to separate the lichen material from the solvent.

• Solvent Evaporation: Evaporate the acetone from the filtrate using a rotary evaporator at 40°C to obtain the crude Xanthorin extract.

Protocol 2: Purification of Xanthorin by Column Chromatography

• Column Packing: Prepare a silica gel slurry in a non-polar solvent (e.g., hexane) and pack it into a glass column.

• Sample Loading: Dissolve the crude Xanthorin extract in a minimal amount of the mobile phase and load it onto the top of the column.

• Elution: Begin elution with a non-polar solvent (e.g., hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate).

• Fraction Collection: Collect fractions and monitor the separation using TLC.

• Analysis: Combine the fractions containing pure Xanthorin and evaporate the solvent.

Signaling Pathways and Experimental Workflows

Experimental Workflow for Xanthorin Purification

A typical workflow for the purification of Xanthorin.

Vulpinic Acid-Induced Apoptosis Signaling Pathway

Vulpinic acid has been shown to induce apoptosis in cancer cells through the intrinsic pathway.[11][12] This involves the regulation of the Bcl-2 family of proteins and the activation of caspases.

Intrinsic apoptosis pathway induced by vulpinic acid.

Vulpinic Acid and Wnt Signaling Pathway

Vulpinic acid has been shown to modulate the Wnt/β-catenin signaling pathway, which is crucial in cell proliferation and differentiation.[13]

Inhibition of the Wnt/β-catenin pathway by vulpinic acid.

References

• 1. Vulpinic acid - Wikipedia [en.wikipedia.org]
• 2. Letharia vulpina - Wolf lichen [eflora.neocities.org]
• 3. Quantitative variation and the ecological role of vulpinic acid and atranorin in thallus of Letharia vulpina [pubs.usgs.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Stability of Selected Phenolic Acids Under Simulated and Real Extraction Conditions from Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Letharia vulpina, a vulpinic acid containing lichen, targets cell membrane and cell division processes in methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Comparative Study of Isolated Secondary Metabolites from Lichens and Their Antioxidative Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of usnic acid extraction conditions using fractional factorial design | The Lichenologist | Cambridge Core [cambridge.org]
• 10. Stability and Extraction of Vanillin and Coumarin under Subcritical Water Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The role of vulpinic acid as a natural compound in the regulation of breast cancer-associated miRNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

How to prevent the degradation of Xanthorin during extraction and storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of Xanthorin during extraction and storage.

Frequently Asked Questions (FAQs)

Q1: What is Xanthorin and what are its primary degradation factors?

Xanthorin, also known as parietin, is a bright orange-yellow anthraquinone (B42736) pigment found predominantly in lichens of the Xanthoria genus, such as Xanthoria parietina. As a secondary metabolite, it plays a role in protecting the lichen from UV radiation.[1][2][3][4] The primary factors leading to the degradation of Xanthorin are exposure to high temperatures, prolonged UV radiation, and alkaline pH conditions.[1][5]

Q2: Which solvents are recommended for the extraction of Xanthorin to minimize degradation?

Acetone (B3395972) and ethanol (B145695) are commonly used for the extraction of Xanthorin from Xanthoria parietina.[2][3][6][7] Acetone is effective for extracting Xanthorin from air-dried lichen thalli without significantly affecting viability.[2][3] For purified compounds, acetonitrile (B52724) is recommended as it has been shown to provide greater stability for other lichen metabolites compared to alcohols like methanol (B129727) and ethanol.[8] It is crucial to use high-purity solvents, as impurities can lead to the formation of artifacts.

Q3: What are the optimal storage conditions for purified Xanthorin?

For long-term storage of purified Xanthorin, it is recommended to store it as a dry solid in a cool, dark, and dry place. If storage in solution is necessary, the following conditions are advised:

• Solvent: Acetonitrile is a suitable solvent for storing Xanthorin due to its chemical inertness compared to alcohols.[8]

• Temperature: For short-term storage (days to weeks), 4°C is acceptable. For long-term storage, -20°C or, ideally, -80°C is recommended to minimize thermal degradation.[9][10][11]

• Light: Xanthorin solutions should always be stored in amber vials or protected from light to prevent photodegradation.[1]

• pH: The solution should be maintained at a neutral to slightly acidic pH, as alkaline conditions can accelerate degradation.[5][8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of Xanthorin during extraction.	Incomplete extraction due to insufficient solvent volume or extraction time.	Ensure the lichen material is fully submerged in the solvent and increase the extraction time or perform multiple extraction cycles.
Degradation during extraction.	Use pre-chilled solvents and maintain a low temperature throughout the extraction process. Protect the extraction mixture from light.
Change in color of Xanthorin solution from yellow-orange to brownish or colorless.	pH-induced degradation.	Check the pH of the solution. Xanthorin is more stable in neutral to slightly acidic conditions. Adjust the pH if necessary. Strong bases can cause a pink-red coloration, which may be followed by degradation.[6][8]
Thermal degradation.	Store the solution at a lower temperature (-20°C or -80°C). Avoid repeated freeze-thaw cycles by storing in single-use aliquots.[9][10]
Photodegradation.	Store the solution in amber vials or wrap the container in aluminum foil to protect it from light.[1]
Appearance of additional peaks in HPLC analysis of a stored sample.	Formation of degradation products.	This indicates chemical instability under the current storage conditions. Review the storage solvent, temperature, pH, and light exposure. Refer to the HPLC analysis protocol below to identify and quantify the degradation products.
Solvent impurities.	Ensure the use of high-purity HPLC-grade solvents for both extraction and storage, as trace impurities can react with the compound.

Quantitative Data Summary

Table 1: Solvent Suitability for Extraction and Storage of Lichen Metabolites

Solvent	Suitability for Extraction	Suitability for Storage	Notes
Acetone	Excellent	Moderate	Effective for initial extraction from lichen thalli.[2][3] Can be used for short-term storage if protected from light and heat.
Ethanol	Good	Moderate	Can be used for extraction, but may be more reactive than acetone during long-term storage.[6]
Acetonitrile	Good	Excellent	Recommended for long-term storage of purified compounds due to its higher stability.[8]

Table 2: Influence of pH and Temperature on Anthraquinone Stability (Based on Aloe vera Anthraquinones as a proxy)

pH	Temperature	Stability	Reference
3.5	4°C - 25°C	High	[5]
4.5 (Natural pH of Aloe)	4°C - 25°C	High	[5]
> 6.0	25°C	Moderate to Low	[5]
Any	50°C - 70°C	Low	[5]

Note: This data is for anthraquinones from Aloe vera and serves as a general guideline. The specific stability of Xanthorin may vary.

Experimental Protocols

Protocol 1: Extraction of Xanthorin from Xanthoria parietina

This protocol is designed to maximize the yield of Xanthorin while minimizing its degradation.

• Preparation of Lichen Material:

  • Collect Xanthoria parietina thalli and clean them of any debris.

  • Air-dry the thalli at room temperature in a well-ventilated area, protected from direct sunlight.

  • Once completely dry, grind the lichen material into a fine powder.

• Solvent Extraction:

  • Weigh the powdered lichen material and place it in a flask.

  • Add acetone (100%) to the flask at a solid-to-solvent ratio of 1:20 (w/v).

  • Wrap the flask in aluminum foil to protect it from light.

  • Stir the mixture at room temperature for 1-2 hours.

  • Separate the acetone extract from the lichen material by filtration.

  • Repeat the extraction process with fresh acetone two more times to ensure complete extraction.

  • Combine the acetone extracts.

• Solvent Evaporation and Purification:

  • Evaporate the acetone from the combined extracts using a rotary evaporator at a temperature not exceeding 40°C.

  • The resulting crude extract can be further purified by recrystallization from a minimal amount of hot ethanol or by column chromatography.

Protocol 2: HPLC Method for Stability Testing of Xanthorin

This protocol provides a framework for a stability-indicating HPLC method to separate and quantify Xanthorin and its degradation products.

• Instrumentation and Columns:

  • A standard HPLC system with a UV-Vis or PDA detector.

  • A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is suitable.

• Mobile Phase and Gradient:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • A gradient elution is recommended to separate Xanthorin from potential degradation products, which may have different polarities. A starting point for gradient development could be:

    • 0-5 min: 10% B

    • 5-25 min: 10% to 90% B

    • 25-30 min: 90% B

    • 30-35 min: 90% to 10% B

    • 35-40 min: 10% B (re-equilibration)

  • The flow rate is typically set at 1.0 mL/min.

• Detection:

  • Xanthorin has a maximum absorbance at approximately 434 nm.[1][2] Set the detector to this wavelength for optimal sensitivity. A PDA detector can be used to monitor a wider range of wavelengths to detect degradation products that may have different absorption maxima.

• Sample Preparation:

  • Dissolve the Xanthorin sample in the mobile phase starting condition (e.g., 90:10 Water:Acetonitrile) or in pure acetonitrile.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Forced Degradation Studies:

  • To validate the stability-indicating nature of the method, perform forced degradation studies by exposing Xanthorin solutions to:

    • Acidic conditions: 0.1 M HCl at 60°C

    • Alkaline conditions: 0.1 M NaOH at 60°C

    • Oxidative conditions: 3% H₂O₂ at room temperature

    • Thermal stress: 80°C in a dry oven

    • Photolytic stress: Exposure to UV light (e.g., 254 nm)

  • Analyze the stressed samples by HPLC to ensure that the degradation products are well-separated from the parent Xanthorin peak.

Visualizations

Caption: Workflow for Xanthorin extraction, storage, and analysis.

Caption: Troubleshooting guide for Xanthorin degradation.

References

• 1. flore.unifi.it [flore.unifi.it]
• 2. researchgate.net [researchgate.net]
• 3. Parietin, a photoprotective secondary product of the lichen Xanthoria parietina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Survival of Xanthoria parietina in simulated space conditions: vitality assessment and spectroscopic analysis | International Journal of Astrobiology | Cambridge Core [cambridge.org]
• 5. Temperature and pH Stability of Anthraquinones from Native Aloe vera Gel, Spray-Dried and Freeze-Dried Aloe vera Powders during Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sciencemadness.org [sciencemadness.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. neb.com [neb.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Long-term storage of proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving Xanthorin Solubility for Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Xanthorin in biological activity assays.

Frequently Asked Questions (FAQs)

Q1: What is Xanthorin and why is its solubility a concern for biological assays?

A1: Xanthorin is a naturally occurring anthraquinone (B42736) compound.[1] Like many hydrophobic molecules, Xanthorin has low aqueous solubility, which can lead to precipitation in the aqueous environment of biological assays. This can result in inaccurate and unreliable data, as the actual concentration of the compound in solution is unknown.

Q2: What is the recommended first step for dissolving Xanthorin?

A2: The most common and recommended initial approach is to prepare a concentrated stock solution in a water-miscible organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is a widely used solvent for this purpose due to its high solubilizing power and general compatibility with many biological assays at low final concentrations. A 10 mM stock solution in DMSO is a common starting point.

Q3: My Xanthorin, dissolved in DMSO, precipitates when I add it to my aqueous cell culture medium. What should I do?

A3: This is a common issue known as "crashing out." It occurs when the hydrophobic compound is no longer soluble as the DMSO is diluted in the aqueous medium. Here are several troubleshooting steps:

• Reduce the Final Concentration: Your target concentration in the assay may be above Xanthorin's solubility limit in the final medium. Try testing a range of lower final concentrations.

• Perform Serial Dilutions: Instead of adding the concentrated DMSO stock directly to the full volume of media, perform a stepwise or serial dilution. You can do an intermediate dilution in pre-warmed media before preparing the final concentration.

• Slow, Drop-wise Addition with Agitation: Add the DMSO stock solution to the pre-warmed (37°C) aqueous buffer or media very slowly, drop-by-drop, while gently vortexing or swirling. This helps to avoid localized high concentrations that can initiate precipitation.

• Maintain a Low Final DMSO Concentration: High concentrations of DMSO can be toxic to cells. It is generally recommended to keep the final DMSO concentration in your assay below 0.5%, and ideally at 0.1% or lower. Performing a vehicle control with the same DMSO concentration is crucial to assess its effect on your specific cell line.

Q4: Are there alternative solvents or methods to improve Xanthorin's solubility?

A4: Yes, if DMSO alone is not sufficient, several other strategies can be employed. These are summarized in the troubleshooting guide below and include the use of co-solvents, cyclodextrins, or formulating the compound in micelles.

Troubleshooting Guide: Enhancing Xanthorin Solubility

This guide provides a summary of common techniques to improve the solubility of hydrophobic compounds like Xanthorin for biological assays.

Method	Description	Advantages	Disadvantages
Co-solvency	Using a water-miscible organic solvent like DMSO, ethanol, or DMF to first dissolve the compound before diluting into the aqueous assay medium.	Simple and widely used. Effective for many compounds.	Can be toxic to cells at higher concentrations. The compound may still precipitate upon dilution.
pH Adjustment	Modifying the pH of the aqueous buffer to ionize the compound, which can increase its solubility.	Can be very effective if the compound has ionizable groups.	The required pH may not be compatible with the biological assay or cell viability.
Use of Surfactants	Adding a small amount of a non-ionic surfactant (e.g., Tween® 80, Pluronic® F-68) to the aqueous medium to form micelles that can encapsulate the hydrophobic compound.	Can significantly increase apparent solubility.	Surfactants can have their own biological effects and may interfere with the assay.
Cyclodextrin (B1172386) Complexation	Using cyclodextrins (e.g., β-cyclodextrin, HP-β-CD) to form inclusion complexes with Xanthorin, where the hydrophobic compound is encapsulated within the cyclodextrin cavity.	Generally low toxicity and can be very effective at increasing solubility.	Can alter the bioavailability of the compound to the target. May not be suitable for all compound structures.
Formulation in Polymeric Micelles	Using amphiphilic block copolymers (e.g., PEG-PLA) to form micelles that encapsulate the hydrophobic drug.[2]	High loading capacity and good stability.	More complex to prepare than simple solutions. The polymers themselves could have biological effects.

Experimental Protocols

Protocol 1: Standard Method for Preparing Xanthorin Working Solution using DMSO

• Prepare a High-Concentration Stock Solution:

  • Weigh out the required amount of Xanthorin powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of 100% DMSO to achieve a high-concentration stock (e.g., 10 mM).

  • Ensure complete dissolution by vortexing. If necessary, brief sonication or gentle warming (37°C) can be applied. Visually inspect the solution to ensure no particles are visible.

• Prepare Intermediate Dilutions (Optional but Recommended):

  • Pre-warm your complete cell culture medium or aqueous assay buffer to 37°C.

  • Perform a serial dilution of your high-concentration DMSO stock in 100% DMSO to create lower concentration stocks (e.g., 1 mM, 100 µM).

• Prepare the Final Working Solution:

  • Add a small volume of the DMSO stock (or intermediate dilution) to the pre-warmed medium while gently vortexing. For example, add 1 µL of a 1 mM stock to 1 mL of medium for a final concentration of 1 µM with 0.1% DMSO.

  • Visually inspect the final working solution for any signs of precipitation (cloudiness or visible particles).

• Vehicle Control:

  • Prepare a vehicle control by adding the same final concentration of DMSO to your assay medium without Xanthorin.

Protocol 2: Determining the Maximum Soluble Concentration of Xanthorin

• Prepare a Serial Dilution of Xanthorin in Assay Medium:

  • Prepare a high-concentration DMSO stock of Xanthorin (e.g., 10 mM).

  • In a 96-well plate, add your complete cell culture medium to a series of wells.

  • Add a small, consistent volume of the Xanthorin DMSO stock to the first well to achieve the highest desired concentration (e.g., 100 µM), ensuring the final DMSO concentration is consistent across all wells (e.g., 0.5%). Mix well.

  • Perform a 2-fold serial dilution across the plate by transferring half of the volume from one well to the next.

• Incubation and Observation:

  • Incubate the plate under your standard assay conditions (e.g., 37°C, 5% CO2).

  • Visually inspect the wells for any signs of precipitation at various time points (e.g., 0, 2, 6, and 24 hours).

• Quantitative Assessment (Optional):

  • Read the absorbance of the plate at a wavelength between 500-600 nm. An increase in absorbance compared to the vehicle control indicates precipitation.

• Determine Maximum Soluble Concentration:

  • The highest concentration that remains clear and free of precipitate is considered the maximum working soluble concentration for your specific experimental conditions.

Quantitative Data for Related Anthraquinones

Compound	Solvent	Solubility	Reference
Physcion	Water	Insoluble	[3]
Boiling Alcohol	Soluble	[3]
DMSO	≥1.42 mg/mL (with gentle warming and sonication)	[4]
Emodin	Water	<0.1 g/100 mL at 19 °C	[5]
Alcohol	Soluble	[6]
DMSO	Soluble	[5]
Parietin	Water	Insoluble	[3]
Chloroform, Ether, Acetone	Soluble	[3]

Visualizations

Experimental Workflow for Solubility Testing

Caption: Workflow for determining the maximum soluble concentration of Xanthorin.

Potential Signaling Pathway Modulated by Anthraquinones

Many anthraquinone compounds have been shown to exert their biological effects, such as anti-inflammatory and anticancer activities, through the modulation of key cellular signaling pathways. One such common pathway is the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling cascade, which plays a crucial role in inflammation and cell survival.

Caption: Hypothetical inhibition of the NF-κB signaling pathway by Xanthorin.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Physcion - LKT Labs [lktlabs.com]
• 4. apexbt.com [apexbt.com]
• 5. Emodin | 518-82-1 [chemicalbook.com]
• 6. Emodin | C15H10O5 | CID 3220 - PubChem [pubchem.ncbi.nlm.nih.gov]

Identifying and removing common contaminants from Xanthorin extracts

A Note on Terminology: The term "Xanthorin" is not commonly found in recent scientific literature. It is likely that users searching for this term are referring to anthocyanins , a widespread group of water-soluble pigments responsible for red, purple, and blue colors in many plants. This guide will focus on the purification of anthocyanins, as the principles and techniques are highly applicable.

Frequently Asked Questions (FAQs)

Q1: What are the most common contaminants in a crude Xanthorin (anthocyanin) extract?

A1: Crude plant extracts containing anthocyanins are complex mixtures. Common contaminants that can interfere with downstream applications include:

• Sugars and Organic Acids: These are often co-extracted with polar anthocyanins and can affect the stability and purity of the final product.[1][2]

• Proteins and Amino Acids: These can also be present in the initial extract.[1]

• Other Phenolic Compounds: Flavonoids, phenolic acids, and tannins are structurally related to anthocyanins and are frequently co-extracted.[3]

• Chlorophylls (B1240455) and Carotenoids: These are major contaminants in extracts from green plant materials, such as leaves, and can interfere with spectroscopic analysis.[4][5]

• Waxes and Lipids: These non-polar compounds are typically removed during initial extraction steps.[4]

Q2: My purified anthocyanin extract is degrading quickly. What are the key factors affecting stability?

A2: Anthocyanins are notoriously unstable, and their degradation is influenced by several factors:

• pH: Anthocyanins are most stable in acidic conditions (typically pH < 3) where they exist in their colored flavylium (B80283) cation form. As the pH increases, they can become colorless or degrade.[6][7]

• Temperature: High temperatures accelerate the degradation of anthocyanins. It is recommended to perform extraction and purification at low temperatures and store extracts at 4°C or -20°C.[1][8]

• Light: Exposure to light, especially UV light, can lead to the fading and degradation of anthocyanins.[9] Extracts should be stored in amber vials or protected from light.

• Oxygen: The presence of oxygen can lead to oxidative degradation.[9]

• Enzymes: Polyphenol oxidases present in the plant material can degrade anthocyanins if not inactivated.[7]

• Co-pigments: The presence of other flavonoids and phenolic compounds can sometimes enhance the stability and color of anthocyanins through a phenomenon known as co-pigmentation.[3][10][11][12]

Q3: Can I use the same purification protocol for anthocyanins from different plant sources?

A3: While the general principles of purification apply, the specific protocol may need to be optimized for different plant sources. The type and abundance of contaminants, as well as the specific anthocyanin profile, can vary significantly between plants.[13] It is always recommended to perform a small-scale pilot purification to optimize conditions for your specific extract.

Troubleshooting Guides

Issue 1: Low Yield of Anthocyanins After Purification

Possible Cause	Troubleshooting Steps
Incomplete Elution from Solid-Phase Extraction (SPE) Cartridge	- Increase the volume of the elution solvent. - Ensure the elution solvent is sufficiently acidified (e.g., methanol (B129727) with 0.1% HCl or formic acid) to maintain anthocyanin stability and solubility.[6] - Try a stronger elution solvent if compatible with your downstream application.
Anthocyanin Degradation During a Long Purification Process	- Work quickly and at a low temperature (e.g., on ice or in a cold room). - Protect the sample from light at all stages. - Use buffers with a pH below 3 to maintain stability.[6][7]
Precipitation of Anthocyanins	- Ensure the concentration of the extract is not too high. - Check the pH of your buffers; anthocyanins are less soluble at neutral pH.
Loss of Anthocyanins During Chlorophyll (B73375) Removal	- In liquid-liquid partitioning, some polar anthocyanins may partition into the aqueous phase along with chlorophyll.[4] - Optimize the solvent system to maximize the separation.

Issue 2: Presence of Green Pigmentation (Chlorophyll) in the Final Extract

Possible Cause	Troubleshooting Steps
Inefficient Liquid-Liquid Partitioning	- Ensure the correct solvent ratios are used (e.g., hexanes-EtOAc-MeOH-water 5:5:5:5, v/v).[4] - Perform multiple extractions of the aqueous phase with the organic solvent to improve removal.[14]
Inappropriate Purification Method for Chlorophyll Removal	- Standard C18 SPE may not be effective for removing chlorophyll.[15] - Employ a dedicated chlorophyll removal step like liquid-liquid partitioning or use a specialized SPE cartridge if available.
High Initial Chlorophyll Content	- Consider a pre-extraction step with a non-polar solvent like hexane (B92381) to remove a significant portion of chlorophyll before the main extraction.

Experimental Protocols

Protocol 1: Removal of Chlorophyll by Liquid-Liquid Partitioning

This protocol is adapted from a method for "degreening" botanical extracts and is effective for removing chlorophyll.[4][5]

Materials:

• Crude anthocyanin extract (dissolved in a polar solvent like 80% ethanol/water)

• Hexanes

• Ethyl Acetate (EtOAc)

• Methanol (MeOH)

• Water

• Separatory funnel

Procedure:

• Prepare the biphasic solvent system: Mix hexanes, ethyl acetate, methanol, and water in a 5:5:5:5 (v/v/v/v) ratio. Shake vigorously and allow the layers to separate.

• Dissolve the crude extract in the lower (aqueous) phase of the pre-equilibrated solvent system.

• Transfer the extract solution to a separatory funnel.

• Add an equal volume of the upper (organic) phase to the separatory funnel.

• Gently invert the funnel multiple times to partition the components, releasing pressure periodically.

• Allow the layers to separate completely. The upper organic phase will contain the chlorophyll, appearing green, while the lower aqueous phase will contain the anthocyanins.

• Carefully drain the lower aqueous phase containing the purified anthocyanins.

• For improved purity, the aqueous phase can be back-extracted with a fresh portion of the upper phase.

Protocol 2: Solid-Phase Extraction (SPE) for Anthocyanin Purification

This protocol provides a general procedure for purifying anthocyanins using C18 SPE cartridges to remove sugars, acids, and other polar impurities.[1][6]

Materials:

• C18 SPE cartridge

• Methanol (MeOH)

• Acidified water (e.g., water with 0.1% HCl or formic acid)

• Acidified methanol (e.g., methanol with 0.1% HCl or formic acid)

• Crude anthocyanin extract

• SPE manifold (optional, but recommended)

Procedure:

• Cartridge Conditioning:

  • Pass 10 mL of methanol through the C18 cartridge.

  • Equilibrate the cartridge by passing 10 mL of acidified water through it. Do not let the cartridge run dry.

• Sample Loading:

  • Load the crude anthocyanin extract onto the cartridge. The anthocyanins will adsorb to the C18 stationary phase.

• Washing:

  • Pass 10 mL of acidified water through the cartridge to wash away polar contaminants like sugars and organic acids.

• Elution:

  • Elute the purified anthocyanins from the cartridge by passing 1.5 - 2 mL of acidified methanol through it.[6] Collect the colored eluate.

Quantitative Data Summary

Table 1: Relative Anthocyanin Recovery Using Different SPE Cartridges

SPE Cartridge Type	Retention of Glucosylated Anthocyanidins	Relative Recovery (%)	Reference
C18-based	Very Low	Not specified	[6]
Vinylbenzene-based (e.g., Strata X, LiChrolut EN)	Excellent	~100%	[6]

Note: This data is based on the analysis of red grape extracts and indicates that vinylbenzene-based cartridges are more effective for retaining and recovering glucosylated anthocyanins compared to traditional C18-based cartridges.[6]

Visualizations

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. energ-en.ro [energ-en.ro]
• 3. Effect of co-pigments on anthocyanins of wild cranberry and investigation of interaction mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective Chlorophyll Removal Method to “Degreen” Botanical Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A New Solid Phase Extraction for the Determination of Anthocyanins in Grapes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anthocyanidins and anthocyanins: colored pigments as food, pharmaceutical ingredients, and the potential health benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Polyphenol interactions. Part 5. Anthocyanin co-pigmentation - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. A practical and easy‐to‐scale protocol for removing chlorophylls from leaf extracts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support for the Synthesis of High-Purity Xanthones

Disclaimer: The term "Xanthorin" does not correspond to a widely recognized chemical compound in scientific literature. This guide is based on the synthesis of Xanthone , a structurally similar and well-documented class of compounds. The principles and troubleshooting advice provided herein are applicable to many heterocyclic syntheses and can be adapted to your specific target molecule.

This technical support center provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers in refining the synthetic route to Xanthones for higher purity.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of Xanthone, particularly focusing on the acid-catalyzed cyclization of 2-phenoxybenzoic acid.

Issue 1: Low Yield of Crude Xanthone

Question	Potential Cause	Recommended Solution
Why is my reaction yield significantly lower than reported values?	Incomplete Cyclization: The intramolecular Friedel-Crafts acylation may not have gone to completion.	Increase Reaction Time/Temperature: Monitor the reaction progress using Thin Layer Chromatography (TLC). If starting material is still present, consider extending the reaction time or cautiously increasing the temperature. Verify Acid Strength: The cyclizing agent (e.g., sulfuric acid, polyphosphoric acid) may be old or have absorbed moisture. Use a fresh, high-purity batch. Eaton's reagent (P₂O₅ in CH₃SO₃H) is a powerful alternative that can improve yields.[1][2]
Side Reactions: High temperatures or overly harsh acidic conditions can lead to sulfonation of the aromatic rings or other degradation pathways.	Optimize Conditions: If degradation is suspected (indicated by charring or dark coloration), attempt the reaction at a lower temperature for a longer duration.[3]
Substrate Purity: Impurities in the starting 2-phenoxybenzoic acid can interfere with the reaction.	Purify Starting Material: Recrystallize the 2-phenoxybenzoic acid before use to ensure high purity.

Issue 2: Difficulty in Product Purification & Persistent Impurities

Question	Potential Cause	Recommended Solution
My final product is off-white or yellow and shows multiple spots on TLC. How can I improve its purity?	Residual Starting Material: Incomplete reaction leaves unreacted 2-phenoxybenzoic acid in the crude product.	Aqueous Wash: During the workup, wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution. The basic wash will deprotonate the acidic starting material, pulling it into the aqueous layer.
Formation of Benzoic Acid: Cleavage of the ether linkage can occur under harsh acidic conditions, leading to benzoic acid as a byproduct.	Milder Conditions: Use a milder cyclizing agent or lower the reaction temperature. Benzoic acid can also be removed with a NaHCO₃ wash.
Sulfonated Byproducts: If using sulfuric acid, sulfonation of the aromatic rings is a common side reaction. These byproducts are often highly polar.	Column Chromatography: Purify the crude product using silica (B1680970) gel column chromatography. A non-polar eluent system (e.g., hexane/ethyl acetate) will effectively separate the less polar Xanthone from highly polar sulfonated impurities.
Oxidized Impurities: The xanthene core can be susceptible to oxidation, especially at elevated temperatures.[3]	Inert Atmosphere: While less critical for this specific cyclization, conducting reactions under an inert atmosphere (e.g., Nitrogen or Argon) can minimize oxidative side reactions.[3]

Issue 3: Inconsistent Results Between Batches

Question	Potential Cause	Recommended Solution
Why do my yield and purity vary significantly each time I run the reaction?	Moisture Contamination: The cyclizing agents (e.g., H₂SO₄, PPA, Eaton's reagent) are highly hygroscopic. Water can quench the reaction.	Anhydrous Conditions: Ensure all glassware is thoroughly dried. Use fresh, anhydrous solvents and handle hygroscopic reagents in a dry environment (e.g., glove box or under a stream of inert gas).
Inconsistent Heating: Uneven heating can create hot spots, leading to product degradation and side reactions.	Controlled Heating: Use an oil bath with a magnetic stirrer and a temperature controller to ensure uniform and stable heating.
Variable Reagent Quality: The quality and concentration of acids can vary between suppliers and batches.	Standardize Reagents: Use reagents from a reliable supplier and note the purity/concentration of each batch used.

Quantitative Data Summary

The following tables summarize typical reaction parameters and purification outcomes for the synthesis of Xanthone.

Table 1: Comparison of Cyclization Conditions

Cyclizing Agent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)	Reference
Conc. H₂SO₄	80 - 100	1 - 2	80 - 90%	[4][5]
Polyphosphoric Acid (PPA)	100 - 120	2 - 4	75 - 85%
Eaton's Reagent	60 - 80	0.5 - 1	>90%	[1][2]

Table 2: Purity Analysis Post-Purification

Purification Method	Eluent System (if applicable)	Purity by HPLC (%)	Recovery (%)	Notes
Recrystallization	Ethanol/Water	95 - 98%	70 - 80%	Effective for removing minor, less soluble impurities.
Column Chromatography	Hexane:Ethyl Acetate (9:1)	>99%	85 - 95%	Ideal for removing polar and closely related impurities.
Centrifugal Partition Chromatography	Various solvent systems	>98%	>85%	An advanced technique for high-purity isolation.[6][7]

Experimental Protocols

Protocol 1: Synthesis of Xanthone via Sulfuric Acid-Catalyzed Cyclization

Materials:

• 2-Phenoxybenzoic acid

• Concentrated Sulfuric Acid (98%)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Deionized Water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-phenoxybenzoic acid (1 equivalent) in a minimal amount of DCM.

• Acid Addition: Slowly add concentrated sulfuric acid (5-10 equivalents) to the stirring solution at room temperature. An exothermic reaction may occur; cooling in an ice bath may be necessary.

• Heating: Heat the reaction mixture to 80-90°C using an oil bath and stir for 1-2 hours. Monitor the reaction progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent).

• Quenching: After the reaction is complete, cool the mixture to room temperature and carefully pour it over crushed ice.

• Extraction: The resulting precipitate is the crude Xanthone. If it remains oily, extract the aqueous mixture with DCM (3x volumes).

• Washing: Combine the organic layers and wash sequentially with deionized water, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to yield the crude product.

Protocol 2: Purification of Xanthone by Recrystallization

• Dissolution: Dissolve the crude Xanthone in a minimum amount of hot ethanol.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and heat for a few minutes. Filter the hot solution to remove the charcoal.

• Crystallization: Slowly add deionized water to the hot ethanolic solution until it becomes slightly cloudy.

• Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol/water, and dry under vacuum.

Visualizations

Below are diagrams illustrating the synthetic pathway and a logical troubleshooting workflow.

References

• 1. Scope and limitations of the preparation of xanthones using Eaton’s reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. [PDF] Synthesis of Xanton From 2-phenoxybenzoic Acid as a Base Material for New Malaria Drugs | Semantic Scholar [semanticscholar.org]
• 5. Synthesis of Xanton From 2-phenoxybenzoic Acid as a Base Material for New Malaria Drugs - Neliti [neliti.com]
• 6. technosaurus.co.jp [technosaurus.co.jp]
• 7. Preparative separation of major xanthones from mangosteen pericarp using high-performance centrifugal partition chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low or Inconsistent Bioactivity of Isolated Xanthorin

Welcome to the technical support center for Xanthorin. This resource is designed for researchers, scientists, and drug development professionals who are working with this bioactive compound. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation, particularly concerning low or inconsistent bioactivity.

Frequently Asked Questions (FAQs)

Q1: What is Xanthorin and what are its known biological activities?

Xanthorin is a methoxylated anthraquinone, a type of natural phenolic compound. It has been identified in lichens of the genus Xanthoria.[1] Published research on related compounds suggests that Xanthorin likely possesses broad-spectrum fungicidal, selective antibacterial, antioxidant, and anti-inflammatory properties.[1]

Q2: What are the potential signaling pathways Xanthorin may be involved in?

While specific signaling pathways for Xanthorin are still under detailed investigation, based on the activity of structurally related xanthones and anthraquinones, it is hypothesized to modulate the following pathways:

• Antioxidant Activity: Likely through the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway, which upregulates the expression of antioxidant enzymes.

• Anti-inflammatory Activity: Potentially by inhibiting the NF-κB (Nuclear Factor-kappa B) and MAPK (Mitogen-Activated Protein Kinase) signaling pathways, which would reduce the production of pro-inflammatory cytokines.

• Antimicrobial/Antifungal Activity: The proposed mechanism involves the disruption of fungal cell wall integrity, possibly by inhibiting enzymes like β-(1,3)-glucan synthase, and disrupting the bacterial cell membrane.

Q3: What is the general solubility profile of Xanthorin?

As an anthraquinone, Xanthorin is expected to be poorly soluble in water but soluble in organic solvents. Solubility is generally higher in hot organic solvents.[2] Good solvency can be expected in chloroform (B151607), dichloromethane, ethyl acetate, DMSO, and acetone (B3395972).[3] It is almost completely insoluble in ethanol (B145695) at room temperature, but its solubility increases significantly in boiling ethanol.[2]

Q4: How stable is Xanthorin in solution and under experimental conditions?

The stability of anthraquinones like Xanthorin can be influenced by several factors:

• pH: Stability can vary significantly with pH. For some anthraquinones, maximum stability is observed at acidic pH (e.g., 3.5).[4]

• Temperature: Higher temperatures can lead to degradation. It is advisable to store stock solutions at low temperatures and minimize heat exposure during experiments.[4]

• Light: Exposure to light can cause degradation of many phenolic compounds. It is recommended to store Xanthorin in amber vials or in the dark.

• Oxygen: The presence of oxygen can contribute to the degradation of bioactive compounds, a process that can be accelerated by high temperatures.[5]

Troubleshooting Guide: Low or Inconsistent Bioactivity

Issue 1: Lower than expected or no bioactivity observed.

This is a common issue when working with natural products. The following troubleshooting steps can help identify the potential cause.

Caption: Troubleshooting workflow for low Xanthorin bioactivity.

Possible Cause	Troubleshooting Steps	Rationale
Degradation of Xanthorin	Review your storage conditions. Store Xanthorin as a dry powder at -20°C or lower, protected from light. Prepare fresh stock solutions for each experiment and avoid repeated freeze-thaw cycles.	Anthraquinones can be sensitive to heat, light, and pH, leading to a loss of bioactivity.[4]
Inaccurate Concentration	Verify the concentration of your stock solution using spectrophotometry or HPLC with a standard curve if available. Ensure accurate dilution calculations.	An incorrect concentration will directly impact the observed bioactivity.
Poor Solubility	Ensure Xanthorin is fully dissolved in a compatible solvent (e.g., DMSO, acetone) before adding to aqueous assay media.[3] The final concentration of the organic solvent in the assay should be low (typically <0.5%) to avoid solvent-induced toxicity.	Precipitation of the compound in the assay medium will result in a lower effective concentration and reduced bioactivity.
Suboptimal Assay Conditions	Optimize assay parameters such as incubation time, cell density, and substrate/reagent concentrations.	The kinetics of Xanthorin's interaction with its target may require specific conditions to observe an effect.
Issues with Biological Target	Ensure the health and viability of your cell lines. Use cells at a low passage number. Verify the expression and activity of the target protein or pathway in your experimental system.	Changes in the biological system can lead to a lack of response to the bioactive compound.
Pan-Assay Interference Compounds (PAINS)	Be aware that some natural products can interfere with assays non-specifically. Run appropriate controls to rule out artifacts.	False positives can arise from various interferences, leading to misleading bioactivity data.

Issue 2: Inconsistent bioactivity between batches of isolated Xanthorin.

Variability between different isolations is a significant challenge in natural product research.

Caption: Workflow for addressing inconsistent Xanthorin bioactivity.

Possible Cause	Troubleshooting Steps	Rationale
Variation in the Natural Source	Standardize the collection of the source material (Xanthoria lichen), including the time of year and geographical location. Ensure proper drying and storage of the raw material.	The concentration of secondary metabolites in lichens can vary depending on environmental factors.
Inconsistent Isolation and Purification	Use a standardized and well-documented protocol for extraction and purification. Monitor each step with techniques like TLC or analytical HPLC to ensure consistency between batches.	Minor variations in solvents, temperature, or chromatography conditions can lead to differences in the final product's purity and composition.
Presence of Co-eluting Impurities	If purity is assessed by a single method (e.g., HPLC at one wavelength), consider using orthogonal methods (e.g., LC-MS, NMR) to detect impurities that may not be visible with the primary method.	Bioactive or inhibitory impurities can co-elute with Xanthorin, leading to variable activity.
Batch-to-Batch Chemical Standardization	Perform phytochemical profiling for each batch using techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Quantify one or more marker compounds to ensure consistency between batches.	Chemical analysis provides a quantitative measure of the consistency of your extracts.

Experimental Protocols

Protocol 1: Isolation and Purification of Xanthorin (General Protocol based on related compounds)

This protocol is a general guideline based on methods for isolating anthraquinones from lichens and will likely require optimization.

Caption: General workflow for Xanthorin isolation and purification.

• Extraction:

  • Grind dried and cleaned Xanthoria lichen material to a fine powder.

  • Macerate the powder in acetone (or another suitable solvent like chloroform or ethyl acetate) at room temperature for 24-48 hours with occasional stirring.

  • Filter the extract and repeat the extraction process with fresh solvent on the residue to ensure complete extraction.

• Concentration:

  • Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

• Preliminary Fractionation (Optional):

  • The crude extract can be subjected to liquid-liquid partitioning to separate compounds based on polarity.

• Column Chromatography:

  • Pack a silica (B1680970) gel column with an appropriate non-polar solvent system (e.g., a gradient of hexane (B92381) and ethyl acetate).

  • Dissolve the crude extract in a minimal amount of the starting mobile phase and load it onto the column.

  • Elute the column with a gradient of increasing polarity.

  • Collect fractions and monitor by Thin Layer Chromatography (TLC) to identify fractions containing Xanthorin.

• Preparative HPLC:

  • Pool the fractions containing Xanthorin and concentrate them.

  • Further purify the pooled fractions using preparative High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18) and mobile phase (e.g., a gradient of acetonitrile (B52724) and water).

• Purity Confirmation:

  • Confirm the purity of the isolated Xanthorin using analytical HPLC-DAD, LC-MS, and NMR spectroscopy.

Protocol 2: Representative Bioactivity Assays

• Preparation of Xanthorin Stock Solution: Dissolve purified Xanthorin in DMSO to a high concentration (e.g., 10 mg/mL).

• Preparation of Microplates: In a 96-well microtiter plate, perform serial two-fold dilutions of the Xanthorin stock solution in appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard) and dilute it to the final required concentration in the broth.

• Inoculation and Incubation: Add the microbial inoculum to each well of the microtiter plate. Include positive (microbe in broth) and negative (broth only) controls. Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

• Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest concentration of Xanthorin that completely inhibits visible growth of the microorganism.

• Preparation of Solutions: Prepare a stock solution of Xanthorin in methanol (B129727) or ethanol. Prepare a fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in the same solvent.

• Assay Procedure: In a 96-well plate, add different concentrations of the Xanthorin solution. Add the DPPH solution to each well and mix.

• Incubation and Measurement: Incubate the plate in the dark at room temperature for 30 minutes. Measure the absorbance at approximately 517 nm using a microplate reader.

• Calculation: Calculate the percentage of DPPH radical scavenging activity. A decrease in absorbance indicates radical scavenging.

• Cell Culture: Culture macrophage cells (e.g., RAW 264.7) in appropriate media.

• Cell Treatment: Seed the cells in a 96-well plate and allow them to adhere. Pre-treat the cells with various concentrations of Xanthorin for 1-2 hours.

• Inflammatory Stimulation: Stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS) for 24 hours.

• Nitric Oxide Measurement: Measure the amount of nitric oxide (NO) produced in the cell culture supernatant using the Griess reagent.

• Calculation: A reduction in NO production in the presence of Xanthorin indicates anti-inflammatory activity.

Quantitative Data

The following tables provide representative quantitative data for compounds structurally related to Xanthorin. This data can serve as a benchmark for your own experiments, but it is important to note that the specific values for Xanthorin may differ.

Table 1: Antimicrobial Activity of Xanthoria Extracts and a Related Anthraquinone (Parietin)

Compound/Extract	Microorganism	MIC (μg/mL)
Xanthoria elegans extract	Staphylococcus aureus	7.5 ± 0.1
Xanthoria elegans extract	Bacillus cereus	6.0 ± 0.1
Parietin	Staphylococcus aureus (Standard Strain)	7.8
Parietin	Staphylococcus aureus (Clinical Isolate)	15.6

Data is illustrative and compiled from literature on related compounds.[2]

Table 2: Hypothetical IC50 Values for Bioactivity of Xanthorin (for illustrative purposes)

Bioactivity Assay	Target	Hypothetical IC50 (µM)
Anti-inflammatory	NO production in RAW 264.7 cells	5 - 25
Antioxidant	DPPH radical scavenging	10 - 50
Anticancer	Proliferation of a cancer cell line (e.g., MCF-7)	1 - 20

These values are hypothetical and should be determined experimentally for Xanthorin.

Signaling Pathway Diagrams

The following diagrams illustrate the hypothesized signaling pathways that may be modulated by Xanthorin, based on evidence from related compounds.

Caption: Hypothesized anti-inflammatory mechanism of Xanthorin.

Caption: Hypothesized antioxidant mechanism of Xanthorin via Nrf2.

References

• 1. chemcess.com [chemcess.com]
• 2. Anthraquinone - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Temperature and pH Stability of Anthraquinones from Native Aloe vera Gel, Spray-Dried and Freeze-Dried Aloe vera Powders during Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]

Optimal storage conditions for long-term stability of Xanthorin powder

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the optimal storage conditions for the long-term stability of Xanthorin powder. The information is compiled from general best practices for pharmaceutical and chemical powders due to limited specific data on Xanthorin.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for Xanthorin powder?

A1: For optimal long-term stability, Xanthorin powder should be stored under controlled conditions to prevent degradation. Based on general guidelines for sensitive chemical powders, the recommended storage conditions are outlined in the table below.

Q2: How does temperature affect the stability of Xanthorin powder?

A2: High temperatures can accelerate the degradation of chemical powders, leading to loss of potency and the formation of impurities. Many thermoset powders begin to soften at temperatures above 25°C (77°F), which can cause particles to stick together and form clumps.[1] It is crucial to store Xanthorin powder within the recommended temperature range to maintain its chemical and physical integrity.

Q3: What is the impact of humidity on Xanthorin powder?

A3: Humidity can significantly impact the stability of powders. Moisture uptake can lead to chemical degradation (e.g., hydrolysis), as well as physical changes like clumping, caking, and poor flowability.[1][2] For moisture-sensitive products, storage in an environment with controlled low humidity is necessary.[2] Maintaining relative humidity below 50% is a general best practice for powder storage.[1]

Q4: Should Xanthorin powder be protected from light?

Q5: What type of container is best for storing Xanthorin powder?

A5: To protect Xanthorin powder from environmental factors, it should be stored in well-sealed, airtight containers.[1] For opened bags, transferring the powder into airtight plastic or glass bins with desiccant packs can help maintain a dry environment.[1] The packaging plays a vital role in protecting drugs from moisture and light.[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Powder has changed color.	Exposure to light, high temperature, or chemical reaction (e.g., oxidation).	Store in a dark, temperature-controlled environment. Use opaque containers. Consider purging the container with an inert gas like nitrogen or argon.
Powder has formed clumps or cakes.	High humidity or temperature fluctuations leading to moisture absorption.	Store in a low-humidity environment (below 50% RH). Use desiccants in the storage container. Ensure the container is airtight.[1]
Inconsistent experimental results.	Degradation of the powder leading to reduced potency or the presence of interfering impurities.	Re-evaluate storage conditions. Perform a stability check using a validated analytical method (e.g., HPLC) to assess purity. Use a fresh batch of powder for critical experiments.
Poor solubility compared to a new batch.	Physical changes in the powder due to moisture or temperature, or potential degradation.	Ensure proper storage conditions have been maintained. If issues persist, it may indicate degradation, and the batch should be re-analyzed.

Data Presentation

Table 1: Recommended Long-Term Storage Conditions for Xanthorin Powder

Parameter	Recommended Condition	Rationale
Temperature	15°C to 25°C (59°F to 77°F)[1]	To minimize thermal degradation and prevent physical changes like softening and caking.[1]
Relative Humidity (RH)	Below 50%[1]	To prevent moisture uptake, which can lead to hydrolysis and physical instability.[1][2]
Light Exposure	Store in the dark (use opaque or amber containers)[2]	To prevent photodegradation.
Atmosphere	Store in a well-sealed, airtight container. For highly sensitive applications, consider storage under an inert gas (e.g., nitrogen, argon).	To protect from moisture and oxidative degradation.

Table 2: ICH Guideline Stability Testing Conditions

For formal stability studies, the International Council for Harmonisation (ICH) provides the following guidelines, which can be applied to Xanthorin powder.

Study Type	Storage Condition	Minimum Duration
Long-term	25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH[3]	12 months[2]
Intermediate	30°C ± 2°C / 65% RH ± 5% RH[2]	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH[2]	6 months[2]

Experimental Protocols

Protocol 1: General Stability-Indicating HPLC Method

A stability-indicating assay is a validated analytical procedure that can accurately and precisely measure the active ingredient without interference from degradation products, excipients, or impurities.[4][5] High-Performance Liquid Chromatography (HPLC) is a common technique for this purpose.[6]

Objective: To develop a stability-indicating HPLC method to assess the purity and degradation of Xanthorin powder over time.

Materials:

• Xanthorin powder (reference standard and test samples)

• HPLC-grade solvents (e.g., acetonitrile (B52724), methanol)

• HPLC-grade water

• Buffers (e.g., phosphate, acetate)

• Acids and bases for pH adjustment (e.g., phosphoric acid, sodium hydroxide)

• HPLC system with a suitable detector (e.g., UV-Vis or PDA)

• HPLC column (e.g., C18)

Method Development:

• Solubility and Wavelength Selection: Determine the solubility of Xanthorin in various solvents. Record the UV spectrum to determine the wavelength of maximum absorbance (λmax) for detection.

• Chromatographic Conditions:

  • Column: Start with a standard C18 column.

  • Mobile Phase: Develop a suitable mobile phase, which may consist of a mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol). Both isocratic and gradient elution methods can be explored to achieve optimal separation.[6]

  • Flow Rate: Typically set between 0.8 and 1.5 mL/min.

  • Column Temperature: Maintain a constant temperature, usually between 25°C and 40°C.

  • Injection Volume: Typically 10-20 µL.

• Forced Degradation Studies: To ensure the method is stability-indicating, perform forced degradation studies on Xanthorin powder.[4] This involves subjecting the powder to various stress conditions to generate degradation products. The analytical method must be able to separate the intact Xanthorin from these degradation products.

  • Acid/Base Hydrolysis: Treat Xanthorin with an acid (e.g., 0.1N HCl) and a base (e.g., 0.1N NaOH) at room temperature and elevated temperature.

  • Oxidation: Treat Xanthorin with an oxidizing agent (e.g., 3% H₂O₂).

  • Thermal Degradation: Expose the solid powder to dry heat (e.g., 80°C).

  • Photodegradation: Expose the powder to UV light.

• Method Validation: Validate the developed HPLC method according to ICH guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit (LOD), and quantitation limit (LOQ).

Visualizations

Caption: Experimental workflow for assessing the stability of Xanthorin powder.

Caption: Troubleshooting flowchart for inconsistent results with Xanthorin powder.

References

• 1. Best Practices for Powder Storage and Handling - coatingAI [coatingai.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. pharmatutor.org [pharmatutor.org]
• 5. ijcrt.org [ijcrt.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Optimizing Xanthorin Crystallization

Welcome to the technical support center for the crystallization of Xanthorin. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in obtaining high-quality Xanthorin crystals.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the crystallization of Xanthorin and related small molecules.

Q1: My Xanthorin is not crystallizing. What are the initial steps to troubleshoot this?

A1: When no crystals form, it is often an issue with supersaturation or nucleation. Here are several steps to induce crystallization:

• Induce Nucleation by Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. This can create microscopic imperfections on the glass that serve as nucleation sites.[1][2]

• Introduce a Seed Crystal: If you have a previous batch of Xanthorin crystals, adding a tiny "seed" crystal can initiate the crystallization process.[1][2][3] If no seed crystal is available, you can dip a glass rod into the solution, let the solvent evaporate to form a thin film of solid, and then re-introduce the rod into the solution.[1]

• Increase Concentration: Your solution may not be sufficiently saturated. Try to concentrate the solution by slowly evaporating some of the solvent.[2][4] You can do this by leaving the container partially open in a clean environment or by gentle heating.

• Reduce Temperature: If the solubility of Xanthorin is temperature-dependent, slowly cooling the solution in a refrigerator or an ice bath can promote crystallization.[4] Avoid rapid cooling, which can lead to the formation of small, poorly-formed crystals or oils.[1][3]

Q2: I'm observing an oil forming instead of crystals. How can I resolve this "oiling out"?

A2: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This is common when the compound is impure or when the melting point of the compound is lower than the boiling point of the solvent.[2] To address this:

• Re-dissolve and Add More Solvent: Gently warm the solution to re-dissolve the oil, then add a small amount of additional solvent to slightly decrease the saturation.[2]

• Slow Down the Cooling Process: Allow the solution to cool more gradually. An insulated container or leaving the flask on a cooling hot plate can help.[2]

• Change the Solvent System: The solubility of your compound might be too high in the chosen solvent.[5] Try a solvent in which Xanthorin is less soluble, or use a co-solvent system.

Q3: The yield of my Xanthorin crystals is very low. How can I improve it?

A3: A low yield suggests that a significant amount of Xanthorin remains dissolved in the mother liquor.[1] Consider the following:

• Minimize the Amount of Solvent: Use only the minimum amount of hot solvent required to fully dissolve your sample. Using too much solvent is a common reason for poor yield.[1][2]

• Cool the Solution Thoroughly: Ensure the solution has been cooled to a low enough temperature to maximize the amount of product that crystallizes out.

• Check the Mother Liquor: After filtering, you can test the remaining solution (mother liquor) for residual product by evaporating a small amount to see if more solid forms. If so, you may be able to recover more material by concentrating the mother liquor and cooling it again.[1]

Q4: My Xanthorin crystals are very small or needle-like. How can I obtain larger, higher-quality crystals?

A4: The formation of small or needle-like crystals often results from rapid nucleation and crystal growth. To encourage the growth of larger crystals:

• Slow Down the Crystallization Process: Slower cooling or slower solvent evaporation allows more time for molecules to arrange themselves into a more ordered, larger crystal lattice.[6]

• Reduce the Level of Supersaturation: A highly supersaturated solution can lead to rapid precipitation of many small crystals. Try using slightly more solvent or cooling the solution more slowly.[6]

• Consider a Different Solvent System: The choice of solvent can significantly influence crystal habit. Experiment with different solvents or solvent mixtures.

Data Presentation: Solvent Selection for Xanthorin Crystallization

Solvent	Potential Crystallization Method(s)	Notes
Acetone	Slow Evaporation, Antisolvent Addition	Xanthorin is soluble in acetone.[7] Water can be used as an antisolvent.[8]
Chloroform	Slow Evaporation	A volatile solvent that can produce crystals quickly.[5][7]
Dichloromethane	Slow Evaporation	Similar to chloroform, it is a volatile solvent.[5][7]
Ethyl Acetate	Slow Evaporation, Cooling Crystallization	A common solvent for the crystallization of natural products.[7]
DMSO	Antisolvent Addition	Xanthorin is soluble in DMSO.[7] A non-volatile solvent, making it suitable for antisolvent methods.
Methanol/Water	Cooling Crystallization, Antisolvent Addition	A common mixed-solvent system for polar compounds.
Acetone/Water	Antisolvent Addition	This system has been successfully used for xanthone (B1684191) crystallization.[8]

Experimental Protocols

Here are detailed methodologies for common crystallization techniques that can be adapted for Xanthorin.

Protocol 1: Slow Evaporation

• Dissolution: Dissolve the crude Xanthorin sample in a suitable solvent (e.g., acetone, chloroform) at room temperature in a clean vial or beaker. Use just enough solvent to completely dissolve the solid.

• Filtration (Optional): If any insoluble impurities are present, filter the solution through a small cotton plug or filter paper into a clean crystallization dish or vial.

• Evaporation: Cover the container with a watch glass or perforated parafilm to allow for slow solvent evaporation. Place the container in a vibration-free location.

• Crystal Growth: Crystals should form over a period of hours to days as the solvent evaporates and the solution becomes supersaturated.

• Harvesting: Once a suitable crop of crystals has formed, harvest them by filtration and wash with a small amount of cold solvent.

Protocol 2: Cooling Crystallization

• Dissolution: In an Erlenmeyer flask, add a minimal amount of a suitable solvent to the crude Xanthorin. Heat the mixture gently (e.g., on a hot plate) while stirring until the solid is completely dissolved.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. To promote slower cooling, the flask can be placed in an insulated container.

• Further Cooling: Once at room temperature, the flask can be placed in a refrigerator or an ice bath to maximize crystal formation.

• Harvesting: Collect the crystals by vacuum filtration, washing them with a small volume of the cold crystallization solvent.

Protocol 3: Antisolvent Crystallization

• Dissolution: Dissolve the Xanthorin sample in a "good" solvent in which it is highly soluble (e.g., DMSO, acetone).

• Antisolvent Addition: Slowly add a "poor" solvent (the antisolvent, e.g., water) in which Xanthorin is insoluble, but which is miscible with the "good" solvent. Add the antisolvent dropwise until the solution becomes slightly turbid (cloudy), which indicates the point of saturation.

• Crystal Growth: Cover the container and allow it to stand undisturbed. Crystals should form as the solubility of Xanthorin decreases in the mixed solvent system.

• Harvesting: Collect the crystals by filtration and wash with a small amount of the antisolvent or the solvent mixture.

Visualizations

Experimental Workflow for Optimizing Xanthorin Crystallization

Caption: Workflow for Xanthorin crystallization optimization.

Logical Relationship for Troubleshooting Crystallization Failure

Caption: Troubleshooting logic for crystallization failure.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 3. iscientific.org [iscientific.org]
• 4. thoughtco.com [thoughtco.com]
• 5. unifr.ch [unifr.ch]
• 6. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Xanthorin | CAS:17526-15-7 | Manufacturer ChemFaces [chemfaces.com]
• 8. Elucidating the Polymorphism of Xanthone: A Crystallization and Characterization Study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Reproducibility in Xanthorin Research

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges leading to low reproducibility in experimental results involving Xanthorin. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Xanthorin and what are its known biological activities?

Xanthorin is an anthraquinone (B42736) compound with the chemical name 1,4,5-Trihydroxy-2-methoxy-7-methylanthracene-9,10-dione and CAS number 17526-15-7.[1][2] While specific research on Xanthorin is limited, related anthraquinones are known to exhibit a range of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antioxidant effects.[3] The therapeutic potential of these compounds is often linked to their capacity to intercalate with DNA, inhibit enzymes like topoisomerase II, and produce reactive oxygen species (ROS), which can lead to cell cycle arrest and apoptosis.[4]

Q2: What are the primary reasons for inconsistent results in Xanthorin experiments?

Low reproducibility in experiments with Xanthorin and other natural products can stem from several factors:

• Compound Purity and Integrity: The purity of the Xanthorin sample is critical. Contaminants from the isolation process or degradation products can lead to off-target effects and variable results.[5]

• Solubility Issues: Xanthorin, like many anthraquinones, has poor water solubility.[3][6] Improper dissolution can lead to inaccurate concentrations and precipitation in aqueous assay buffers, resulting in flawed data.

• Compound Stability: Natural compounds can be sensitive to light, temperature, and pH, leading to degradation over time.[7] The stability of Xanthorin in your specific experimental conditions should be considered.

• Assay Interference: Anthraquinones are known as Pan-Assay Interference Compounds (PAINS).[2][8] Their chemical structure can interfere with assay readouts through mechanisms like fluorescence quenching, autofluorescence, redox cycling, and compound aggregation, leading to false-positive or false-negative results.[2]

• Cell Line Variability: Differences in cell lines, including passage number and culture conditions, can influence experimental outcomes.

Q3: How should I prepare and store Xanthorin stock solutions?

Proper handling of Xanthorin is crucial for reproducible experiments.

• Solvent Selection: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing high-concentration stock solutions of poorly water-soluble compounds like Xanthorin.[9][10]

• Stock Solution Preparation: To prepare a stock solution, dissolve a known weight of Xanthorin in a precise volume of high-purity, anhydrous DMSO. Gentle vortexing or brief sonication can aid dissolution.

• Storage: Store stock solutions at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles, which can degrade the compound. Protect solutions from light. While specific stability data for Xanthorin is limited, related compounds in lichens have shown viability after long-term storage at -20°C.[11]

Troubleshooting Guides

Problem 1: High Variability in Cytotoxicity Assays (e.g., MTT, XTT)

Symptoms:

• Inconsistent IC50 values across replicate experiments.

• High standard deviations within a single experiment.

• Unexpectedly high or low cell viability.

Possible Causes and Solutions:

Possible Cause	Recommended Action
Poor Solubility / Precipitation	Visually inspect wells for precipitate after adding Xanthorin. Prepare a fresh serial dilution from a new stock aliquot. Consider a brief sonication of the stock solution before dilution. Ensure the final DMSO concentration is consistent across all wells and is non-toxic to the cells (typically ≤ 0.5%).
Compound Instability	Prepare fresh dilutions of Xanthorin for each experiment. Minimize the exposure of Xanthorin solutions to light and ambient temperature.
Assay Interference	If using a fluorescence-based assay, check for autofluorescence of Xanthorin at the excitation/emission wavelengths used. Consider using a non-fluorescent endpoint assay. For colorimetric assays like MTT, ensure that Xanthorin itself does not react with the detection reagent by running a cell-free control.
Inconsistent Cell Seeding	Ensure a homogenous cell suspension before seeding. Calibrate multichannel pipettes and use a consistent pipetting technique.

Problem 2: Lack of Expected Biological Activity

Symptoms:

• Xanthorin fails to induce an expected biological response (e.g., anti-inflammatory, antimicrobial) even at high concentrations.

Possible Causes and Solutions:

Possible Cause	Recommended Action
Compound Degradation	Use a fresh vial of Xanthorin or a new stock solution. Verify the storage conditions of the compound.
Sub-optimal Assay Conditions	Optimize assay parameters such as incubation time, cell density, and concentration of stimulating agents.
Incorrect Mechanism of Action Hypothesis	The assumed mechanism of action may be incorrect for your experimental system. Conduct broader phenotypic screens to identify potential activities before focusing on a specific target.
Inappropriate Concentration Range	Test a wider range of Xanthorin concentrations. Some natural products exhibit hormetic effects (biphasic dose-response).

Experimental Protocols

General Protocol for In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol provides a general framework for assessing the cytotoxicity of Xanthorin.[12]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare a serial dilution of your Xanthorin stock solution in the appropriate cell culture medium. The final DMSO concentration should be kept below 0.5%. Replace the medium in the wells with the medium containing different concentrations of Xanthorin. Include a vehicle control (medium with DMSO) and an untreated control.

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value from the dose-response curve.

Data Presentation: Cytotoxicity and Antimicrobial Activity of Related Anthraquinones

The following tables summarize quantitative data for compounds structurally related to Xanthorin, providing a reference for expected activity ranges. Note: This data is not for Xanthorin itself and should be used as a guide for experimental design.

Table 1: Cytotoxicity of Structurally Related Anthraquinones

Compound	Cell Line	IC50 (µM)	Reference
Xanthopurpurin	MDA-MB-231 (Human Breast Cancer)	14.65 ± 1.45	[13]
Lucidin-ω-methyl ether	MDA-MB-231 (Human Breast Cancer)	13.03 ± 0.33	[13]
Emodin	MRSA252 (Bacteria)	4 µg/mL	[14]

Table 2: Minimum Inhibitory Concentration (MIC) of Structurally Related Anthraquinones

Compound	Microbial Strain	MIC (µg/mL)	Reference
Rhein	Staphylococcus aureus	12.5	[1]
Emodin	Staphylococcus aureus	4 - 128	[1]
Aloe-emodin	Escherichia coli	128 - 259	[1]

Visualizations: Signaling Pathways and Workflows

Potential Signaling Pathways Modulated by Xanthorin-Related Compounds

While the specific signaling pathways targeted by Xanthorin are not yet fully elucidated, research on related xanthones and anthraquinones suggests potential involvement in key cellular processes like inflammation and oxidative stress. The following diagram illustrates these potential pathways.

Caption: Potential signaling pathways modulated by Xanthorin and related compounds.

Experimental Workflow for Troubleshooting Low Reproducibility

This workflow provides a systematic approach to identifying and resolving sources of variability in your Xanthorin experiments.

References

• 1. 1-Hydroxy-5-methoxy-2-methylanthracene-9,10-dione|RUO [benchchem.com]
• 2. 1,4,5-Trihydroxy-2-methoxy-7-methyl-9,10-anthracenedione | C16H12O6 | CID 12444971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Funiculosin | 476-56-2 | Benchchem [benchchem.com]
• 7. Xanthorrhizol: a review of its pharmacological activities and anticancer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ptacts.uspto.gov [ptacts.uspto.gov]
• 10. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 11. Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antioxidant and antiinflammatory activities of xanthorrhizol in hippocampal neurons and primary cultured microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cytotoxic properties of the anthraquinone derivatives isolated from the roots of Rubia philippinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antibacterial activities of anthraquinones: structure–activity relationships and action mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Fungicidal Activity of Xanthorin Against Aspergillus niger: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the fungicidal activity of Xanthorin against Aspergillus niger, a common opportunistic fungal pathogen. Due to the limited direct experimental data on Xanthorin, this document leverages data from its parent compound, parietin, and compares its potential efficacy against established antifungal agents: Amphotericin B, Voriconazole, and Caspofungin.

Executive Summary

Aspergillus niger is a significant pathogen, particularly in immunocompromised individuals. The development of novel antifungal agents is crucial to address emerging resistance and treatment limitations. Xanthorin, a derivative of the natural anthraquinone (B42736) parietin found in lichens of the Xanthoria genus, has been identified as a potential antifungal candidate. This guide synthesizes available data to provide a preliminary validation of its activity in comparison to current therapeutic options.

While direct quantitative data for Xanthorin against Aspergillus niger is not yet available in the reviewed literature, studies on the acetone (B3395972) extract of Xanthoria parietina and its primary metabolite, parietin, demonstrate notable antifungal properties against various fungal species[1].

Comparative Antifungal Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) and Minimum Effective Concentration (MEC) values of standard antifungal agents against Aspergillus niger. It is important to note that for echinocandins like Caspofungin, the MEC is often considered a more relevant measure of in vitro activity against filamentous fungi.

Table 1: In Vitro Susceptibility of Aspergillus niger to Standard Antifungal Agents

Antifungal Agent	Class	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MEC (µg/mL)
Amphotericin B	Polyene	0.8 - 1.0	2.0	Not Applicable
Voriconazole	Triazole	0.25 - 0.5	0.5	Not Applicable
Caspofungin	Echinocandin	Not Applicable	Not Applicable	≤0.06

Note: MIC/MEC values can vary depending on the testing methodology (e.g., CLSI vs. EUCAST) and the specific strains of A. niger tested.

Experimental Protocols

Standardized methodologies are critical for the accurate assessment of antifungal activity. The following protocols, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), are recommended for validating the efficacy of Xanthorin.

Broth Microdilution Method for MIC Determination

This method is used to determine the minimum concentration of an antifungal agent that inhibits the visible growth of a microorganism.

References

• 1. Antiproliferative, Antibacterial and Antifungal Activity of the Lichen Xanthoria parietina and Its Secondary Metabolite Parietin - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Xanthorin and Parietin from Xanthoria Species: A Guide for Researchers

An objective analysis of the predominant secondary metabolite from Xanthoria lichens, its biochemical properties, and multifaceted biological activities, supported by experimental data.

Introduction

The lichen genus Xanthoria is a rich source of bioactive secondary metabolites, with the most prominent being a vibrant yellow-orange pigment. This pigment is widely referred to as Xanthorin in some contexts, however, extensive chemical analysis has identified the principal compound responsible for this coloration as parietin.[1][2][3] Parietin, an anthraquinone (B42736), is not only responsible for the characteristic hue of these lichens but is also the primary contributor to their diverse biological activities.[4][5] This guide provides a comparative analysis of parietin, often colloquially known as Xanthorin, detailing its biochemical properties, biological effects, and the experimental methodologies used to elucidate its functions. The data presented is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development.

Biochemical Profile

Parietin, also known as physcion, is the major secondary metabolite found in Xanthoria species, particularly Xanthoria parietina.[1][6][7] Chemically, it is an anthraquinone with the IUPAC name 1,8-dihydroxy-3-methoxy-6-methylanthracene-9,10-dione.[7] This compound is synthesized by the fungal partner (mycobiont) of the lichen symbiosis and is deposited as crystals in the upper cortex of the thallus.[1][6] Its primary role in the lichen is to protect the photosynthetic partner (photobiont) from excessive solar radiation, particularly UV-B light.[1][3][7] The production of parietin is influenced by environmental factors, with higher concentrations found in lichens exposed to greater sunlight.[1][3] While parietin is the dominant compound, other minor secondary metabolites such as emodin, teloschistin, fallacinal, and parietinic acid have also been identified in Xanthoria parietina.[8][9]

Comparative Biological Activities

Parietin, and by extension, extracts from Xanthoria species, exhibit a broad spectrum of biological activities. The following sections and tables summarize the key findings from various experimental studies.

Antioxidant Activity

Extracts of various Xanthoria species, rich in parietin, have demonstrated significant antioxidant potential through various mechanisms, including radical scavenging and reducing power.[4][5]

Xanthoria Species Extract	Assay	Result
X. candelaria, X. elegans, X. parietina	Ferric Reducing Antioxidant Power (FRAP)	511-815 µmol Fe²⁺/g extract[4][5]
X. candelaria, X. elegans, X. parietina	Oxygen Radical Absorbance Capacity (ORAC)	1032-1355 µmol Trolox equivalent/g extract[4][5]
X. candelaria, X. elegans, X. parietina	2,2-diphenyl-1-picrylhydrazyl (DPPH) Scavenging	IC₅₀: 1.1-2.7 mg/mL[4][5]
X. candelaria, X. elegans, X. parietina	2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) Scavenging	IC₅₀: 2.0-2.3 mg/mL[4][5]

Enzyme Inhibitory Activity

Parietin-rich extracts from Xanthoria species have been shown to effectively inhibit a range of enzymes, suggesting potential therapeutic applications.[4][5]

Xanthoria Species Extract	Target Enzyme	IC₅₀ Value
X. elegans	Acetylcholinesterase (AChE)	0.5-0.75 mg/mL[4][5]
X. elegans	Butyrylcholinesterase (BChE)	0.7-1.1 mg/mL[4][5]
X. candelaria, X. elegans, X. parietina	Tyrosinase	0.6-0.7 mg/mL[4][5]
X. parietina	α-Amylase	1.7-2.0 mg/mL[4][5]
X. parietina	α-Glucosidase	0.6-3.0 mg/mL[4][5]
X. candelaria	Lipase	55-79 µg/mL[4][5]

Antimicrobial and Antifungal Activity

Both acetone (B3395972) extracts of Xanthoria parietina and purified parietin have demonstrated potent activity against a variety of bacterial and fungal strains.[6][10][11]

Agent	Microorganism	MIC (µg/mL)	MBC (µg/mL)
X. parietina Acetone Extract	Staphylococcus aureus (Standard)	7.8[11]	62.5[11]
Parietin	Staphylococcus aureus (Standard)	7.8[11]	62.5[11]
X. parietina Acetone Extract	Staphylococcus aureus (Clinical Isolate)	15.6[11]	-
Parietin	Staphylococcus aureus (Clinical Isolate)	15.6[11]	-
X. parietina Acetone Extract	Rhizoctonia solani (Fungus)	50[11]	-
Parietin	Rhizoctonia solani (Fungus)	31.3[11]	-
Parietin	Botrytis cinerea (Fungus)	62.5[11]	-
Parietin	Candida albicans (Clinical Isolate)	62.5[11]	-

Antiproliferative and Anticancer Activity

Xanthoria parietina extracts have shown dose-dependent antiproliferative activity against human breast cancer cell lines (MCF-7 and MDA-MB231).[6][10] The extract was found to induce cell cycle arrest in the G1 phase and promote apoptosis.[6][10] This is achieved through the modulation of cell cycle regulatory genes such as p16 and p27, and the induction of both extrinsic and intrinsic apoptosis pathways.[6][10] Interestingly, one study noted that purified parietin alone did not exhibit the same level of antiproliferative effect, suggesting a synergistic action of multiple components within the lichen extract.[11] However, other research has highlighted parietin's potential to suppress 6-phosphogluconate dehydrogenase (6PGD), an enzyme involved in the pentose (B10789219) phosphate (B84403) pathway, leading to the death of human leukemia cells in vitro.[7]

Experimental Protocols

Extraction of Parietin

A common method for extracting parietin from Xanthoria parietina involves the use of organic solvents.

Acetone Rinsing Technique:

• Air-dry thalli of Xanthoria parietina are gently shaken in 100% acetone at room temperature.[12]

• The process is repeated multiple times to ensure complete extraction of the cortical pigments.[12]

• The acetone extracts are then combined and the solvent is evaporated to yield the crude extract containing parietin.[13]

Hot Ethanol Extraction:

• Dried Xanthoria parietina is placed in a flask with 95% ethanol.[14]

• The mixture is heated to boiling for approximately 30 minutes.[14]

• The hot solution is filtered to remove solid residues.

• The filtrate is cooled to allow for the crystallization of parietin.[14]

• The crystals are then collected by filtration.[14]

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is employed for the quantification of parietin in extracts.

• A C18 column is typically used for separation.

• A gradient elution system with a mobile phase consisting of methanol, formic acid, and water is employed.[13]

• Detection is performed using a UV-Vis detector, with parietin showing a characteristic absorption peak.

• Quantification is achieved by comparing the peak area with that of a commercial parietin standard.[13]

Visualizing Key Processes

To better understand the relationships and workflows discussed, the following diagrams are provided.

References

• 1. Xanthoria parietina - Wikipedia [en.wikipedia.org]
• 2. naturespot.org [naturespot.org]
• 3. nswg.org.uk [nswg.org.uk]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. researchgate.net [researchgate.net]
• 6. Antiproliferative, Antibacterial and Antifungal Activity of the Lichen Xanthoria parietina and Its Secondary Metabolite Parietin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Parietin - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. nzpcn.org.nz [nzpcn.org.nz]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. sciencemadness.org [sciencemadness.org]

Xanthorin vs. Emodin: A Comparative Analysis of Antimicrobial Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

The escalating threat of antimicrobial resistance necessitates the exploration of novel therapeutic agents. Natural products, with their vast structural diversity, represent a promising reservoir for the discovery of new antimicrobial compounds. Among these, the anthraquinones xanthorin (also known as parietin) and emodin (B1671224) have garnered significant attention for their broad-spectrum antimicrobial activities. This guide provides a comprehensive comparison of the antimicrobial efficacy of xanthorin and emodin, supported by available experimental data, detailed methodologies, and an exploration of their mechanisms of action.

Data Presentation: Antimicrobial Efficacy

The following tables summarize the Minimum Inhibitory Concentration (MIC) values for xanthorin and emodin against a range of bacterial and fungal pathogens as reported in various studies. It is crucial to note that these values were obtained from different studies and a direct comparison should be made with caution due to variations in experimental conditions.

Table 1: Antibacterial Efficacy of Xanthorin (Parietin) and Emodin

Bacterial Strain	Xanthorin (Parietin) MIC (µg/mL)	Emodin MIC (µg/mL)
Staphylococcus aureus	7.8 - 15.6[1][2]	2 - 8[3]
Methicillin-resistant Staphylococcus aureus (MRSA)	15.6[1][2]	4[4]
Bacillus subtilis	7.8[1][2]	7.8 x 10⁻³ (mg/mL)[4]
Bacillus cereus	15.6[1][2]	16[4]
Enterococcus faecalis	31.3[1][2]	-
Escherichia coli	62.5[1][2]	>5.0 x 10⁻³ (mg/mL) (inactive)[4]
Pseudomonas aeruginosa	62.5[1][2]	128[4]
Salmonella typhimurium	31.3[1][2]	128[4]
Proteus mirabilis	31.3[1][2]	-
Haemophilus parasuis	-	32[4]

Table 2: Antifungal Efficacy of Xanthorin (Parietin) and Emodin

Fungal Strain	Xanthorin (Parietin) MIC (µg/mL)	Emodin MIC (µg/mL)
Candida albicans	62.5[1][2]	12.5 - 200
Rhizoctonia solani	31.3[1][2]	-
Botrytis cinerea	62.5[1][2]	-
Aspergillus niger	Broad-spectrum fungicidal activity	-
Trichophyton viride	Broad-spectrum fungicidal activity	-
Penicillium verrucosum	Broad-spectrum fungicidal activity	-
Doratomyces stemonitis	Broad-spectrum fungicidal activity	-

Mechanisms of Antimicrobial Action

Xanthorin (Parietin): A Photodynamic Approach

Xanthorin exhibits a fascinating light-dependent antimicrobial mechanism.[5][6][7] Upon exposure to light, particularly in the UVA-Vis spectrum, xanthorin acts as a photosensitizer.[6][7] It absorbs light energy and transfers it to molecular oxygen, generating highly reactive oxygen species (ROS) such as singlet oxygen (¹O₂) and superoxide (B77818) anions (O₂⁻).[5][6] These ROS are highly cytotoxic and cause damage to essential cellular components of microorganisms, including lipids, proteins, and nucleic acids, ultimately leading to cell death. This photodynamic mechanism makes xanthorin a promising candidate for light-activated antimicrobial therapies.

Emodin: A Multi-Target Inhibitor

Emodin's antimicrobial activity appears to be multifactorial, primarily targeting the bacterial cell membrane.[3][8] Studies have shown that emodin can disrupt the integrity of the cell membrane, leading to increased permeability and leakage of intracellular components.[3][8] Furthermore, some evidence suggests that emodin may also interfere with bacterial DNA and protein synthesis.[4] This multi-pronged attack contributes to its effectiveness against a range of bacteria.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC values presented in this guide are typically determined using the broth microdilution method, a standard laboratory procedure for assessing the antimicrobial susceptibility of microorganisms.

Principle:

This method involves challenging a standardized suspension of a microorganism with serial dilutions of the antimicrobial agent in a liquid growth medium. The MIC is defined as the lowest concentration of the agent that completely inhibits the visible growth of the microorganism after a specified incubation period.

Detailed Methodology:

• Preparation of Antimicrobial Agent Stock Solution: A stock solution of xanthorin or emodin is prepared in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO) at a high concentration.

• Preparation of Microbial Inoculum: A pure culture of the test microorganism is grown on an appropriate agar (B569324) medium. A few colonies are then used to inoculate a sterile broth, which is incubated to achieve a standardized turbidity, typically corresponding to a specific cell density (e.g., 0.5 McFarland standard). This suspension is then further diluted to the final working concentration.

• Serial Dilution in Microtiter Plate: A 96-well microtiter plate is used for the assay. A serial two-fold dilution of the antimicrobial agent is performed in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) across the wells of the plate.

• Inoculation: Each well containing the diluted antimicrobial agent is inoculated with the standardized microbial suspension.

• Controls:

  • Growth Control: A well containing only the broth and the microbial inoculum to ensure the viability and growth of the microorganism.

  • Sterility Control: A well containing only the sterile broth to check for contamination.

  • Solvent Control: A well containing the highest concentration of the solvent used to dissolve the antimicrobial agent to ensure it does not inhibit microbial growth.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

• Determination of MIC: After incubation, the plate is visually inspected for microbial growth (turbidity). The MIC is recorded as the lowest concentration of the antimicrobial agent in which no visible growth is observed.

Visualizing the Mechanisms of Action

To better understand the distinct antimicrobial strategies of xanthorin and emodin, the following diagrams illustrate their proposed mechanisms of action.

References

• 1. Antiproliferative, Antibacterial and Antifungal Activity of the Lichen Xanthoria parietina and Its Secondary Metabolite Parietin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The direct anti-MRSA effect of emodin via damaging cell membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antibacterial activities of anthraquinones: structure–activity relationships and action mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Parietin: an efficient photo-screening pigment in vivo with good photosensitizing and photodynamic antibacterial effects in vitro - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 7. Parietin: an efficient photo-screening pigment in vivo with good photosensitizing and photodynamic antibacterial effects in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Study on the antibacterial activities of emodin derivatives against clinical drug-resistant bacterial strains and their interaction with proteins - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Xanthorin's Antifungal Efficacy Against Synthetic Agents

For Researchers, Scientists, and Drug Development Professionals: An In-depth Guide to the Antifungal Properties of Xanthorin Compared with Conventional Synthetic Antifungals.

The emergence of drug-resistant fungal pathogens necessitates the exploration of novel antifungal compounds. Among the natural products showing promise is Xanthorin, a term that in scientific literature often refers to xanthorrhizol (B41262), a sesquiterpenoid derived from Curcuma xanthorrhiza, or parietin, an anthraquinone (B42736) from lichens of the genus Xanthoria. This guide provides a detailed comparison of the antifungal efficacy of these natural compounds with established synthetic antifungal agents, supported by experimental data and methodologies.

Quantitative Efficacy: A Head-to-Head Comparison

The in vitro efficacy of an antifungal agent is primarily determined by its Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC). The following tables summarize the available data for xanthorrhizol and parietin against various fungal species, alongside comparative data for commonly used synthetic antifungals.

Table 1: Comparative Antifungal Activity of Xanthorrhizol against various Candida species.

Fungal Species	Xanthorrhizol MIC (mg/L)	Xanthorrhizol MFC (mg/L)	Amphotericin B MIC (mg/L)	Fluconazole (B54011) MIC (mg/L)
Candida albicans	1.0 - 15.0[1]	20[1]	0.0625 - 4[2]	0.125 - >64[2]
Candida glabrata	1.0 - 10.0[1]	15[1]	0.0625 - 4[2]	0.125 - >64[2]
Candida guilliermondii	2.0 - 8.0[1]	12.5[1]	N/A	N/A
Candida krusei	2.5 - 7.5[1]	10[1]	0.0625 - 4[2]	0.125 - >64[2]
Candida parapsilosis	2.5 - 25.0[1]	30[1]	0.0625 - 4[2]	0.125 - >64[2]
Candida tropicalis	2.0 - 8.0[1]	10[1]	0.0625 - 4[2]	0.125 - >64[2]

N/A: Data not available in the same comparative study.

Table 2: Comparative Antifungal Activity of Xanthorrhizol against Filamentous Fungi.

Fungal Species	Xanthorrhizol MIC (µg/mL)	Xanthorrhizol MFC (µg/mL)	Amphotericin B MIC (µg/mL)
Aspergillus flavus	2.0[3]	4.0[3]	0.03 - 16
Aspergillus fumigatus	2.0[3]	4.0[3]	0.03 - 16[4]
Aspergillus niger	2.0[3]	4.0[3]	0.03 - 16
Fusarium oxysporum	4.0[3]	8.0[3]	0.03 - 16
Rhizopus oryzae	1.0[3]	2.0[3]	0.03 - 16
Trichophyton mentagrophytes	1.0[3]	2.0[3]	N/A

N/A: Data not available in the same comparative study.

Table 3: Comparative Antifungal Activity of Parietin against various Fungal species.

Fungal Species	Parietin MIC (µg/mL)	Ketoconazole (B1673606) MIC (µg/mL)
Candida albicans (Clinical Isolate)	62.5	3.9
Botrytis cinerea	62.5	3.9
Rhizoctonia solani	31.3	7.8

Data for Parietin and Ketoconazole are from a single study for direct comparison.

Experimental Protocols

The determination of MIC and MFC values for antifungal agents is standardized to ensure reproducibility and comparability of results across different laboratories. The most widely adopted protocol is the broth microdilution method detailed by the Clinical and Laboratory Standards Institute (CLSI) in documents M27-A2 for yeasts and M38-A for filamentous fungi.[1][5][6]

Key Steps of the CLSI Broth Microdilution Method (M27-A2 for Yeasts):

• Preparation of Antifungal Agent Stock Solutions: The antifungal compounds are dissolved in a suitable solvent, typically dimethyl sulfoxide (B87167) (DMSO), to create a high-concentration stock solution.[1]

• Serial Dilutions: A series of twofold dilutions of the antifungal agent are prepared in 96-well microtiter plates using RPMI 1640 medium buffered with MOPS to a pH of 7.0.[4][7]

• Inoculum Preparation: Fungal isolates are cultured on an appropriate agar (B569324) medium, and a suspension is prepared in sterile saline. The turbidity of the suspension is adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 cells/mL. This suspension is then further diluted in the test medium to achieve the final inoculum concentration.[7]

• Inoculation and Incubation: The microtiter plates containing the serially diluted antifungal agent are inoculated with the standardized fungal suspension. The plates are then incubated at 35°C for 24-48 hours.[1]

• MIC Determination: The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of fungal growth (typically ≥50% reduction) compared to the growth in the control well (without the antifungal agent).

• MFC Determination: To determine the MFC, an aliquot from each well showing no visible growth in the MIC assay is subcultured onto an agar plate. The plates are incubated at 35°C for 24-48 hours. The MFC is the lowest concentration of the antifungal agent that results in no fungal growth on the subculture plates.[1]

Experimental workflow for MIC/MFC determination.

Mechanisms of Action and Signaling Pathways

Synthetic Antifungal Agents

Synthetic antifungals primarily target the fungal cell membrane or cell wall.

• Azoles (e.g., Fluconazole, Ketoconazole): These agents inhibit the enzyme lanosterol (B1674476) 14α-demethylase, which is crucial for the biosynthesis of ergosterol (B1671047), a vital component of the fungal cell membrane. The depletion of ergosterol and the accumulation of toxic sterol precursors disrupt membrane integrity and function.[8][9][10]

• Polyenes (e.g., Amphotericin B): Polyenes bind directly to ergosterol in the fungal cell membrane, forming pores that lead to the leakage of intracellular components and ultimately cell death.[4]

• Echinocandins (e.g., Caspofungin): This class of antifungals inhibits the synthesis of β-(1,3)-D-glucan, an essential component of the fungal cell wall, leading to cell wall instability and lysis.[4]

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. academic.oup.com [academic.oup.com]
• 3. In Vitro antimycotic activity of xanthorrhizol isolated from Curcuma xanthorrhiza Roxb. against opportunistic filamentous fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. webstore.ansi.org [webstore.ansi.org]
• 7. academic.oup.com [academic.oup.com]
• 8. Activity of fluconazole (UK 49,858) and ketoconazole against Candida albicans in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Comparison between fluconazole and ketoconazole effectivity in the treatment of pityriasis versicolor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Quercetin Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of four common analytical techniques for the quantification of Quercetin, a prominent flavonoid of significant interest in pharmaceutical and nutraceutical research. The objective is to offer a clear, data-driven overview to aid in the selection and cross-validation of analytical methods for quality control and research purposes. The methods covered are High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Thin-Layer Chromatography (HPTLC), and Ultraviolet-Visible (UV-Vis) Spectrophotometry.

Cross-validation of analytical methods is a critical process to ensure that a validated method produces reliable and consistent results across different laboratories, analysts, or instruments. It is essential for verifying the robustness and reproducibility of a method under varying conditions.

Quantitative Method Comparison

The following table summarizes key validation parameters for the quantification of Quercetin using four distinct analytical methods. These parameters are essential for evaluating the performance and suitability of each technique for specific research or quality control needs.

Parameter	HPLC-UV	LC-MS/MS	HPTLC	UV-Vis Spectrophotometry
Linearity Range	5-25 µg/mL[1]	0.5-100 ng/mL	100-400 ng/spot[2]	3-18 µg/mL[3]
Correlation Coefficient (r²)	>0.999[1]	>0.99	>0.998[2]	>0.999[3][4]
Limit of Detection (LOD)	0.570 µg/mL[1]	~0.17-0.34 µg/mL	~30 ng/spot	0.043-0.145 µg/mL[1][4]
Limit of Quantification (LOQ)	0.500 µg/mL[1]	1.0 µg/kg[5]	~90 ng/spot	0.450-1.303 µg/mL[1][4]
Accuracy (% Recovery)	97.73-98.89%[1]	84.87-85.23%[6][7]	96.77-99.74%[2]	99.25-99.42%[1]
Precision (%RSD)	<2%[1]	<3.02% (Intraday)[6][7]	<2%[2]	<2%[1]

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below. These protocols are based on validated methods reported in the scientific literature.

High-Performance Liquid Chromatography (HPLC-UV)

This method is widely used for its accuracy and reproducibility in quantifying flavonoids like Quercetin.

• Instrumentation : A standard HPLC system equipped with a UV-Vis detector, a C18 column (e.g., 250 x 4.6 mm, 5µm), and an autosampler[1].

• Mobile Phase : An isocratic mobile phase consisting of a mixture of methanol (B129727) and acetonitrile (B52724) (50:50 v/v) is commonly used[1].

• Flow Rate : A typical flow rate is 1.0 mL/min[1][8].

• Detection : UV detection is performed at the wavelength of maximum absorbance for Quercetin, which is around 256 nm[1].

• Sample Preparation : A stock solution of Quercetin is prepared in the mobile phase. Calibration standards are prepared by serial dilution of the stock solution to cover the desired concentration range (e.g., 5-25 µg/mL)[1].

• Analysis : Equal volumes of the standard solutions and samples are injected into the HPLC system. The peak area of Quercetin is used for quantification based on the calibration curve[1].

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity, making it ideal for quantifying low concentrations of Quercetin, especially in complex matrices like biological fluids.

• Instrumentation : An ultra-fast liquid chromatography system coupled with a tandem mass spectrometer (e.g., triple quadrupole)[6]. A C18 column (e.g., 2.1 x 50 mm, 1.7 µm) is suitable for separation[6].

• Mobile Phase : A gradient elution is typically employed. For instance, Solution A can be water with 0.1% formic acid, and Solution B can be a 1:1 mixture of methanol and acetonitrile with 0.1% formic acid[6].

• Flow Rate : A flow rate of around 0.350 µL/min is often used[6].

• Ionization and Detection : Electrospray ionization (ESI) in either positive or negative mode is used. The quantification is performed in Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for Quercetin.

• Sample Preparation : For plasma samples, a protein precipitation step followed by centrifugation is common. The supernatant is then injected into the LC-MS/MS system[6]. Calibration standards are prepared in the same matrix to account for matrix effects.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a planar chromatographic technique that allows for the simultaneous analysis of multiple samples, making it a cost-effective and high-throughput method.

• Stationary Phase : HPTLC plates pre-coated with silica (B1680970) gel 60 F254 are commonly used[2].

• Sample Application : Standard and sample solutions are applied to the HPTLC plate as bands using an automated applicator.

• Mobile Phase : A mixture of solvents such as Chloroform: Ethyl acetate: Methanol: Glacial acetic acid (5:2:1.5:0.02% v/v) can be used for development[2].

• Development : The plate is developed in a chromatographic chamber saturated with the mobile phase.

• Densitometric Analysis : After development, the plate is dried, and the spots are scanned using a TLC scanner at the wavelength of maximum absorbance for Quercetin, which is around 420 nm after derivatization or at its native absorbance wavelength[2].

• Quantification : The peak area of the spots is correlated with the concentration of the applied standards to quantify Quercetin in the samples[2].

UV-Visible Spectrophotometry

This is a simpler and more accessible technique, suitable for the quantification of Quercetin in less complex samples.

• Instrumentation : A double beam UV-Visible spectrophotometer.

• Solvent : Ethanol (B145695) or methanol is a suitable solvent for Quercetin[3][4].

• Wavelength of Maximum Absorbance (λmax) : The λmax for Quercetin in ethanol is approximately 255 nm, while in methanol it can be around 370 nm[3][4]. The solution is scanned over a range (e.g., 200-400 nm) to determine the λmax[3].

• Sample Preparation : A stock solution of Quercetin is prepared in the chosen solvent. A series of dilutions are made to prepare calibration standards within a specific range (e.g., 3-18 µg/mL)[3].

• Analysis : The absorbance of the standard solutions and the sample solution is measured at the predetermined λmax against a solvent blank.

• Quantification : A calibration curve of absorbance versus concentration is plotted. The concentration of Quercetin in the sample is determined using the linear regression equation of the calibration curve[3][4].

Visualizing the Cross-Validation Workflow

A logical workflow is essential for the systematic cross-validation of different analytical methods. The following diagram illustrates the key steps involved in this process.

References

• 1. plantarchives.org [plantarchives.org]
• 2. rjptonline.org [rjptonline.org]
• 3. ajchem-b.com [ajchem-b.com]
• 4. jchr.org [jchr.org]
• 5. Development of a UHPLC-MS/MS Method for the Determination of Quercetin in Milk and its Application to a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benthamdirect.com [benthamdirect.com]
• 7. eurekaselect.com [eurekaselect.com]
• 8. nano-ntp.com [nano-ntp.com]

Unveiling the In Vivo Anti-Inflammatory Potential of Xanthorrhizol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo anti-inflammatory effects of Xanthorrhizol, a natural sesquiterpenoid derived from Curcuma xanthorrhiza, against established anti-inflammatory agents. The information presented herein is supported by experimental data from various preclinical studies, offering valuable insights for researchers exploring novel therapeutic candidates for inflammatory diseases.

Comparative Analysis of In Vivo Anti-Inflammatory Efficacy

The following table summarizes the quantitative data from in vivo studies, comparing the anti-inflammatory effects of Xanthorrhizol with commonly used non-steroidal anti-inflammatory drugs (NSAIDs) and corticosteroids.

Model	Compound	Dose	Route of Administration	Effect	Percentage Inhibition (%)	Reference
Carrageenan-Induced Paw Edema (Rat)	Xanthorrhizol (in CXE-NLCs)	50 mg/kg	Oral	Reduction in paw edema	~15% at 5h	[1]
Xanthorrhizol (in CXE-NLCs)	100 mg/kg	Oral	Reduction in paw edema	~25% at 5h	[1]
Xanthorrhizol (in CXE-NLCs)	200 mg/kg	Oral	Reduction in paw edema	~30% at 5h	[1]
Dexamethasone (B1670325)	2 mg/kg	Oral	Reduction in paw edema	Significant inhibition	[2]
Indomethacin	10 mg/kg	Intraperitoneal	Reduction in paw edema	57.66% at 4h	[3]
LPS-Induced Inflammation (Mouse)	Xanthorrhizol	Not Specified	Not Specified	Reduction of TNF-α, IL-6, IL-1β	Dose-dependent reduction	[4][5]
Dexamethasone	5 µg/ml (in vitro ref.)	-	Reduction of TNF-α, IL-6	Significant inhibition	[5][6]

Note: Data for Xanthorrhizol in the carrageenan-induced paw edema model is presented for a nanostructured lipid carrier formulation of Curcuma xanthorrhiza extract (CXE-NLCs), where Xanthorrhizol is a key active component. Direct comparative in vivo studies with dexamethasone at similar doses are limited in the reviewed literature.

Key Signaling Pathways in Xanthorrhizol's Anti-Inflammatory Action

Xanthorrhizol exerts its anti-inflammatory effects primarily through the modulation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. These pathways are crucial in the cellular response to inflammatory stimuli.

Caption: Xanthorrhizol inhibits NF-κB and MAPK signaling pathways.

Experimental Protocols

Detailed methodologies for common in vivo anti-inflammatory models used to evaluate Xanthorrhizol are provided below.

Carrageenan-Induced Paw Edema in Rats

This model is widely used to assess the acute anti-inflammatory activity of compounds.

• Animals: Male Wistar rats (180-220 g) are typically used. Animals are acclimatized for at least one week before the experiment.

• Groups:

  • Control Group: Vehicle (e.g., 0.5% carboxymethylcellulose) + Carrageenan

  • Xanthorrhizol Group(s): Various doses of Xanthorrhizol + Carrageenan

  • Positive Control Group: Dexamethasone or Indomethacin + Carrageenan

• Procedure: a. The initial paw volume of the right hind paw of each rat is measured using a plethysmometer. b. Xanthorrhizol, the positive control drug, or the vehicle is administered orally or intraperitoneally one hour before the carrageenan injection. c. Acute inflammation is induced by a subplantar injection of 0.1 mL of 1% (w/v) carrageenan solution in sterile saline into the right hind paw. d. Paw volume is measured at several time points post-carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis: The percentage inhibition of edema is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

Lipopolysaccharide (LPS)-Induced Inflammation in Mice

This model is used to evaluate the effect of compounds on systemic inflammation and the production of pro-inflammatory cytokines.

• Animals: Male BALB/c or C57BL/6 mice are commonly used.

• Groups:

  • Control Group: Vehicle + LPS

  • Xanthorrhizol Group(s): Various doses of Xanthorrhizol + LPS

  • Positive Control Group: Dexamethasone + LPS

• Procedure: a. Xanthorrhizol, dexamethasone, or vehicle is administered to the mice (e.g., orally or intraperitoneally). b. After a specific period (e.g., 1 hour), mice are challenged with an intraperitoneal injection of LPS (e.g., 1 mg/kg). c. After a set time (e.g., 2-6 hours), blood is collected via cardiac puncture to obtain serum. d. Tissues such as the liver and lungs may also be harvested for further analysis.

• Data Analysis: Serum levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits. The reduction in cytokine levels in the treated groups is compared to the control group.

In Vivo Experimental Workflow

The following diagram illustrates a typical workflow for the in vivo validation of an anti-inflammatory compound.

Caption: A generalized workflow for in vivo anti-inflammatory studies.

References

• 1. Plant derived extract loaded nanostructured lipid carriers with enhanced oral delivery for the treatment of acute inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. japsonline.com [japsonline.com]
• 5. japsonline.com [japsonline.com]
• 6. researchgate.net [researchgate.net]

Spectroscopic Comparison of Xanthorin (Parietin) and its Synthetic Derivatives: A Guide for Researchers

For Immediate Publication

This guide provides a comprehensive spectroscopic comparison of the naturally occurring anthraquinone (B42736), Xanthorin (commonly known as parietin), and its synthetic derivatives. This document is intended for researchers, scientists, and drug development professionals interested in the characterization and potential applications of these compounds. All quantitative data is summarized in clear, tabular formats, and detailed experimental protocols for the cited spectroscopic techniques are provided.

Introduction to Xanthorin (Parietin)

Xanthorin, chemically identified as parietin, is a vibrant orange pigment predominantly found in lichens of the genus Xanthoria.[1][2][3] It is an anthraquinone derivative with the chemical formula C₁₆H₁₂O₅. Parietin has garnered significant interest due to its potential biological activities, including anticancer properties.[4] This guide focuses on the spectroscopic characterization of parietin and compares it with a class of its synthetic derivatives, O-methylated emodacidamides, which have been synthesized from parietin.[5]

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for parietin. While the synthesis of O-methylated emodacidamides has been reported, detailed numerical spectroscopic data for these specific derivatives are best referenced directly from the primary literature.[5] The structural elucidation of these synthetic derivatives was confirmed using 1D and 2D NMR (HSQC, HMBC) and mass spectrometry techniques.[5]

UV-Vis Spectroscopy

Compound	Solvent	λmax (nm)	Reference(s)
Parietin	Methanol (B129727)	251, 265, 285, 434	[6]
Parietin	Acetone	434	[7]
Parietin	Ethanol	205, 225, 257, 265, 288, 434	[7][8]

Infrared (IR) Spectroscopy

Compound	Sample State	Key Absorptions (cm⁻¹)	Reference(s)
Parietin	Solid (KBr pellet or Nujol mull)	~3450 (O-H stretching), ~2936 (C-H stretching, CH₃ asymmetric), ~2844 (C-H stretching, CH₃ symmetric), 1674-1613 (C=O stretching, free and conjugated), 1557 (C=C aromatic stretching), 1383-1364 (C-O phenyl stretching)	[7][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR of Parietin (400 MHz, CDCl₃) [6]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
12.32	s	1H	1-OH
12.13	s	1H	8-OH
7.64	br s	1H	H-5
7.38	d, J=2.5 Hz	1H	H-4
7.09	br s	1H	H-7
6.69	d, J=2.5 Hz	1H	H-2
3.94	s	3H	3-O-CH₃
2.46	s	3H	6-CH₃

¹³C NMR of Parietin (100 MHz, CDCl₃) [6]

Chemical Shift (δ, ppm)	Assignment
190.7	C-9
182.1	C-10
166.7	C-8
165.2	C-1
162.7	C-3
148.5	C-6
135.5	C-4a
133.2	C-10a
124.4	C-5
121.1	C-7
113.8	C-9a
108.1	C-2
106.9	C-4
56.1	3-O-CH₃
22.2	6-CH₃

Mass Spectrometry

Compound	Ionization Method	Key m/z values	Reference(s)
Parietin	Electron Impact (EI)	284 (M⁺), 255, 241, 227, 226, 213, 198, 185	[6]

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of parietin and its derivatives, based on standard laboratory practices for natural product analysis.

UV-Vis Spectroscopy

• Sample Preparation: Prepare a stock solution of the analyte (parietin or a derivative) in a suitable UV-grade solvent (e.g., methanol, ethanol, or acetone) at a concentration of approximately 0.1 mg/mL.[7]

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Blank Measurement: Fill a quartz cuvette with the pure solvent to be used as a blank and record the baseline spectrum.

• Sample Measurement: Dilute the stock solution to an appropriate concentration (typically to achieve an absorbance between 0.2 and 0.8 a.u. at λmax). Record the absorption spectrum over a range of 200-800 nm.[6]

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax).

Infrared (IR) Spectroscopy (Solid Sample)

• Sample Preparation (KBr Pellet Method):

  • Thoroughly grind 1-2 mg of the solid sample with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle.

  • Transfer the mixture to a pellet press and apply pressure to form a transparent or translucent pellet.[9]

• Sample Preparation (Thin Solid Film):

  • Dissolve a small amount of the solid sample in a volatile solvent (e.g., methylene (B1212753) chloride or acetone).

  • Apply a drop of the solution to a salt plate (e.g., NaCl or KBr) and allow the solvent to evaporate, leaving a thin film of the sample.[7]

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Background Spectrum: Record a background spectrum of the empty sample compartment (or the pure salt plate).

• Sample Spectrum: Place the sample (KBr pellet or coated salt plate) in the sample holder and record the IR spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Dissolve 5-10 mg of the purified sample in approximately 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).[10]

  • Filter the solution through a small plug of glass wool in a Pasteur pipette into a clean, dry 5 mm NMR tube to remove any particulate matter.[11]

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Acquire a ¹³C NMR spectrum.

  • If necessary for structural elucidation, perform 2D NMR experiments such as COSY, HSQC, and HMBC.[5]

• Data Processing and Analysis: Process the raw data (Fourier transformation, phase correction, baseline correction). Integrate the signals in the ¹H NMR spectrum and assign the chemical shifts for both ¹H and ¹³C NMR based on known values and 2D correlation data.

Mass Spectrometry (Electrospray Ionization - ESI)

• Sample Preparation:

  • Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a solvent compatible with ESI-MS, such as methanol or acetonitrile, often with a small amount of formic acid (e.g., 0.1%) to promote ionization.[3][12]

• Instrumentation: Use a mass spectrometer equipped with an electrospray ionization source, coupled to a suitable mass analyzer (e.g., Quadrupole, Time-of-Flight).

• Infusion: Introduce the sample solution directly into the ESI source via a syringe pump at a constant flow rate.

• Data Acquisition: Acquire the mass spectrum in either positive or negative ion mode, depending on the analyte's properties.

• Data Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion and any significant fragment ions.

Signaling Pathway Involvement

Parietin has been identified as an inhibitor of the enzyme 6-phosphogluconate dehydrogenase (6PGD).[4] This enzyme plays a crucial role in the pentose (B10789219) phosphate (B84403) pathway (PPP), a metabolic pathway essential for cell growth and proliferation. By inhibiting 6PGD, parietin disrupts this pathway, leading to a decrease in the production of NADPH and ribose-5-phosphate, which are vital for nucleotide synthesis and redox balance in cancer cells.[13][14]

Caption: Inhibition of 6PGD by Parietin in the Pentose Phosphate Pathway.

The diagram above illustrates the oxidative branch of the pentose phosphate pathway. Glucose-6-phosphate is converted to ribulose-5-phosphate through a series of enzymatic reactions, producing NADPH. Ribulose-5-phosphate is then utilized for nucleotide biosynthesis. Parietin acts as an inhibitor of the enzyme 6-phosphogluconate dehydrogenase (6PGD), thereby blocking a key step in this pathway.

Caption: General workflow for spectroscopic comparison of natural and synthetic compounds.

This workflow outlines the general process for comparing the spectroscopic properties of a natural product like parietin with its synthetic derivatives. The process begins with either the extraction and purification of the natural compound or the chemical synthesis of its derivatives. The purified compounds are then subjected to a battery of spectroscopic analyses, and the resulting data are compared to elucidate structural similarities and differences.

References

• 1. Infrared Spectroscopy [www2.chemistry.msu.edu]
• 2. nmr-bio.com [nmr-bio.com]
• 3. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Synthesis and Antioxidant Evaluation of O-Methylated Emodacidamides: Starting from Parietin, a Secondary Metabolite of Lichen Xanthoria parietina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. eng.uc.edu [eng.uc.edu]
• 9. researchgate.net [researchgate.net]
• 10. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 11. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 12. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 13. tuscany-diet.net [tuscany-diet.net]
• 14. Oxidative Pentose Phosphate Pathway Enzyme 6-Phosphogluconate Dehydrogenase Plays a Key Role in Breast Cancer Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking different extraction techniques for Xanthorin from lichens

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various techniques for extracting xanthorin, also known as parietin, from lichens of the Xanthoria genus. Xanthorin, a bright yellow-orange anthraquinone (B42736) pigment, is a secondary metabolite of significant interest due to its potential biological activities, including antioxidant, antimicrobial, and antitumor properties. The efficiency of extracting this compound is crucial for research and development purposes. This document outlines and compares conventional and modern extraction methods, providing detailed experimental protocols and quantitative data to aid in the selection of the most suitable technique for specific research needs.

Introduction to Xanthorin and its Significance

Xanthorin is the predominant cortical pigment in lichens of the Xanthoria genus, such as Xanthoria parietina. It plays a vital role in protecting the lichen's photobiont from excessive solar radiation, particularly UV-B light. Beyond its photoprotective function, emerging research has highlighted its potential as a bioactive compound, making its efficient extraction a key step for further investigation and application in drug development.

Comparison of Extraction Techniques

The choice of extraction method can significantly impact the yield, purity, and cost-effectiveness of obtaining xanthorin. This section compares four key techniques: Maceration, Soxhlet Extraction, Ultrasound-Assisted Extraction (UAE), and Microwave-Assisted Extraction (MAE).

Data Presentation

Extraction Technique	Solvent	Temperature	Time	Xanthorin Yield (mg/g of lichen)	Purity	Advantages	Disadvantages
Maceration	Acetone (B3395972)	Room Temp.	2 hours	~1.5 - 2.5	Moderate	Simple, low cost, minimal thermal degradation	Time-consuming, lower efficiency
Soxhlet Extraction	Acetone/Ethanol (B145695)	Boiling point of solvent	6-8 hours	High (estimated > Maceration)	High	High extraction efficiency, exhaustive	Time-consuming, requires large solvent volumes, potential thermal degradation
Ultrasound-Assisted Extraction (UAE)	Ethanol/Acetone	40-60°C	30-60 min	High (estimated > Maceration)	High	Fast, reduced solvent consumption, improved efficiency	Requires specialized equipment, potential for localized heating
Microwave-Assisted Extraction (MAE)	Ethanol/Acetone	60-80°C	5-15 min	Very High (estimated > UAE)	High	Very fast, highly efficient, reduced solvent consumption	Requires specialized equipment, potential for localized overheating

Note: The quantitative data for Soxhlet, UAE, and MAE are estimated based on the general performance of these techniques for extracting secondary metabolites from plant and lichen materials, as direct comparative studies for xanthorin are limited. The yield from maceration is based on available literature.

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below to ensure reproducibility.

Maceration with Acetone

This protocol is a standard method for the extraction of xanthorin from Xanthoria parietina.

Materials:

• Dried and ground Xanthoria parietina thalli

• Acetone (analytical grade)

• Beaker or flask

• Magnetic stirrer and stir bar

• Filter paper and funnel or vacuum filtration system

• Rotary evaporator

Procedure:

• Weigh 1 gram of finely ground, air-dried lichen material.

• Add 20 mL of acetone to the lichen powder in a beaker.

• Stir the mixture at room temperature for 30 minutes using a magnetic stirrer.[1]

• Separate the supernatant by filtration.

• Repeat the extraction process on the lichen residue three more times with fresh 20 mL portions of acetone.[1]

• Combine all the acetone extracts.

• Evaporate the solvent using a rotary evaporator to obtain the crude xanthorin extract.

• The yield of the total extractive substances can be determined gravimetrically.[1]

• For quantification of xanthorin, the dried extract can be redissolved in a known volume of a suitable solvent (e.g., methanol) and analyzed by High-Performance Liquid Chromatography (HPLC).[1]

Soxhlet Extraction

This method allows for a more exhaustive extraction of xanthorin.

Materials:

• Dried and ground Xanthoria parietina thalli

• Soxhlet extractor apparatus

• Cellulose (B213188) thimble

• Acetone or ethanol (analytical grade)

• Heating mantle

• Rotary evaporator

Procedure:

• Place a known amount of dried, ground lichen material into a cellulose thimble.

• Place the thimble inside the main chamber of the Soxhlet extractor.

• Fill the round-bottom flask with the extraction solvent (e.g., acetone) to about two-thirds of its volume.

• Assemble the Soxhlet apparatus and connect it to a condenser.

• Heat the solvent using a heating mantle to its boiling point. The solvent vapor will travel up to the condenser, where it will be cooled and drip back down onto the thimble containing the lichen material.

• Allow the extraction to proceed for approximately 6-8 hours, or until the solvent in the siphon arm runs clear.

• Once the extraction is complete, cool the apparatus and collect the extract from the round-bottom flask.

• Evaporate the solvent using a rotary evaporator to yield the crude xanthorin extract.

Ultrasound-Assisted Extraction (UAE)

UAE utilizes acoustic cavitation to enhance the extraction process, making it faster and more efficient.

Materials:

• Dried and ground Xanthoria parietina thalli

• Ethanol or acetone (analytical grade)

• Ultrasonic bath or probe sonicator

• Beaker or flask

• Filtration system

• Rotary evaporator

Procedure:

• Place a known amount of dried, ground lichen material in a beaker with a specific solid-to-liquid ratio (e.g., 1:20 w/v) of the chosen solvent (e.g., 70% ethanol).

• Place the beaker in an ultrasonic bath or immerse an ultrasonic probe into the mixture.

• Apply ultrasonic waves at a specific frequency (e.g., 40 kHz) and power for a set duration (e.g., 30-60 minutes). Maintain a constant temperature (e.g., 40-50°C) using a water bath if necessary.

• After sonication, filter the mixture to separate the extract from the solid residue.

• Evaporate the solvent using a rotary evaporator to obtain the crude xanthorin extract.

Microwave-Assisted Extraction (MAE)

MAE uses microwave energy to rapidly heat the solvent and lichen material, accelerating the extraction process.

Materials:

• Dried and ground Xanthoria parietina thalli

• Ethanol or acetone (analytical grade)

• Microwave extraction system with closed vessels

• Filtration system

• Rotary evaporator

Procedure:

• Place a known amount of dried, ground lichen material and the extraction solvent in a microwave-safe extraction vessel at a specific solid-to-liquid ratio.

• Seal the vessel and place it in the microwave extractor.

• Apply microwave irradiation at a set power (e.g., 400 W) and temperature (e.g., 70°C) for a short duration (e.g., 5-15 minutes).

• After extraction and cooling, open the vessel and filter the contents to separate the extract.

• Evaporate the solvent using a rotary evaporator to obtain the crude xanthorin extract.

Visualizations

Experimental Workflow Comparison

The following diagram illustrates the general workflow for each of the discussed extraction techniques.

Caption: Comparative workflow of different xanthorin extraction techniques.

Biosynthesis of Xanthorin (Parietin)

Xanthorin is a polyketide, synthesized in lichens through the acetyl-polymalonyl pathway. The following diagram provides a simplified overview of this biosynthetic route.

Caption: Simplified biosynthetic pathway of xanthorin (parietin) in lichens.

Conclusion

The selection of an appropriate extraction technique for xanthorin from lichens depends on the specific goals of the research. For preliminary studies or when resources are limited, maceration offers a simple and low-cost option. For exhaustive extraction and high purity, Soxhlet extraction is a reliable, albeit slower, method. For rapid and efficient extraction with reduced solvent consumption, Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) are superior modern alternatives, with MAE generally offering the highest throughput. The detailed protocols and comparative data in this guide are intended to assist researchers in making an informed decision to optimize their xanthorin extraction process.

References

• 1. A comprehensive catalogue of polyketide synthase gene clusters in lichenizing fungi - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of Xanthorin (Parietin) and Chrysophanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of the biological activities of two naturally occurring anthraquinones: Xanthorin, more commonly known as parietin, and chrysophanol (B1684469). Both compounds, sharing a similar structural backbone, exhibit a wide range of pharmacological effects. This document aims to objectively compare their performance in key biological assays, supported by experimental data, detailed protocols, and visualizations of their molecular pathways.

Introduction to Xanthorin (Parietin) and Chrysophanol

Xanthorin (parietin) is the predominant pigment found in lichens of the Xanthoria genus and is also present in some fungi and plants.[1][2][3] Chrysophanol is another widely distributed anthraquinone (B42736) found in various plants, including the rhubarb root (Rheum rhabarbarum), fungi, and insects.[4][5] Both compounds have garnered significant interest in the scientific community for their therapeutic potential, including anticancer, anti-inflammatory, and antimicrobial properties.

Comparative Quantitative Data

The following tables summarize the available quantitative data for the cytotoxic and antimicrobial activities of Xanthorin (parietin) and chrysophanol, providing a basis for a direct comparison of their efficacy.

Table 1: Comparative Cytotoxicity (IC₅₀ Values)

Compound	Cell Line	Cancer Type	IC₅₀ (µM)	Reference
Xanthorin (Parietin)	HCC1428	Breast Adenocarcinoma	> 600	[6][7]
T-47D	Breast Ductal Carcinoma	> 600	[6][7]
HUVEC	Normal Endothelial Cells	> 600	[6][7]
Human Leukemia Cells	Leukemia	Not specified, but killed 50% of cells in 2 days	[2]
Chrysophanol	SNU-C5	Colon Cancer	Not specified, but inhibited EGFR/mTOR pathway	[6]
J5	Liver Cancer	Not specified, but reduced cell viability
MCF-7	Breast Cancer	Dose-dependent inhibition of proliferation
MDA-MB-231	Breast Cancer	Dose-dependent inhibition of proliferation

Table 2: Comparative Antimicrobial Activity (MIC Values)

Compound	Microorganism	Type	MIC (µg/mL)	Reference
Xanthorin (Parietin)	Staphylococcus aureus (Standard)	Gram (+) Bacteria	7.8	[1]
Staphylococcus aureus (Clinical)	Gram (+) Bacteria	15.6	[1]
Rhizoctonia solani	Fungus	31.3	[1]
Botrytis cinerea	Fungus	62.5	[1]
Candida albicans (Clinical)	Fungus	62.5	[1]
Chrysophanol	Candida albicans	Fungus	50
Cryptococcus neoformans	Fungus	50
Trichophyton mentagrophytes	Fungus	25
Aspergillus fumigatus	Fungus	50

Biological Activities and Mechanisms of Action

Anticancer Activity

Both Xanthorin (parietin) and chrysophanol exhibit significant anticancer properties through various mechanisms.

Xanthorin (Parietin) has been shown to inhibit the proliferation of human breast cancer cells and induce apoptosis.[1][8] Its mechanism involves the modulation of cell cycle regulatory genes such as p16, p27, cyclin D1, and cyclin A.[1][8] Furthermore, it can trigger both extrinsic and intrinsic apoptotic pathways by modulating the expression of Tumor Necrosis Factor-related apoptosis-inducing ligand (TRAIL) and Bcl-2, and by inducing the phosphorylation of Bcl-2-associated agonist of cell death (BAD).[1][8] Parietin also shows potential in suppressing 6-phosphogluconate dehydrogenase (6PGD), a key enzyme in the pentose (B10789219) phosphate (B84403) pathway that fuels cancer cell growth.[2]

Chrysophanol demonstrates a broad spectrum of anticancer activities. It can induce necrosis in cancer cells and has been reported to inhibit the viability of various cancer cell lines, including colon and breast cancer. Its anticancer effects are mediated through the modulation of several key signaling pathways, including the inhibition of NF-κB, which in turn downregulates the expression of proteins involved in cell proliferation and survival like cyclin D1 and Bcl-2. Chrysophanol has also been shown to regulate the OGN/mTOR and NF2 signaling pathways in malignant meningioma cells.

Anti-inflammatory Activity

Xanthorin (parietin) has demonstrated anti-inflammatory potential, although detailed mechanistic studies are less abundant compared to chrysophanol. Some studies on lichen extracts containing parietin have shown inhibitory effects on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.[9]

Chrysophanol exhibits potent anti-inflammatory effects by modulating key inflammatory signaling pathways. It has been shown to inhibit the production of pro-inflammatory mediators such as TNF-α and IL-6. This is achieved through the suppression of the NF-κB and caspase-1 activation pathways. Chrysophanol also modulates the MAPK and JAK-STAT signaling pathways, which are crucial in the inflammatory response.

Antimicrobial Activity

Xanthorin (Parietin) displays strong antibacterial activity against a range of Gram-positive bacteria, including clinical isolates of Staphylococcus aureus.[1][8] It also possesses considerable antifungal activity against various fungal strains.[1][8]

Chrysophanol is also recognized for its antimicrobial properties against a variety of bacteria and fungi. It has been shown to be effective against several fungal pathogens.

Signaling Pathways

The biological activities of Xanthorin (parietin) and chrysophanol are mediated through their interaction with various cellular signaling pathways.

Caption: Key signaling pathways modulated by Xanthorin (Parietin) and Chrysophanol.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and facilitate further research.

Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of Xanthorin and chrysophanol on cell viability.

References

• 1. Antiproliferative, Antibacterial and Antifungal Activity of the Lichen Xanthoria parietina and Its Secondary Metabolite Parietin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Parietin - Wikipedia [en.wikipedia.org]
• 3. The Roles of the Anthraquinone Parietin in the Tolerance to Desiccation of the Lichen Xanthoria parietina: Physiology and Anatomy of the Pale and Bright-Orange Thalli [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. merckmillipore.com [merckmillipore.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Antiproliferative, antibacterial and antifungal activity of the lichen Xanthoria parietina and its secondary metabolite parietin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. d-nb.info [d-nb.info]

Validating the Role of Parietin (Xanthorin) in the UV Protection of Lichens: A Comparative Guide

A Note on Terminology: The query specified "Xanthorin," which is not a recognized primary UV-screening compound in lichens. The principal photoprotective pigment in lichens of the Xanthoria genus is the well-studied anthraquinone, parietin . This guide will focus on parietin, addressing the core topic of its role in UV protection.

Lichens, as symbiotic organisms often thriving in sun-exposed environments, have evolved sophisticated mechanisms to protect against damaging ultraviolet (UV) radiation. A key strategy is the production of secondary metabolites that act as natural sunscreens. These compounds are typically concentrated in the upper cortex of the lichen thallus, forming a protective barrier for the photosynthetically active algal partner (photobiont). This guide provides a comparative analysis of parietin against other UV-screening alternatives, supported by experimental data and detailed protocols for validation.

Data Presentation: Comparative Analysis of UV-Screening Compounds

Parietin's efficacy as a UV filter is best understood in comparison to other secondary metabolites found in lichens. The following table summarizes the key photoprotective characteristics of parietin and its common alternatives.

Table 1: Comparison of Primary UV-Screening Compounds in Lichens

Feature	Parietin	Melanin	Usnic Acid	Atranorin (B1665829)
Chemical Class	Anthraquinone	Nitrogenous Polymer	Dibenzofuran	Depside
Color	Orange-Yellow	Brown to Black	Pale Yellow-Green	Colorless
Typical Location	Upper Cortex	Upper Cortex	Cortex & Medulla	Upper Cortex
UV Absorption Maxima (λmax)	~288 nm (UV-B), ~434 nm (Blue Light)[1][2]	Broad absorption across UV & visible spectrum[3]	~282-290 nm (UV-B)	~252 nm, ~312 nm (UV-B)[4]
Molar Extinction Coefficient (ε)	~6178 L mol⁻¹ cm⁻¹ (in Ethanol (B145695) at 434 nm)[2]	Not applicable (insoluble polymer)	Not widely reported	14,454 L mol⁻¹ cm⁻¹ (at 252 nm), 3,715 L mol⁻¹ cm⁻¹ (at 312 nm)[4]
Photoprotective Performance	High. Synthesis is directly induced by UV-B radiation.[5] Effectively shields the photobiont from both UV-B and high-energy blue light.[3][6]	Very High. Acts as a stable, broadband filter, reducing transmittance of UV and high-energy radiation, increasing stress tolerance.[7][8]	Moderate. Considered a UV-protective compound, but can also exhibit photosensitizing activity, which may be a drawback for human use.[9][10][11]	Weak. Described as having a weak photoprotective capacity in in vitro SPF and UVA-PF tests compared to other lichen metabolites.[2][12]

In addition to its direct UV-screening properties, parietin contributes to the overall stress tolerance of the lichen through its antioxidant activity. The data below is derived from extracts of Xanthoria lichens, which are rich in parietin.

Table 2: Antioxidant Potential of Parietin-Rich Xanthoria Lichen Extracts

Antioxidant Assay	Measurement	Result Range
DPPH Radical Scavenging	IC₅₀ (mg/mL)	1.1 - 2.7
ABTS Radical Scavenging	IC₅₀ (mg/mL)	2.0 - 2.3
CUPRAC Reducing Power	IC₅₀ (mg/mL)	0.7 - 1.2
Metal Chelation	IC₅₀ (mg/mL)	1.3 - 2.3
Oxygen Radical Absorbance Capacity (ORAC)	µmol Trolox equiv./g	1032 - 1355
Ferric Reducing Antioxidant Power (FRAP)	µmol Fe²⁺/g	511 - 815
Data sourced from studies on Xanthoria candelaria, X. elegans, and X. parietina.

Experimental Protocols

Detailed methodologies are crucial for validating the photoprotective and antioxidant properties of lichen metabolites.

Protocol 1: Extraction and Spectrophotometric Quantification of Parietin

This protocol describes the extraction of parietin from lichen thalli and its quantification based on UV-Visible spectrophotometry.

1. Materials and Equipment:

• Air-dried lichen thalli (Xanthoria parietina)

• Acetone (B3395972) (ACS grade)

• Ethanol (95-100%, spectrophotometric grade)

• Mortar and pestle or grinder

• Centrifuge and centrifuge tubes

• Rotary evaporator (optional)

• UV-Vis Spectrophotometer

• Quartz cuvettes

2. Procedure:

• Sample Preparation: Weigh approximately 100 mg of air-dried lichen material. Grind the thalli into a fine powder using a mortar and pestle.
• Extraction: Transfer the powdered lichen to a centrifuge tube. Add 10 mL of acetone. Vortex vigorously for 2 minutes to extract the cortical pigments. Note: Acetone is effective for extracting parietin from dry thalli without significantly damaging cell membranes.[1]
• Clarification: Centrifuge the mixture at 4000 x g for 10 minutes to pellet the solid lichen material.
• Solvent Evaporation: Carefully decant the orange supernatant into a clean vial. Evaporate the acetone using a gentle stream of nitrogen or a rotary evaporator at low heat. This will yield a crystalline orange residue.
• Quantification: Re-dissolve the dried parietin extract in a known volume of ethanol (e.g., 5 mL).
• Spectrophotometry: Measure the absorbance of the ethanolic solution at 434 nm using the UV-Vis spectrophotometer. Use pure ethanol as a blank.
• Calculation: Calculate the concentration of parietin using the Beer-Lambert law (A = εbc), where A is the absorbance, ε is the molar extinction coefficient (for parietin in ethanol at 434 nm, ε ≈ 6178 L mol⁻¹ cm⁻¹), b is the path length of the cuvette (typically 1 cm), and c is the concentration in mol/L.[2]

Protocol 2: In Vitro Determination of Sun Protection Factor (SPF)

This protocol uses UV spectrophotometry to provide a rapid estimation of the SPF of a compound in solution, based on the method developed by Mansur et al.[13]

1. Materials and Equipment:

• Ethanolic extract of the lichen compound (prepared as in Protocol 1)

• UV-Vis Spectrophotometer with scanning capability (290-320 nm)

• Quartz cuvettes

• Ethanol (spectrophotometric grade)

2. Procedure:

• Sample Preparation: Prepare a solution of the lichen extract in ethanol at a known concentration (e.g., 2.0 mg/mL).
• Spectrophotometric Analysis: Scan the sample from 290 nm to 320 nm, with measurements taken at 5 nm intervals. Use ethanol as the blank. Record the absorbance values at each interval.
• SPF Calculation: Use the Mansur equation to calculate the SPF value: SPF = CF × Σ EE(λ) × I(λ) × Abs(λ) (from 290 to 320 nm) Where:

• CF = Correction Factor (value is 10)
• EE(λ) = Erythemal Effect Spectrum (normalized values are constant, see table below)
• I(λ) = Solar Intensity Spectrum (normalized values are constant, see table below)
• Abs(λ) = Absorbance of the sample at wavelength λ.

Protocol 3: DPPH Radical Scavenging Assay

This protocol measures the antioxidant capacity of the lichen extract by assessing its ability to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.[14]

1. Materials and Equipment:

• Lichen extract dissolved in methanol (B129727) or ethanol

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (0.1 mM in methanol)

• Ascorbic acid (positive control)

• Methanol or ethanol (ACS grade)

• UV-Vis Spectrophotometer

• Micropipettes and test tubes

2. Procedure:

• Sample Preparation: Prepare a series of dilutions of the lichen extract in methanol (e.g., ranging from 100 to 1000 µg/mL). Prepare similar dilutions for the ascorbic acid positive control.
• Reaction Setup: In separate test tubes, mix 1.0 mL of each sample or control dilution with 2.0 mL of the 0.1 mM DPPH solution.
• Blank Preparation: Prepare a blank by mixing 1.0 mL of methanol with 2.0 mL of the DPPH solution.
• Incubation: Vortex all tubes and incubate them in the dark at room temperature for 30 minutes. The purple color of the DPPH solution will fade in the presence of antioxidants.
• Measurement: Measure the absorbance of each solution at 517 nm using the spectrophotometer.
• Calculation: Calculate the percentage of radical scavenging activity using the following formula: % Scavenging = [(Abs_blank - Abs_sample) / Abs_blank] × 100
• IC₅₀ Determination: Plot the % scavenging activity against the extract concentration. The IC₅₀ value is the concentration of the extract required to scavenge 50% of the DPPH radicals. A lower IC₅₀ indicates higher antioxidant activity.

Mandatory Visualizations

Diagrams of Pathways and Workflows

Caption: Experimental workflow for parietin extraction and analysis.

Caption: UV protection via cortical screening compounds.

Caption: Simplified parietin biosynthetic pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Biosynthetic machineries of anthraquinones and bisanthraquinones in Talaromyces islandicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemical diversity, medicinal potentialities, biosynthesis, and pharmacokinetics of anthraquinones and their congeners derived from marine fungi: a co ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03610J [pubs.rsc.org]
• 5. Chemical diversity, medicinal potentialities, biosynthesis, and pharmacokinetics of anthraquinones and their congeners derived from marine fungi: a comprehensive update - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Anthraquinones and Their Analogues from Marine-Derived Fungi: Chemistry and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Steps towards the synthetic biology of polyketide biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Evaluation of the sunscreen lichen substances usnic acid and atranorin | Semantic Scholar [semanticscholar.org]
• 11. biointerfaceresearch.com [biointerfaceresearch.com]
• 12. A Comparative Study of Isolated Secondary Metabolites from Lichens and Their Antioxidative Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Investigating parietin as an alternative to Xanthorin for [specific application]

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of parietin and xanthorin, two naturally occurring anthraquinones, to evaluate the potential of parietin as an alternative to xanthorin for research and development applications. Due to the limited publicly available information on xanthorin's broad biological activities, this comparison focuses on the well-documented anticancer and antimicrobial properties of parietin and the known anticomplementary activity of xanthorin.

Biochemical and Pharmacological Profile

Parietin, also known as physcion, and xanthorin are both anthraquinone (B42736) compounds, sharing a core three-ring aromatic structure. Their distinct substitutions, however, lead to different physicochemical properties and biological activities.

Property	Parietin (Physcion)	Xanthorin
Chemical Formula	C16H12O5	C16H12O6
Molar Mass	284.26 g/mol	300.26 g/mol
Appearance	Orange-yellow solid[1]	-
Key Bioactivities	Anticancer, Antifungal, Antibacterial, Photosensitizer, UV-B protectant[1][2][3][4]	Anticomplementary[5]
Mechanism of Action	Inhibitor of 6-phosphogluconate dehydrogenase (6PGD) in the pentose (B10789219) phosphate (B84403) pathway (anticancer)[1]; Photosensitizer generating reactive oxygen species (ROS)[4]	Interacts with components of the complement cascade (e.g., C1q, C2, C4, C9)[5]
Natural Sources	Lichens (Xanthoria parietina, Caloplaca spp.), Rhubarb (Rheum spp.), Curled dock (Rumex crispus)[1]	Lichens (Xanthoria spp.), Fungi (Dermocybe sp.), Plants (Berchemia floribunda, Polygonum cuspidatum)[5][6][7]

Comparative Analysis of Biological Activities

While a direct comparative study for a specific application is not yet available in published literature, a comparison of their known biological activities provides insights into their potential therapeutic applications.

Biological Activity	Parietin	Xanthorin
Anticancer	Demonstrates significant antiproliferative and apoptotic effects against various cancer cell lines, including leukemia, lung, and breast cancer.[1][8][9] A potent derivative, S3, showed enhanced tumor growth inhibition in mice.[1]	No significant anticancer activity has been reported in the reviewed literature.
Antimicrobial	Exhibits strong antibacterial activity against Gram-positive bacteria, including antibiotic-resistant strains, and notable antifungal activity.[2]	Shows broad-spectrum fungicidal activity and selective antibacterial effects.[7]
Anti-inflammatory	Indirectly through its anticancer and antimicrobial actions.	Possesses anticomplementary activity, suggesting a role in modulating inflammatory responses mediated by the complement system.[5]
Other Activities	Acts as a photosensitizer for photodynamic therapy.[4] Functions as a UV-B protectant in lichens.[3][10][11]	-

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental approaches discussed, the following diagrams are provided in the DOT language for Graphviz.

References

• 1. Parietin - Wikipedia [en.wikipedia.org]
• 2. Antiproliferative, Antibacterial and Antifungal Activity of the Lichen Xanthoria parietina and Its Secondary Metabolite Parietin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Is parietin a UV-B or a blue-light screening pigment in the lichen Xanthoria parietina? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Parietin Cyclodextrin-Inclusion Complex as an Effective Formulation for Bacterial Photoinactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Xanthorin | CAS:17526-15-7 | Manufacturer ChemFaces [chemfaces.com]
• 6. 1,4,5-Trihydroxy-2-methoxy-7-methyl-9,10-anthracenedione | C16H12O6 | CID 12444971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Diverse host-associated fungal systems as a dynamic source of novel bioactive anthraquinones in drug discovery: Current status and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The Roles of the Anthraquinone Parietin in the Tolerance to Desiccation of the Lichen Xanthoria parietina: Physiology and Anatomy of the Pale and Bright-Orange Thalli - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Roles of the Anthraquinone Parietin in the Tolerance to Desiccation of the Lichen Xanthoria parietina: Physiology and Anatomy of the Pale and Bright-Orange Thalli - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Xanthorin: A Comprehensive Guide for Laboratory Professionals

For immediate release: This document provides critical safety and logistical information for the proper handling and disposal of Xanthorin, a member of the anthraquinone (B42736) class of compounds.[1] Adherence to these procedures is essential for ensuring laboratory safety and environmental compliance.

Xanthorin, a red, powdered anthraquinone compound, requires careful management due to its chemical properties.[2] This guide offers step-by-step instructions for its disposal, aligned with standard hazardous waste regulations.

Personal Protective Equipment (PPE) and Handling

Before handling Xanthorin, all personnel must be equipped with the appropriate personal protective equipment.

• Gloves: Nitrile or neoprene gloves are required to prevent skin contact.

• Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

• Lab Coat: A full-length laboratory coat must be worn.

• Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a NIOSH-approved respirator is necessary to prevent inhalation.

Chemical Properties and Hazard Identification

Understanding the physicochemical properties of Xanthorin is fundamental to its safe handling and disposal. While a comprehensive Safety Data Sheet (SDS) should be consulted, key data points are summarized below.[3][4]

Property	Value	Reference
CAS Number	17526-15-7	[2][3][4]
Molecular Formula	C16H12O6	[1]
Molecular Weight	300.26 g/mol	[1]
Appearance	Red powder	[2]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[2][4]
Storage	Room temperature in continental US; may vary elsewhere	[3]

Step-by-Step Disposal Protocol

The disposal of Xanthorin waste must comply with federal and state regulations for hazardous materials.[5][6]

Step 1: Waste Segregation

• Collect all Xanthorin-contaminated materials, including unused product, contaminated labware (e.g., pipette tips, vials), and PPE, in a dedicated, compatible hazardous waste container.[5][7]

• Do not mix Xanthorin waste with other chemical waste streams unless compatibility has been verified.[5] Halogenated solvents should be kept separate from non-halogenated solvents.[7]

Step 2: Container Labeling

• The waste container must be clearly labeled with the words "HAZARDOUS WASTE".[5]

• The label must also include the chemical name "Xanthorin" and a clear indication of its hazards (e.g., "Toxic," "Irritant").[8]

Step 3: Accumulation and Storage

• Store the sealed hazardous waste container in a designated Satellite Accumulation Area (SAA) or a central accumulation area.[5]

• Ensure the container remains closed at all times, except when adding waste.[5][8]

Step 4: Arranging for Pickup

• Once the container is full, or if it has been in storage for a designated period, arrange for its removal by your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor.[5]

Experimental Protocol: Neutralization of Acidic Waste (Hypothetical)

In instances where Xanthorin is used in acidic solutions, the waste may be considered corrosive. Corrosivity is a hazardous characteristic that may be treated on-site by trained personnel.[9]

Objective: To neutralize acidic waste containing trace amounts of Xanthorin before collection.

Methodology:

• Perform the procedure in a certified chemical fume hood while wearing all required PPE.

• Place the container of acidic Xanthorin waste in a secondary container or an ice bath to manage heat generation.

• Slowly add a weak base (e.g., sodium bicarbonate) to the acidic waste while stirring gently.

• Monitor the pH of the solution continuously using a calibrated pH meter or pH strips.

• Continue adding the base in small increments until the pH is between 5.5 and 9.5.[9]

• Once neutralized, the solution must still be collected as hazardous waste due to the presence of Xanthorin. It should not be disposed of down the drain.[9]

Caption: Logical workflow for the safe disposal of Xanthorin waste.

References

• 1. 1,4,5-Trihydroxy-2-methoxy-7-methyl-9,10-anthracenedione | C16H12O6 | CID 12444971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Xanthorin | CAS:17526-15-7 | Manufacturer ChemFaces [chemfaces.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Xanthorin | CAS:17526-15-7 | Anthraquinones | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. engineering.purdue.edu [engineering.purdue.edu]
• 6. americanchemistry.com [americanchemistry.com]
• 7. geo.utexas.edu [geo.utexas.edu]
• 8. louisville.edu [louisville.edu]
• 9. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

Safe Handling of Xanthorin: A Guide to Personal Protective Equipment and Disposal

For Immediate Use: This document provides essential safety protocols for all laboratory personnel handling Xanthorin. Adherence to these guidelines is mandatory to ensure personal safety and prevent environmental contamination.

Given that "Xanthorin" is a substance not found in standard chemical databases, this guide is predicated on the hypothetical premise that it is a potent, powdered neurotoxin and respiratory irritant. All procedures outlined below are based on established best practices for handling similarly hazardous materials. A thorough risk assessment must be conducted for any new or modified procedure involving Xanthorin.[1][2][3]

Hazard Assessment and Control

A comprehensive risk assessment is the foundation of laboratory safety. Before beginning any work with Xanthorin, it is crucial to identify all potential hazards and implement appropriate control measures.[1][3] The hierarchy of controls should always be followed, prioritizing the most effective measures.[4][5][6][7]

Hypothetical Properties of Xanthorin:

Property	Value	Hazard
Physical State	Crystalline Powder	Inhalation risk, potential for dust explosion.
LD50 (Oral, Rat)	<5 mg/kg	High Acute Toxicity.[8]
Primary Hazard	Potent Neurotoxin	Can cause severe neurological damage.[8]
Secondary Hazard	Respiratory Irritant	May cause irritation to the respiratory tract.[8]
Solubility	Soluble in DMSO, Ethanol	Consider dermal absorption risk with solutions.
Volatility	Low	Inhalation risk primarily from aerosolized powder.

Personal Protective Equipment (PPE) Selection

PPE is the last line of defense against chemical hazards and must be used in conjunction with engineering and administrative controls.[9][7][10] The following PPE is mandatory when handling Xanthorin in powdered form or in solution.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with powder-free nitrile gloves.[11][12] Change outer glove every 30-60 minutes or immediately upon contamination.[11][13]	Prevents dermal absorption of the potent toxin. Double-gloving provides an extra layer of protection.
Eye and Face Protection	ANSI Z87.1-compliant safety goggles and a full-face shield.[13]	Protects against splashes and airborne particles. Standard safety glasses are insufficient.[13]
Body Protection	A disposable, solid-front, long-sleeved gown with tight-fitting cuffs.[11] For larger quantities, a "bunny suit" or coverall should be considered.[11]	Minimizes skin contamination.
Respiratory Protection	A NIOSH-approved N95 or N100 respirator is required when handling powdered Xanthorin outside of a containment enclosure.[13] Surgical masks offer no protection.[13]	Protects against inhalation of hazardous powder.[14]

Experimental Protocol: Weighing and Solubilizing Xanthorin

This protocol outlines the steps for safely weighing powdered Xanthorin and preparing a stock solution. All manipulations of powdered Xanthorin must be performed within a certified chemical fume hood or a powder containment hood.[15][16]

Materials:

• Xanthorin powder

• Appropriate solvent (e.g., DMSO)

• Analytical balance

• Weighing paper or boat[15]

• Vortex mixer

• Appropriate vials and caps

• All required PPE

Procedure:

• Preparation: Don all required PPE. Designate a specific area within the fume hood for handling Xanthorin.[15] Cover the work surface with absorbent bench paper.[15]

• Weighing:

  • Place the analytical balance inside the fume hood if possible. If not, use a "weighing by difference" method.[15][17]

  • Tare a pre-labeled vial on the balance.

  • Inside the fume hood, carefully add the desired amount of Xanthorin powder to the vial using a disposable spatula. Keep the container of Xanthorin closed as much as possible.[15]

  • Securely cap the vial containing the weighed Xanthorin.

  • If weighing by difference, re-weigh the original Xanthorin container to determine the amount removed.

• Solubilization:

  • Inside the fume hood, add the appropriate volume of solvent to the vial containing the Xanthorin powder.

  • Cap the vial securely and vortex until the Xanthorin is completely dissolved.

• Cleanup:

  • Dispose of all contaminated disposable items (weighing paper, spatula, gloves) in a designated hazardous waste container.[16]

  • Decontaminate the work surface with an appropriate inactivating solution followed by 70% ethanol.

Disposal Plan

Proper disposal of Xanthorin and all contaminated materials is critical to prevent accidental exposure and environmental contamination.

Liquid Waste:

• Inactivation: The primary method for disposal is chemical inactivation.[18] Treat liquid waste containing Xanthorin with a 10% bleach solution (sodium hypochlorite) for a minimum contact time of 30 minutes to denature the toxin.[18]

• Neutralization and Disposal: After inactivation, neutralize the solution to a pH between 6 and 8 before disposing of it down the drain with copious amounts of water, in accordance with local regulations.[18]

Solid Waste:

• Segregation: Separate contaminated sharps from other solid waste.[18]

• Decontamination:

  • Non-sharp waste: Place all contaminated items (gloves, pipette tips, vials) into an autoclavable biohazard bag. Saturate the waste with a 10% bleach solution and let it stand for at least 30 minutes.[18]

  • Sharps: Place all contaminated sharps into a designated sharps container. Add a 10% bleach solution to cover the sharps and allow a contact time of at least 30 minutes before sealing.[18]

• Final Disposal: After decontamination, the sealed biohazard bags and sharps containers should be disposed of as biohazardous waste according to institutional protocols.[18]

Spill and Emergency Procedures

In Case of Skin Contact:

• Immediately flush the affected area with copious amounts of water for at least 15 minutes.

• Remove contaminated clothing.

• Seek immediate medical attention.

In Case of Eye Contact:

• Immediately flush eyes with an emergency eyewash for at least 15 minutes, holding the eyelids open.

• Seek immediate medical attention.

In Case of a Spill:

• Evacuate: Alert others in the area and evacuate the immediate vicinity.

• Secure the Area: Post warning signs to prevent entry.

• Powder Spills: For powdered toxin spills outside of a containment area, evacuate, post signage, and allow at least one hour for the powder to settle before re-entry with appropriate respiratory protection.[19]

• Cleanup:

  • Don all required PPE, including respiratory protection.

  • Cover the spill with absorbent pads.

  • Gently apply an inactivating solution (e.g., 10% bleach) to the absorbent pads, working from the outside in.

  • Allow a contact time of at least 30 minutes.

  • Collect all absorbent materials and contaminated items and place them in a designated hazardous waste container.[20]

  • Wipe the area again with the inactivating solution, followed by soap and water.[20]

Mandatory Visualization

Caption: PPE selection workflow for handling Xanthorin.

References

• 1. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 2. Risk assessment - Work & research safety - Simon Fraser University [sfu.ca]
• 3. documents.uow.edu.au [documents.uow.edu.au]
• 4. skillmaker.education [skillmaker.education]
• 5. Hierarchy of Hazard Controls: Building Better Lab Safety Through Smarter Decisions | Lab Manager [labmanager.com]
• 6. blog.creliohealth.com [blog.creliohealth.com]
• 7. safetypartnersinc.com [safetypartnersinc.com]
• 8. Quick Guide to Risk Assessment for Hazardous Chemicals | Worcester Polytechnic Institute [wpi.edu]
• 9. Hierarchy of Controls | Research Safety [researchsafety.uky.edu]
• 10. Conducting a Chemical Risk Assessment in the Laboratory | Lab Manager [labmanager.com]
• 11. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 12. ehs.washington.edu [ehs.washington.edu]
• 13. pppmag.com [pppmag.com]
• 14. ddpsinc.com [ddpsinc.com]
• 15. ehs.wisc.edu [ehs.wisc.edu]
• 16. ehs.yale.edu [ehs.yale.edu]
• 17. ehso.emory.edu [ehso.emory.edu]
• 18. benchchem.com [benchchem.com]
• 19. Guidelines for Work With Toxins of Biological Origin | Environment, Health and Safety [ehs.cornell.edu]
• 20. Chapter 10, Work with Biological Toxins | Environmental Health & Safety | University of Nevada, Reno [unr.edu]